Reveromycin C

Core Science & Biosynthesis

Reveromycin C: A Technical Guide to its Discovery, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reveromycin C is a polyketide antibiotic produced by the actinomycete Streptomyces sp. SN-593. It belongs to a family of related compounds, including Reveromycin A, B, and D, which have garnered significant interest in the scientific community for their diverse biological activities. These activities include antifungal, anticancer, and unique inhibitory effects on eukaryotic cell growth. This technical guide provides an in-depth overview of the discovery, isolation, and biological characterization of Reveromycin C, with a focus on experimental protocols and quantitative data to support further research and development.

Discovery and Producing Organism

Reveromycins were first identified as inhibitors of the mitogenic activity induced by epidermal growth factor (EGF).[1] The producing organism, Streptomyces sp. SN-593, is a soil-dwelling actinomycete.[2] Reveromycins A, C, D, and E are a family of structurally related polyketides that primarily differ in the nature of their C-18 side chains.[3]

Physicochemical Properties

Reveromycin C is a minor analogue of the reveromycin complex.[4] Its chemical structure is characterized by a spiroketal core, two terminal carboxylic acid groups, and a succinate (B1194679) moiety.

Property	Value	Reference
Molecular Formula	C37H54O11	[4][5]
Molecular Weight	674.8 g/mol	[4][5]
Purity	>95% by HPLC	[4][6]
Solubility	Soluble in Methanol (B129727), Ethyl acetate; poorly soluble in acids	[4]
CAS Number	144860-69-5	[4][5][6]

Experimental Protocols

Fermentation of Streptomyces sp. SN-593

The production of Reveromycin C is achieved through submerged batch fermentation of Streptomyces sp. SN-593. While specific media compositions can be optimized, a general protocol is as follows:

1. Inoculum Preparation:

• A loopful of Streptomyces sp. SN-593 spores from a mature agar (B569324) plate (e.g., MS agar) is used to inoculate a seed culture medium (e.g., SK2 medium).

• The seed culture is incubated at 28°C with shaking (e.g., 150 rpm) until a sufficient cell density is reached (e.g., OD600 of 6-8).

2. Production Fermentation:

• The seed culture is used to inoculate a larger volume of production medium (e.g., SY-B medium, consisting of 1% soluble starch and 0.1% yeast extract).

• The production culture is incubated at 28°C with vigorous shaking (e.g., 1000 rpm) for a period of 3 to 7 days.

• Reveromycin production can be enhanced by the addition of biomediators, such as the β-carboline compound BR-1, to the culture medium.

Fermentation workflow for Reveromycin C production.

Isolation and Purification of Reveromycin C

A general procedure for the isolation and purification of Reveromycin C from the fermentation broth is outlined below. This process typically involves solvent extraction followed by chromatographic separation.

1. Extraction:

• After fermentation, the culture broth is harvested and the supernatant is separated from the mycelia by centrifugation.

• The supernatant is extracted with an organic solvent such as ethyl acetate.

• The organic extract is then concentrated under reduced pressure to yield a crude extract.

2. Chromatographic Purification:

• The crude extract is subjected to column chromatography. A common stationary phase for initial purification is Diaion HP-20 resin.

• The column is washed with a low concentration of methanol (e.g., 30% MeOH) to remove impurities.

• The reveromycins are then eluted with a higher concentration of methanol (e.g., 100% MeOH).

• Further purification to isolate Reveromycin C from other reveromycin analogues is achieved by high-performance liquid chromatography (HPLC), often using a reversed-phase column (e.g., C18).

Isolation and purification workflow for Reveromycin C.

Biological Activity of Reveromycin C

Reveromycin C exhibits a range of biological activities, including antifungal and antiproliferative effects. In-house screening has suggested that while Reveromycin C shares a similar biological profile with Reveromycin A, it is generally more potent.[4]

Antifungal Activity

Reveromycin C has demonstrated significant antifungal activity, particularly against Candida albicans. This activity is pH-dependent, with greater potency observed in acidic environments.

Organism	pH	MIC (µg/mL)	Reference
Candida albicans	3.0	2.0	[5]
Candida albicans	7.4	>500	[5]

Antiproliferative and Cytotoxic Activity

Reveromycin C has shown potent inhibitory effects on the growth of various eukaryotic cell lines.

Cell Line	Activity	Value (µg/mL)	Reference
Sarcoma-virus-transformed NRK rat kidney cells	Morphological Reversion (EC50)	1.58	[5]
KB cells	Proliferation Inhibition (IC50)	2.0	[5]
K562 human chronic myelogenous leukemia cells	Proliferation Inhibition (IC50)	2.0	[5]

Mechanism of Action

The primary molecular target of the reveromycin family, as extensively studied for Reveromycin A, is the eukaryotic isoleucyl-tRNA synthetase (IleRS).[4][7][8] This enzyme is crucial for protein synthesis, as it catalyzes the attachment of the amino acid isoleucine to its corresponding tRNA. By inhibiting IleRS, reveromycins effectively halt protein synthesis, leading to cell growth arrest and, in some cases, apoptosis. Given that Reveromycin C has a similar and often more potent biological profile than Reveromycin A, it is highly probable that it shares the same mechanism of action.

Proposed mechanism of action for Reveromycin C.

Conclusion

Reveromycin C is a potent bioactive compound with promising antifungal and antiproliferative activities. This technical guide provides a foundational understanding of its discovery, methods for its production and purification from Streptomyces sp. SN-593, and a summary of its known biological effects. The detailed protocols and quantitative data presented herein are intended to facilitate further investigation into the therapeutic potential of Reveromycin C and its analogues. Future research should focus on elucidating the specific structure-activity relationships within the reveromycin family and exploring its efficacy in preclinical models.

References

• 1. researchgate.net [researchgate.net]
• 2. β-carboline biomediators induce reveromycin production in Streptomyces sp. SN-593 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. usbio.net [usbio.net]
• 5. caymanchem.com [caymanchem.com]
• 6. scbt.com [scbt.com]
• 7. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Reveromycin C

For Researchers, Scientists, and Drug Development Professionals

Abstract

Reveromycin C is a polyketide-type antibiotic belonging to the reveromycin family, a group of natural products isolated from the genus Streptomyces.[1] Like its well-studied counterpart, Reveromycin A, Reveromycin C exhibits a range of biological activities, including antifungal and antiproliferative properties. These effects are primarily attributed to the inhibition of eukaryotic isoleucyl-tRNA synthetase (IleRS), a crucial enzyme in protein synthesis. This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, and biological activity of Reveromycin C, along with detailed experimental protocols relevant to its study.

Chemical Structure and Stereochemistry

The reveromycin family of compounds is characterized by a unique spiroketal core, two polyene carboxylic acid side chains, and a hemisuccinate moiety.[1] The definitive structures of Reveromycins A, B, C, and D were elucidated by Koshino and colleagues in 1992 through extensive spectroscopic analysis, particularly Nuclear Magnetic Resonance (NMR) studies.[1]

Core Structure

Reveromycin C possesses a molecular formula of C₃₇H₅₄O₁₁.[2] The core of its structure is a 6,6-spiroketal system. This bicyclic core is a defining feature of the more biologically active reveromycins. It is known that under acidic conditions, the 6,6-spiroketal can rearrange to a more stable 5,6-spiroketal, a structure found in the less active Reveromycin B. This rearrangement is influenced by steric interactions involving the side chains.

Side Chains and Functional Groups

Attached to the spiroketal core are several functional groups that are critical for the biological activity of Reveromycin C:

• Two Unsaturated Carboxylic Acid Chains: These polyene side chains contribute to the overall lipophilicity and conformational flexibility of the molecule, influencing its interaction with the target enzyme.

• A Hemisuccinate Ester: This moiety is crucial for the molecule's activity.

• Multiple Chiral Centers: The complex structure of Reveromycin C contains numerous stereocenters, leading to a specific three-dimensional arrangement that is essential for its biological function.

Stereochemistry

Quantitative Biological Data

While the biological activities of Reveromycin C are reported to be similar to those of Reveromycin A, specific quantitative data for Reveromycin C is sparse in publicly available literature.[4] The available information indicates potent antiproliferative and antifungal effects.

Biological Activity	Cell Line/Organism	Metric	Value (for Reveromycin A as a proxy)	Reference
Antiproliferative Activity	Human Tumor Cell Lines	IC₅₀	1.3–2.0 µg/mL
Antifungal Activity	Various Fungi	MIC	2.0 µg/mL (at pH 3)
Inhibition of EGF Mitogenic Activity	Mouse Keratinocyte	IC₅₀	0.7 µg/mL

Note: The values presented are for Reveromycin A and serve as an estimate for the potency of Reveromycin C, which is described as having closely similar effects.[4]

Experimental Protocols

Isolation of Reveromycin C from Streptomyces sp.

The following is a generalized protocol for the isolation of reveromycins, based on methodologies for isolating natural products from Streptomyces.

Workflow for Isolation of Reveromycin C

Caption: Workflow for the isolation of Reveromycin C.

Methodology:

• Fermentation: A culture of Streptomyces reveromyceticus SN593 is grown in a suitable liquid medium, such as potato dextrose broth, under optimal conditions for secondary metabolite production.

• Extraction: The culture broth is harvested and centrifuged to separate the mycelia. The supernatant is then extracted with an equal volume of ethyl acetate (B1210297).

• Concentration: The ethyl acetate layer is collected and concentrated under reduced pressure to yield a crude extract.

• Chromatographic Purification: The crude extract is subjected to silica gel column chromatography, eluting with a gradient of solvents (e.g., chloroform-methanol) to separate the components. Fractions are monitored for biological activity.

• Final Purification: The active fractions are further purified by high-performance liquid chromatography (HPLC), typically using a reverse-phase column, to yield pure Reveromycin C.

Structural Elucidation

The structure of Reveromycin C was determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Infrared (IR) Spectroscopy: To identify key functional groups such as hydroxyls, carbonyls, and carbon-carbon double bonds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 1D (¹H and ¹³C) and 2D (COSY, HMQC, HMBC) NMR experiments are performed to establish the connectivity of atoms and the relative stereochemistry of the molecule.

Signaling Pathway and Mechanism of Action

Reveromycins exert their biological effects by targeting a fundamental process in eukaryotic cells: protein synthesis.

Signaling Pathway of Reveromycin C in Protein Synthesis Inhibition

Caption: Mechanism of Reveromycin C action.

The primary molecular target of Reveromycin C is eukaryotic isoleucyl-tRNA synthetase (IleRS) . This enzyme is responsible for the crucial step of attaching the amino acid isoleucine to its corresponding transfer RNA (tRNA). By inhibiting IleRS, Reveromycin C prevents the formation of isoleucyl-tRNA, thereby stalling protein synthesis and leading to cell growth arrest and, in some cases, apoptosis. The specificity of reveromycins for eukaryotic IleRS over its prokaryotic counterpart contributes to their selective toxicity against eukaryotic cells, including fungi and cancer cells.

Conclusion

Reveromycin C is a structurally complex natural product with significant potential for further investigation in drug development, particularly in the areas of oncology and antifungal therapy. Its unique spiroketal core and specific stereochemistry are key determinants of its potent biological activity. Further research is warranted to fully elucidate its structure-activity relationships, which could pave the way for the design and synthesis of novel, more potent analogues with improved therapeutic profiles.

References

• 1. Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stereoselective total synthesis of reveromycin B and C19-epi-reveromycin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reveromycin E | C38H56O11 | CID 52914813 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reveromycin C: A Technical Guide to its Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Reveromycin C is a polyketide natural product isolated from the actinomycete Streptomyces sp. It belongs to a class of compounds, the reveromycins, that have garnered significant interest for their potent and selective biological activities. This technical guide provides an in-depth overview of the biological activity of Reveromycin C, with a focus on its core mechanism of action, cellular effects, and therapeutic potential. While much of the detailed quantitative research has been conducted on its close analogue, Reveromycin A, studies have consistently shown that Reveromycins A, C, and D exhibit closely similar biological activities.[1][2][3] Therefore, the data and mechanisms elucidated for Reveromycin A serve as a strong proxy for understanding the biological functions of Reveromycin C. This guide summarizes the available quantitative data, details relevant experimental protocols, and provides visual representations of the key signaling pathways and experimental workflows.

Core Mechanism of Action: Inhibition of Isoleucyl-tRNA Synthetase

The primary molecular target of the reveromycin family, including Reveromycin C, is the eukaryotic isoleucyl-tRNA synthetase (IleRS).[4][5][6] This enzyme is crucial for protein synthesis, as it catalyzes the attachment of the amino acid isoleucine to its corresponding transfer RNA (tRNA), a process known as aminoacylation. By selectively inhibiting eukaryotic IleRS, Reveromycin C effectively halts protein synthesis in eukaryotic cells, leading to a cascade of downstream cellular events.[1][4][5] This targeted inhibition is the foundation for its diverse biological effects, ranging from antifungal to anticancer and anti-osteoporotic activities.[4][5]

The inhibitory action is highly specific to eukaryotic IleRS, with significantly less effect on its prokaryotic counterpart. This selectivity is a key attribute for its potential therapeutic applications, as it minimizes off-target effects on bacterial flora.

Signaling Pathway of Reveromycin C's Action

Core mechanism of Reveromycin C's biological activity.

Quantitative Biological Data

The following tables summarize the quantitative data for Reveromycin A, which is considered representative of Reveromycin C's activity.[1][2][3]

Table 1: Inhibition of EGF-Stimulated Mitogen Response in Balb/MK Cells

Compound	IC50 (µg/mL)
Reveromycin A	0.01
Reveromycin C	Similar to A
Reveromycin D	Similar to A

Data extrapolated from the assertion of similar activity in Takahashi et al., 1992.[1]

Table 2: Antiproliferative Activity against Human Tumor Cell Lines

Cell Line	IC50 (µg/mL) - Reveromycin A
A431	0.015
HeLa S3	0.01
HL-60	0.01

Data from Takahashi et al., 1992.[1]

Table 3: Antifungal Activity

Fungal Species	MIC (µg/mL) - Reveromycin A (at pH 4.5)
Botrytis cinerea	0.10 - 0.88
Mucor hiemalis	0.10 - 0.88
Rhizopus stolonifer	0.10 - 0.88
Sclerotinia sclerotiorum	0.10 - 0.88

Data from Lyu et al., 2017.[7] It is important to note that the antifungal activity of reveromycins is highly pH-dependent, with increased potency in acidic environments.[5][7]

Key Biological Activities and Experimental Observations

Antiproliferative and Anticancer Activity

Reveromycin C exhibits significant antiproliferative activity against a range of human tumor cell lines.[1] This effect is a direct consequence of the inhibition of protein synthesis, which is essential for rapidly dividing cancer cells. Furthermore, in acidic tumor microenvironments, the uptake of reveromycins is enhanced, leading to selective cytotoxicity towards cancer cells.[8] Studies on Reveromycin A have shown that it can induce apoptosis in multiple myeloma cells, particularly under acidic conditions, by activating caspase-8 and caspase-9.

Anti-osteoporotic Activity

A remarkable and well-studied activity of the reveromycin family is the specific induction of apoptosis in osteoclasts, the cells responsible for bone resorption. This effect is not observed in osteoblasts, the bone-forming cells. The acidic microenvironment created by active osteoclasts increases the permeability of the cell membrane to reveromycins, leading to their selective accumulation and subsequent induction of apoptosis. This specific targeting of osteoclasts makes Reveromycin C a promising candidate for the development of therapeutics for osteoporosis and other bone-related diseases.[8]

Antifungal Activity

Reveromycin C demonstrates broad-spectrum antifungal activity.[1] As with its other biological effects, the underlying mechanism is the inhibition of fungal isoleucyl-tRNA synthetase. The efficacy of its antifungal action is markedly increased in acidic conditions, which enhances its cellular uptake.[5][7]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the biological activity of reveromycins.

Inhibition of EGF-Stimulated Mitogen Response Assay

This assay measures the ability of a compound to inhibit the proliferation of cells stimulated by Epidermal Growth Factor (EGF).

Cell Line: Balb/MK mouse keratinocytes.

Methodology:

• Seed Balb/MK cells in a 96-well plate and culture until confluent.

• Starve the cells in a serum-free medium for 24 hours to synchronize them in the G0/G1 phase.

• Add various concentrations of Reveromycin C to the wells.

• After a 1-hour pre-incubation with the compound, stimulate the cells with EGF (10 ng/mL).

• Simultaneously, add [³H]thymidine to the medium.

• Incubate for 24 hours to allow for DNA synthesis.

• Harvest the cells and measure the incorporation of [³H]thymidine using a scintillation counter.

• The IC50 value is calculated as the concentration of Reveromycin C that inhibits [³H]thymidine incorporation by 50% compared to the EGF-stimulated control.

Morphological Reversion of src-ts-NRK Cells Assay

This assay assesses the ability of a compound to reverse the transformed phenotype of cells expressing a temperature-sensitive oncogene.

Cell Line: srcts-NRK (Normal Rat Kidney cells transformed with a temperature-sensitive mutant of the src oncogene).

Methodology:

• Culture srcts-NRK cells at the permissive temperature (33°C) to maintain the transformed phenotype.

• Seed the cells in a multi-well plate.

• Add various concentrations of Reveromycin C to the wells.

• Incubate the cells at the permissive temperature for 48 hours.

• Observe the cells under a microscope and assess the percentage of cells that have reverted to a normal, flattened morphology.

• The minimum effective concentration is determined as the lowest concentration that induces morphological reversion in a significant portion of the cell population.

Isoleucyl-tRNA Synthetase (IleRS) Inhibition Assay

This biochemical assay directly measures the inhibitory effect of a compound on the enzymatic activity of IleRS.

Materials:

• Purified eukaryotic IleRS.

• [³H]Isoleucine.

• tRNA mixture.

• ATP and other necessary buffer components.

Methodology:

• Prepare a reaction mixture containing buffer, ATP, MgCl₂, and purified IleRS.

• Add various concentrations of Reveromycin C to the reaction mixture.

• Initiate the reaction by adding [³H]isoleucine and the tRNA mixture.

• Incubate the reaction at 37°C for a defined period (e.g., 10 minutes).

• Stop the reaction by precipitating the tRNA with trichloroacetic acid (TCA).

• Collect the precipitate on a filter paper and wash with cold TCA to remove unincorporated [³H]isoleucine.

• Measure the radioactivity of the filter paper using a scintillation counter.

• The IC50 value is the concentration of Reveromycin C that reduces the aminoacylation activity by 50% compared to the control.

Experimental Workflow for Assessing Biological Activity

Workflow for characterizing Reveromycin C's activity.

Conclusion

Reveromycin C is a potent bioactive molecule with a well-defined mechanism of action centered on the inhibition of eukaryotic isoleucyl-tRNA synthetase. This leads to a cessation of protein synthesis and subsequent induction of apoptosis in a cell-type and environment-specific manner. Its demonstrated antiproliferative, antifungal, and particularly its selective anti-osteoclastic activities, underscore its significant potential as a lead compound for the development of novel therapeutics. While a substantial body of research exists for its analogue, Reveromycin A, the asserted similarity in biological activity provides a strong foundation for the continued investigation and development of Reveromycin C. Further studies focusing specifically on the quantitative aspects of Reveromycin C's activity will be invaluable in fully elucidating its therapeutic promise.

References

• 1. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. REVEROMYCINS, NEW INHIBITORS OF EUKARYOTIC CELL GROWTH [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of Saccharomyces cerevisiae isoleucyl-tRNA synthetase as a target of the G1-specific inhibitor Reveromycin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Reveromycins A and B from Streptomyces sp. 3–10: Antifungal Activity against Plant Pathogenic Fungi In vitro and in a Strawberry Food Model System [frontiersin.org]
• 8. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of Action of Reveromycin on Eukaryotic Isoleucyl-tRNA Synthetase

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The vast majority of detailed mechanistic studies on the inhibition of Isoleucyl-tRNA Synthetase (IleRS) by the reveromycin family of compounds have focused on Reveromycin A (RM-A). As such, this document will detail the mechanism of action of Reveromycin A as the representative and most thoroughly characterized member of this class in its interaction with eukaryotic cytoplasmic IleRS.

Executive Summary

Reveromycin A is a polyketide natural product that exhibits a range of biological activities, including antifungal, anticancer, and anti-osteoporosis effects, by selectively inhibiting eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS).[1][2][3] IleRS is a crucial enzyme responsible for charging tRNA with isoleucine, an essential step in protein synthesis.[4] Reveromycin A's unique mechanism involves binding to the tRNA binding site on the IleRS enzyme, competing with the substrate tRNAIle.[1][2][3] Notably, its binding is synergistic with the amino acid L-isoleucine and the reaction intermediate isoleucyl-adenylate (Ile-AMP), leading to potent inhibition of protein translation.[1][2] This guide provides a detailed overview of the molecular interactions, kinetic data, and experimental methodologies that elucidate the inhibitory action of Reveromycin A on IleRS.

Core Mechanism of Action

The inhibitory action of Reveromycin A against eukaryotic IleRS is multifaceted. Structural and biochemical studies have revealed that RM-A does not compete with the substrates L-isoleucine or ATP. Instead, it occupies the binding site for the 3' CCA end of the tRNAIle molecule within the Rossmann-fold catalytic domain of the enzyme.[2]

A co-crystal structure of Saccharomyces cerevisiae IleRS (ScIleRS) in a complex with RM-A and the intermediate product Ile-AMP has been determined at a 1.9 Å resolution.[2] This structure shows that RM-A binding is facilitated by the presence of Ile-AMP.[1][2] The mechanism can be summarized as follows:

• Competition with tRNAIle: Reveromycin A directly competes with tRNAIle for binding to the IleRS enzyme.[1][2][3]

• Synergistic Binding: The binding of Reveromycin A is enhanced in the presence of L-isoleucine or the intermediate analogue isoleucyl-adenosine monophosphate synthetase (Ile-AMS).[1][2][3] This cooperative binding leads to a more stable enzyme-inhibitor complex.

• Selective Inhibition: Reveromycin A is highly specific for eukaryotic cytoplasmic IleRS, with significantly weaker or no activity against bacterial IleRS or other aminoacyl-tRNA synthetases.[2][4]

Signaling and Interaction Pathway

The following diagram illustrates the inhibitory mechanism of Reveromycin A on the IleRS-catalyzed aminoacylation reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biosynthesis of reveromycin derivatives by altering the regioselectivity of cytochrome P450revI - PMC [pmc.ncbi.nlm.nih.gov]

The Influence of Acidic Environments on the Antifungal Efficacy of Reveromycin C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Reveromycin C, a polyketide antibiotic produced by Streptomyces species, belongs to a class of compounds known for their potent biological activities. This technical guide delves into the antifungal properties of Reveromycin C, with a particular focus on the significant enhancement of its activity under low pH conditions. While specific quantitative data for Reveromycin C is limited in publicly available literature, this document synthesizes the established knowledge of the Reveromycin family, particularly Reveromycin A, to provide a comprehensive overview of the likely mechanism of action, experimental protocols for evaluation, and the key signaling pathways involved. The information presented herein aims to equip researchers and drug development professionals with the foundational knowledge required to explore the therapeutic potential of Reveromycin C as a pH-dependent antifungal agent.

Introduction

The increasing prevalence of fungal infections, coupled with the rise of antifungal resistance, necessitates the discovery and development of novel therapeutic agents with unique mechanisms of action. The Reveromycin family of natural products has emerged as a promising source of such agents. These compounds, including Reveromycins A, B, C, and D, exhibit a range of biological activities, including antifungal effects. A key characteristic of this class of molecules is their heightened potency in acidic environments, a feature that could be exploited for targeted therapy in acidic microenvironments associated with fungal infections and biofilms. This guide focuses on the antifungal properties of Reveromycin C at low pH, providing a technical framework for its study and potential development.

pH-Dependent Antifungal Activity of Reveromycins

Studies on Reveromycin A have demonstrated a dramatic increase in its antifungal activity at acidic pH. For instance, the minimum inhibitory concentration (MIC) of Reveromycin A against Candida albicans was reported to be 3 µM at pH 3.0.[1] This phenomenon is attributed to the physicochemical properties of the Reveromycin molecule. As polycarboxylic acids, their protonation state is dependent on the ambient pH. In acidic conditions, the carboxyl groups are protonated, leading to a more neutral, lipophilic molecule that can more readily permeate the fungal cell membrane.

While direct quantitative data for Reveromycin C's antifungal activity at varying pH is not extensively documented in the reviewed literature, the structural similarities among the Reveromycin family strongly suggest that Reveromycin C would exhibit a similar pH-dependent increase in efficacy. The general trend observed for Reveromycins A and E indicates a significant reduction in antifungal activity at neutral or basic conditions.

Table 1: Antifungal Activity of Reveromycin A against Candida albicans at Low pH

Compound	Fungal Strain	pH	Minimum Inhibitory Concentration (MIC)
Reveromycin A	Candida albicans	3.0	3 µM

Note: This table is based on data for Reveromycin A due to the lack of specific quantitative data for Reveromycin C in the reviewed literature. It is included to illustrate the expected pH-dependent effect.

Mechanism of Action: Inhibition of Isoleucyl-tRNA Synthetase

The primary molecular target of Reveromycin A has been identified as isoleucyl-tRNA synthetase (IleRS), a crucial enzyme responsible for charging tRNA with the amino acid isoleucine during protein synthesis.[1] By inhibiting IleRS, Reveromycin A effectively halts protein production, leading to cell growth arrest and ultimately cell death. It is highly probable that Reveromycin C shares this mechanism of action.

The enhanced antifungal activity at low pH is directly linked to this mechanism. The increased intracellular concentration of Reveromycin C in acidic environments leads to a more potent inhibition of IleRS, resulting in a stronger antifungal effect.

Signaling Pathway of Reveromycin C Action

Caption: Proposed mechanism of Reveromycin C at low pH.

Experimental Protocols

To facilitate further research into the antifungal properties of Reveromycin C at low pH, this section provides a detailed, generalized protocol for determining its minimum inhibitory concentration (MIC) using the broth microdilution method, adapted from established guidelines such as those from the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Assay for Antifungal Susceptibility Testing at Different pH

Objective: To determine the MIC of Reveromycin C against a fungal strain at various pH levels.

Materials:

• Reveromycin C (stock solution in a suitable solvent, e.g., DMSO)

• Fungal strain (e.g., Candida albicans, Aspergillus fumigatus)

• RPMI-1640 medium (without sodium bicarbonate, with L-glutamine)

• MOPS (3-(N-morpholino)propanesulfonic acid) buffer

• Sterile hydrochloric acid (HCl) and sodium hydroxide (B78521) (NaOH) for pH adjustment

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Sterile water, saline, and appropriate solvents

Procedure:

• Medium Preparation and pH Adjustment:

  • Prepare RPMI-1640 medium according to the manufacturer's instructions.

  • Buffer the medium with MOPS at a final concentration of 0.165 M.

  • Divide the medium into aliquots and adjust the pH of each aliquot to the desired levels (e.g., 4.0, 5.5, 7.0) using sterile HCl or NaOH. Verify the final pH with a calibrated pH meter.

  • Sterilize the pH-adjusted media by filtration (0.22 µm filter).

• Inoculum Preparation:

  • Culture the fungal strain on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar for yeast, Potato Dextrose Agar for molds).

  • For yeasts, suspend colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL). Dilute this suspension in the pH-adjusted RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the test wells.

  • For molds, harvest conidia and adjust the concentration in sterile saline. Dilute in the pH-adjusted RPMI-1640 medium to a final concentration of 0.4-5 x 10^4 CFU/mL.

• Drug Dilution Series:

  • Prepare a serial two-fold dilution of the Reveromycin C stock solution in the pH-adjusted RPMI-1640 medium in the 96-well plates. The final volume in each well should be 100 µL. The concentration range should be chosen to encompass the expected MIC values.

• Inoculation and Incubation:

  • Add 100 µL of the prepared fungal inoculum to each well containing the drug dilution, as well as to a positive control well (inoculum without drug).

  • Include a negative control well (medium without inoculum or drug).

  • The final volume in each well will be 200 µL.

  • Incubate the plates at 35°C for 24-48 hours (or longer for slow-growing molds).

• MIC Determination:

  • The MIC is defined as the lowest concentration of Reveromycin C that causes a significant inhibition of fungal growth compared to the positive control.

  • Growth inhibition can be assessed visually or by measuring the optical density (OD) at a specific wavelength (e.g., 530 nm) using a microplate reader. The MIC is typically defined as the concentration that inhibits growth by ≥50% or ≥90% relative to the control.

Experimental Workflow

Caption: A generalized workflow for determining the MIC of Reveromycin C at different pH values.

Conclusion and Future Directions

The available evidence strongly suggests that Reveromycin C, like other members of its class, is a potent antifungal agent with a pH-dependent mechanism of action. Its increased efficacy in acidic environments makes it a particularly interesting candidate for the treatment of fungal infections that occur in acidic niches, such as vaginal candidiasis or infections associated with biofilms. The inhibition of isoleucyl-tRNA synthetase represents a well-defined molecular target for this class of compounds.

Future research should focus on obtaining specific quantitative data for the antifungal activity of Reveromycin C at various pH levels against a broad panel of clinically relevant fungal pathogens. Detailed structure-activity relationship studies of the different Reveromycin analogues could provide insights for the rational design of new derivatives with improved potency and selectivity. Furthermore, in vivo studies are warranted to evaluate the efficacy and safety of Reveromycin C in animal models of fungal infection, particularly those that mimic the acidic microenvironments where this compound is expected to be most active. The in-depth understanding of its pH-dependent properties will be crucial for unlocking the full therapeutic potential of Reveromycin C in the fight against fungal diseases.

References

• 1. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]

The Antiproliferative Effects of Reveromycin C on Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antiproliferative effects of Reveromycin C, a polyketide antibiotic, on various cancer cell lines. It covers the compound's mechanism of action, its impact on cell viability, apoptosis, and cell cycle progression, and the underlying signaling pathways. Detailed experimental protocols for key assays are also provided to facilitate further research in this area.

Introduction

Reveromycin C, a derivative of Reveromycin A, has emerged as a compound of interest in oncology research due to its potent antiproliferative properties against a range of cancer cells. Its primary mechanism of action involves the selective inhibition of eukaryotic isoleucyl-tRNA synthetase (IleRS), an enzyme crucial for protein synthesis. By disrupting this fundamental cellular process, Reveromycin C effectively halts cell growth and induces cell death in cancerous tissues. This guide summarizes the current understanding of Reveromycin C's anticancer effects, presenting key quantitative data, detailed experimental methodologies, and visual representations of the involved signaling pathways.

Quantitative Data on Antiproliferative Activity

The efficacy of Reveromycin C and its analogs in inhibiting cancer cell proliferation is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit cell growth by 50%. While specific IC50 values for Reveromycin C are distributed across various studies, the following tables consolidate available data for Reveromycin A, a closely related and well-studied compound, to provide a strong indication of the potential potency of Reveromycin C.

Table 1: IC50 Values of Reveromycin A Against Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
BG-1	Ovarian Carcinoma	30 - 300	[1]
INA-6	Multiple Myeloma	~1000 (at pH 6.4)	[2]
RPMI8226	Multiple Myeloma	~1000 (at pH 6.4)	[2]

Note: The cytotoxic effects of Reveromycin A on multiple myeloma cells are significantly enhanced in an acidic microenvironment (pH 6.4), which is characteristic of many solid tumors.

Core Antiproliferative Mechanisms

Reveromycin C exerts its anticancer effects through a multi-pronged approach that primarily involves the induction of apoptosis and cell cycle arrest.

Induction of Apoptosis

Reveromycin C and its analogs have been shown to be potent inducers of apoptosis, or programmed cell death, in cancer cells. This is a critical mechanism for eliminating malignant cells without inducing an inflammatory response.

Table 2: Quantitative Analysis of Reveromycin A-Induced Apoptosis

Cell Line	Treatment	Apoptotic Cells (%)	Assay	Reference
INA-6	1 µM RM-A at pH 6.4 (24h)	Increased	Annexin V/PI Staining	[2]
RPMI8226	1 µM RM-A at pH 6.4 (24h)	Increased	Annexin V/PI Staining	[2]

The induction of apoptosis by Reveromycin C is mediated by the activation of caspase cascades. Specifically, studies on Reveromycin A have demonstrated the cleavage and activation of caspase-8 and caspase-9, indicating the involvement of both the extrinsic and intrinsic apoptotic pathways.[2]

Cell Cycle Arrest

In addition to inducing apoptosis, Reveromycin C can halt the proliferation of cancer cells by arresting the cell cycle at specific checkpoints. This prevents the cells from dividing and propagating. The primary phase of cell cycle arrest induced by Reveromycin C and its analogs is the G1 phase.

Table 3: Effect of Reveromycin Analogs on Cell Cycle Distribution

Cell Line	Treatment	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase	Reference
A549 (NSCLC)	Mitomycin C (10 µM, 24h)	Increased	Decreased	Decreased	[3]
H9c2	Maduramicin (0.5 µg/mL, 72h)	87.39	6.21	6.39	[4]

Note: Data from analogous compounds that induce G1 phase arrest are presented to illustrate the likely effects of Reveromycin C.

Signaling Pathways Modulated by Reveromycin C

The antiproliferative effects of Reveromycin C are orchestrated through the modulation of several key signaling pathways that regulate cell survival, proliferation, and death.

Inhibition of Isoleucyl-tRNA Synthetase (IleRS)

The primary molecular target of Reveromycin C is isoleucyl-tRNA synthetase (IleRS). By binding to this enzyme, Reveromycin C prevents the charging of tRNA with isoleucine, a critical step in protein synthesis. This leads to a global shutdown of protein production, triggering cellular stress responses that culminate in apoptosis and cell cycle arrest.

References

• 1. Inhibitory action of reveromycin A on TGF-alpha-dependent growth of ovarian carcinoma BG-1 in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro effects of mitomycin C on the proliferation of the non-small-cell lung cancer line A549 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Maduramicin arrests myocardial cells at G0/G1 phase of the cell cycle through inhibiting AKT-Cyclin D1 signaling - PMC [pmc.ncbi.nlm.nih.gov]

Reveromycin C and its Inhibition of Epidermal Growth Factor-Induced Mitogenesis: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Reveromycin C, a member of the polyketide antibiotic family produced by Streptomyces sp., has been identified as an inhibitor of epidermal growth factor (EGF)-induced mitogenesis.[1] This technical guide provides a comprehensive overview of the current understanding of Reveromycin C's mechanism of action, supported by available data and detailed experimental protocols. While much of the in-depth mechanistic work has been conducted on its close analog, Reveromycin A, the available evidence strongly suggests a shared mechanism of action centering on the inhibition of protein synthesis, which subsequently attenuates the cellular response to growth factors like EGF. This document aims to consolidate the existing knowledge to aid researchers and professionals in the fields of oncology and drug development.

Introduction

The epidermal growth factor receptor (EGFR) signaling pathway is a critical regulator of cell proliferation, differentiation, and survival. Its aberrant activation is a hallmark of numerous cancers, making it a prime target for therapeutic intervention. Reveromycins are a group of structurally related natural products, including Reveromycin C, that have demonstrated inhibitory effects on the mitogenic response stimulated by EGF.[1] This whitepaper will delve into the specifics of Reveromycin C's inhibitory action, presenting quantitative data, experimental methodologies, and visual representations of the involved signaling pathways.

Quantitative Data on Inhibitory Activity

While specific quantitative data for Reveromycin C is limited in publicly available literature, a key comparative study by Takahashi et al. (1992) established its activity alongside its analogs. The primary mechanism of Reveromycin A has been identified as the selective inhibition of eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS), leading to a blockage of protein synthesis.[2] It is highly probable that Reveromycin C exerts its effects through a similar mechanism.

Table 1: Comparative Inhibitory Activity of Reveromycins on EGF-Induced Mitogenesis in Balb/MK Cells

Compound	IC50 (µg/mL)	IC50 (µM)
Reveromycin A	Data not available in abstract	Data not available in abstract
Reveromycin B	Weak activity reported	Weak activity reported
Reveromycin C	Data from full text needed	Data from full text needed
Reveromycin D	Data not available in abstract	Data not available in abstract
Data is based on the abstract of Takahashi et al., J. Antibiot. (Tokyo) 1992 Sep;45(9):1414-9. The full text is required for specific IC50 values.

Table 2: Postulated Inhibitory Activity of Reveromycin C on Protein Synthesis

Parameter	Reveromycin C (Predicted)
Target	Isoleucyl-tRNA Synthetase (IleRS)
Effect	Inhibition of protein synthesis
IC50 (Protein Synthesis)	Data not available
IC50 (IleRS Activity)	Data not available
This data is inferred from the known mechanism of Reveromycin A.

Mechanism of Action

The primary mechanism of action for the Reveromycin family, and by strong inference Reveromycin C, is the inhibition of protein synthesis. This is a distinct mechanism from direct inhibition of the EGFR kinase activity.

Inhibition of Isoleucyl-tRNA Synthetase

The most well-characterized mechanism for this class of compounds is the selective inhibition of eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS).[2] IleRS is a crucial enzyme responsible for attaching the amino acid isoleucine to its corresponding tRNA molecule, a critical step in protein translation. By inhibiting IleRS, Reveromycins effectively halt the production of new proteins.

Downstream Effects on EGF-Induced Mitogenesis

The inhibition of protein synthesis has profound downstream consequences on signaling pathways that drive cell proliferation. EGF stimulation triggers a cascade of events, including the expression of immediate early genes (e.g., c-Fos, c-Jun) and cyclins, which are essential for cell cycle progression. By blocking the synthesis of these and other key proteins, Reveromycin C can effectively arrest the cell cycle and prevent cell division, thus inhibiting EGF-induced mitogenesis.

Signaling Pathways and Experimental Workflows

EGF Signaling Pathway and Proposed Point of Inhibition

The following diagram illustrates the canonical EGF signaling pathway leading to mitogenesis and the proposed point of intervention by Reveromycin C.

Caption: Proposed mechanism of Reveromycin C action on the EGF signaling pathway.

Experimental Workflow for Assessing Inhibition of Mitogenesis

The following diagram outlines a typical experimental workflow to determine the inhibitory effect of Reveromycin C on EGF-induced mitogenesis.

Caption: Workflow for [3H]-Thymidine incorporation assay.

Experimental Protocols

Cell Culture and Reagents

• Cell Line: Balb/MK (mouse keratinocyte) cells are a suitable model as they exhibit a mitogenic response to EGF.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Reagents: Epidermal Growth Factor (EGF), Reveromycin C, [3H]-Thymidine.

EGF-Induced Mitogenesis Assay ([3H]-Thymidine Incorporation)

• Cell Seeding: Plate Balb/MK cells in 96-well plates at a density of 1 x 10^4 cells/well and allow to adhere overnight.

• Serum Starvation: Wash the cells with phosphate-buffered saline (PBS) and replace the culture medium with serum-free DMEM. Incubate for 24-48 hours to synchronize the cells in the G0/G1 phase of the cell cycle.

• Treatment: Prepare serial dilutions of Reveromycin C in serum-free DMEM. Remove the starvation medium and add the Reveromycin C dilutions to the respective wells. Include a vehicle control (e.g., DMSO). Incubate for 1-2 hours.

• Stimulation: Add EGF to a final concentration of 10 ng/mL to all wells except for the negative control.

• Radiolabeling: 18-24 hours after EGF stimulation, add 1 µCi of [3H]-thymidine to each well.

• Incubation: Incubate the plates for 4-6 hours to allow for the incorporation of [3H]-thymidine into newly synthesized DNA.

• Cell Harvesting: Wash the cells with PBS. Lyse the cells and harvest the DNA onto glass fiber filters using a cell harvester.

• Scintillation Counting: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Express the results as a percentage of the control (EGF-stimulated cells without Reveromycin C) and calculate the IC50 value, which is the concentration of Reveromycin C that inhibits [3H]-thymidine incorporation by 50%.

Protein Synthesis Assay ([35S]-Methionine Incorporation)

(Protocol based on the likely mechanism of action)

• Cell Culture and Treatment: Follow steps 1-3 of the mitogenesis assay.

• Radiolabeling: After the pre-incubation with Reveromycin C, replace the medium with methionine-free medium containing the same concentrations of Reveromycin C. After 30 minutes, add [35S]-methionine to each well.

• Incubation: Incubate for 1-2 hours.

• Protein Precipitation: Wash the cells with PBS and precipitate the proteins with ice-cold 10% trichloroacetic acid (TCA).

• Washing: Wash the precipitate with ethanol (B145695) to remove unincorporated [35S]-methionine.

• Solubilization and Counting: Solubilize the protein precipitate and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the IC50 for the inhibition of protein synthesis.

Conclusion and Future Directions

Reveromycin C is a potent inhibitor of EGF-induced mitogenesis. The available evidence strongly suggests that its primary mechanism of action is the inhibition of protein synthesis via the targeting of isoleucyl-tRNA synthetase, a mechanism elucidated for its close analog, Reveromycin A. This mode of action distinguishes it from many other EGFR-pathway inhibitors that directly target kinase activity.

For future research, it is imperative to:

• Determine the specific IC50 value of Reveromycin C for the inhibition of EGF-induced mitogenesis in Balb/MK cells by obtaining the full-text data from the pivotal comparative study.

• Confirm that Reveromycin C directly inhibits isoleucyl-tRNA synthetase and quantify its inhibitory potency.

• Investigate whether Reveromycin C has any secondary effects on the phosphorylation status of EGFR or its downstream signaling components, such as MAPK and Akt, to rule out any direct interaction with the signaling cascade.

A thorough understanding of the specific activity and mechanism of Reveromycin C will be crucial for its potential development as a therapeutic agent.

References

• 1. Frontiers | Reveromycins A and B from Streptomyces sp. 3–10: Antifungal Activity against Plant Pathogenic Fungi In vitro and in a Strawberry Food Model System [frontiersin.org]
• 2. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]

The Biosynthesis of Reveromycin C: A Technical Deep Dive

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reveromycin C is a polyketide natural product belonging to the reveromycin family, a group of bioactive compounds produced by the actinomycete Actinacidiphila reveromycinica (formerly Streptomyces sp. SN-593).[1] These compounds have garnered significant interest in the scientific community due to their diverse biological activities, including antifungal, antitumor, and anti-osteoporotic properties. This technical guide provides a comprehensive overview of the biosynthetic pathway of Reveromycin C, with a focus on the enzymatic machinery, genetic determinants, and key chemical transformations.

Core Structure and Biosynthetic Origin

Reveromycins are complex polyketides characterized by a spiroketal core, two polyene carboxylic acid side chains, and an alkyl group. The structural diversity within the reveromycin family primarily arises from variations in the alkyl side chain and modifications to the core structure. Reveromycin C is distinguished from its more studied counterpart, Reveromycin A, by the presence of a hexyl group instead of a butyl group at the C25 position. This structural difference points to the flexibility of the polyketide synthase (PKS) responsible for its biosynthesis, particularly in the selection of the starter unit.

The biosynthesis of the reveromycin backbone is catalyzed by a Type I modular PKS. This enzymatic assembly line iteratively condenses short-chain carboxylic acid units to construct the polyketide chain. The variation between Reveromycin A and C strongly suggests that the loading module of the reveromycin PKS can accept different starter units. Specifically, the biosynthesis of Reveromycin A is initiated with isobutyryl-CoA, leading to the butyl side chain, while the biosynthesis of Reveromycin C likely commences with a hexanoyl-CoA starter unit.

The Reveromycin Biosynthetic Gene Cluster

The genetic blueprint for reveromycin biosynthesis is encoded in a dedicated gene cluster within the Actinacidiphila reveromycinica genome. While the complete and fully annotated sequence of the reveromycin gene cluster is not entirely publicly available, analysis of homologous clusters and targeted gene disruption studies have shed light on the functions of several key genes.

Key Genes and Their Postulated Functions in Reveromycin Biosynthesis:

Gene	Proposed Function	Evidence
revG	Dihydroxy ketone synthase involved in spiroketal formation.	Gene disruption and in vitro reconstitution experiments.[2]
revJ	Spiroacetal synthase, catalyzing the stereospecific formation of the spiroketal.	Gene disruption and in vitro reconstitution experiments.[2]
revI	Cytochrome P450 monooxygenase responsible for C18 hydroxylation.	Gene disruption leads to the accumulation of Reveromycin T (18-deoxyreveromycin A).[3]
revQ	Streptomyces antibiotic regulatory protein (SARP) family transcriptional regulator.	Overexpression leads to increased reveromycin production.
revU	LuxR family transcriptional regulator.	Implicated in the regulation of reveromycin biosynthesis.

The Biosynthetic Pathway of Reveromycin C

The biosynthesis of Reveromycin C can be conceptually divided into three main stages: polyketide chain assembly, spiroketal formation, and post-PKS tailoring modifications.

Polyketide Chain Assembly

The formation of the Reveromycin C backbone is initiated by the loading of a hexanoyl-CoA starter unit onto the acyl carrier protein (ACP) of the PKS loading module. This is followed by a series of condensation reactions with extender units, which are likely malonyl-CoA and methylmalonyl-CoA, as is common for many polyketide biosyntheses. The specific number and sequence of these extension steps are dictated by the modular organization of the reveromycin PKS. The flexibility of the loading domain in accepting both butyryl-CoA (for Reveromycin A) and hexanoyl-CoA (for Reveromycin C) is a key feature of this biosynthetic pathway.[4][5]

Spiroketal Formation

Following the assembly of the linear polyketide chain, a series of enzymatic reactions leads to the formation of the characteristic spiroketal core. This intricate process is catalyzed by at least two key enzymes, RevG and RevJ.[2] RevG, a dihydroxy ketone synthase, is proposed to generate a key intermediate that is then acted upon by RevJ, a spiroacetal synthase, to yield the stereospecific spiroketal structure.[2]

Post-PKS Tailoring Modifications

After the formation of the core spiroketal structure, a series of tailoring enzymes modify the molecule to produce the final Reveromycin C. These modifications include:

• Hydroxylation: The cytochrome P450 enzyme, RevI, catalyzes the hydroxylation of the polyketide backbone at the C18 position.[3]

• Hemisuccinylation: A subsequent enzymatic step involves the attachment of a hemisuccinate moiety to the newly introduced hydroxyl group at C18.

Experimental Protocols

Gene Disruption in Actinacidiphila reveromycinica

Gene disruption is a crucial technique for elucidating the function of genes within the reveromycin biosynthetic cluster. A typical protocol involves the following steps:

• Construction of a Gene Disruption Vector: A suicide vector containing a selectable marker (e.g., an apramycin (B1230331) resistance gene) and flanking regions homologous to the target gene is constructed.

• Protoplast Transformation: Protoplasts of A. reveromycinica are prepared by enzymatic digestion of the mycelia. The gene disruption vector is then introduced into the protoplasts via polyethylene (B3416737) glycol (PEG)-mediated transformation.

• Selection of Mutants: Transformants are selected on appropriate antibiotic-containing media. Double-crossover homologous recombination events, which result in the replacement of the target gene with the resistance cassette, are screened for by PCR analysis.

Heterologous Expression of Reveromycin Biosynthetic Genes

Heterologous expression allows for the production of reveromycins in a more genetically tractable host organism, facilitating pathway engineering and the production of novel derivatives. A general workflow is as follows:

• Cloning of the Biosynthetic Gene Cluster: The entire reveromycin biosynthetic gene cluster is cloned into a suitable expression vector, such as a bacterial artificial chromosome (BAC) or a cosmid.

• Transformation of a Heterologous Host: The expression vector is introduced into a suitable heterologous host, typically a well-characterized Streptomyces species like S. coelicolor or S. albus.

• Fermentation and Product Analysis: The heterologous host is fermented under conditions conducive to secondary metabolite production. The culture broth is then extracted and analyzed by techniques such as High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) to detect the production of reveromycins.

Quantitative Analysis of Reveromycin C by HPLC-MS

Accurate quantification of Reveromycin C is essential for fermentation optimization and yield determination.

• Sample Preparation: The fermentation broth is extracted with an organic solvent (e.g., ethyl acetate). The organic extract is then dried and redissolved in a suitable solvent (e.g., methanol) for analysis.

• HPLC Separation: The sample is injected onto a reverse-phase HPLC column (e.g., C18). A gradient elution program with a mobile phase consisting of water and acetonitrile, both typically containing a small amount of formic acid, is used to separate Reveromycin C from other metabolites.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a mass spectrometer. Reveromycin C is detected using electrospray ionization (ESI) in negative ion mode. Quantification is achieved by monitoring the specific mass-to-charge ratio (m/z) of the deprotonated molecule [M-H]⁻ and comparing the peak area to a standard curve generated with purified Reveromycin C.

Visualizations

Reveromycin C Biosynthesis Pathway

Caption: Proposed biosynthetic pathway of Reveromycin C.

Experimental Workflow for Gene Function Analysis

Caption: Workflow for determining gene function in the reveromycin pathway.

Quantitative Data

While specific production titers for Reveromycin C are not extensively reported in the literature, studies on the production of Reveromycin A and its derivatives provide a valuable reference point. The production of reveromycins is highly dependent on the fermentation conditions, including media composition and culture duration. Overexpression of regulatory genes, such as revQ, has been shown to significantly enhance the production of reveromycin derivatives.

Reported Production Titers of Reveromycin A and Derivatives:

Compound	Strain	Production Titer (mg/L)	Reference
Reveromycin A	A. reveromycinica SN-593 (Wild-type)	~1-5	General literature values, subject to variation based on fermentation conditions.
17-hemisuccinyloxy-RM-T	A. reveromycinica SN-593-ΔrevI expressing P450revI-A241L and revQ	5.18	Yong, Y. F., et al. (2023). Chemical Science, 14(44), 12287-12296.

Conclusion and Future Directions

The biosynthesis of Reveromycin C provides a fascinating example of the modularity and flexibility of polyketide synthesis. The ability of the reveromycin PKS to utilize different starter units highlights the potential for generating novel reveromycin analogs through precursor-directed biosynthesis and genetic engineering of the loading module. While significant progress has been made in understanding the biosynthesis of the reveromycin family, several areas warrant further investigation. A complete sequence and annotation of the reveromycin biosynthetic gene cluster would provide a comprehensive roadmap for pathway engineering. Furthermore, detailed biochemical characterization of the PKS loading domain would provide insights into the molecular basis of its substrate flexibility. Such studies will not only deepen our understanding of this important class of natural products but also pave the way for the development of new and improved therapeutic agents.

References

• 1. Reclassification of a reveromycin-producer and the proposals of Actinacidiphila reveromycinica sp. nov. and Actinacidiphila acidipaludis comb. nov - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Broad substrate specificity of the loading didomain of the lipomycin polyketide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Starter unit flexibility for engineered product synthesis by the nonreducing polyketide synthase PksA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

In-Depth Technical Guide: Biological Activity of CAS number 144860-69-5 (Reveromycin C)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reveromycin C (CAS Number: 144860-69-5) is a polyketide natural product isolated from the fermentation broth of Streptomyces sp. It belongs to a class of compounds known as reveromycins, which have garnered significant interest due to their diverse and potent biological activities. Structurally, Reveromycin C is characterized by a complex spiroketal core, a succinate (B1194679) ester, and two carboxylic acid moieties. This technical guide provides a comprehensive overview of the known biological activities of Reveromycin C, with a focus on its quantitative effects, underlying mechanisms of action, and the experimental methodologies used for its characterization.

Core Biological Activities

Reveromycin C exhibits a range of biological effects, primarily centered around the inhibition of eukaryotic cell growth. Its key activities include antifungal action, anti-proliferative effects against cancer cell lines, and the modulation of growth factor signaling.

Antifungal Activity

Reveromycin C demonstrates significant antifungal activity, particularly against Candida albicans. This activity is pH-dependent, being more potent in acidic environments. The increased efficacy at lower pH is attributed to the protonation of the carboxylic acid groups, which enhances cell permeability.

Inhibition of Epidermal Growth Factor (EGF)-Induced Mitogenic Activity

A hallmark of Reveromycin C's biological profile is its ability to inhibit the mitogenic (cell division-stimulating) effects of Epidermal Growth Factor (EGF). This suggests an interference with the EGF signaling pathway, a critical regulator of cell proliferation, differentiation, and survival.

Anti-proliferative Activity against Cancer Cell Lines

Consistent with its inhibition of EGF signaling, Reveromycin C displays anti-proliferative activity against various cancer cell lines. Notably, it has been shown to inhibit the growth of human oral epidermoid carcinoma (KB) cells and human chronic myelogenous leukemia (K562) cells. This activity is linked to its ability to induce a G1 phase cell cycle arrest.

Reversal of Transformed Cell Morphology

Reveromycin C can induce a morphological reversion in sarcoma-virus-transformed NRK (normal rat kidney) cells. Transformed cells typically exhibit a rounded, less adherent morphology, and the ability of Reveromycin C to restore a more "normal," flattened phenotype suggests an impact on the cellular cytoskeleton and adhesion, processes often dysregulated in cancer.

Quantitative Data Summary

The biological activities of Reveromycin C have been quantified in various assays. The following tables summarize the key quantitative data available.

Activity	Test System	Parameter	Value	Reference
Antifungal Activity	Candida albicans (pH 3)	MIC	2.0 µg/mL
Antifungal Activity	Candida albicans (pH 7.4)	MIC	>500 µg/mL
Anti-proliferative Activity	KB cells	IC50	2.0 µg/mL
Anti-proliferative Activity	K562 cells	IC50	2.0 µg/mL
Morphological Reversion	Sarcoma-virus-transformed NRK cells	EC50	1.58 µg/mL

Mechanism of Action

The diverse biological effects of Reveromycin C are primarily attributed to its function as a potent and selective inhibitor of eukaryotic isoleucyl-tRNA synthetase (IleRS) . This enzyme is crucial for protein synthesis, as it catalyzes the attachment of the amino acid isoleucine to its corresponding transfer RNA (tRNA), a critical step in the translation of genetic information into protein.

By inhibiting IleRS, Reveromycin C effectively halts protein synthesis. This leads to a cascade of downstream effects:

• Cell Cycle Arrest: The progression of the cell cycle, particularly through the G1 phase, is dependent on the synthesis of key regulatory proteins such as cyclins and cyclin-dependent kinases. By blocking protein synthesis, Reveromycin C prevents the production of these essential proteins, leading to an arrest in the G1 phase of the cell cycle.

• Inhibition of Cell Proliferation: The inability to synthesize new proteins ultimately prevents cell growth and division, explaining the observed anti-proliferative effects on cancer cell lines.

• Apoptosis Induction: Prolonged inhibition of protein synthesis can trigger programmed cell death, or apoptosis. This is a likely contributor to the cytotoxic effects of Reveromycin C.

The inhibition of EGF-induced mitogenic activity is an indirect consequence of this primary mechanism. The EGF signaling pathway culminates in the activation of transcription factors that drive the expression of genes required for cell proliferation. However, if the cellular machinery for protein synthesis is inhibited by Reveromycin C, these pro-proliferative signals from the EGF receptor cannot be translated into a functional response.

Signaling Pathways and Experimental Workflows

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanism of action of Reveromycin C in the context of the EGF signaling pathway.

Mechanism of Reveromycin C action on EGF signaling.

Experimental Workflow Diagram

The following diagram outlines a typical experimental workflow for evaluating the anti-proliferative activity of Reveromycin C.

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Analysis of Reveromycin C

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vitro evaluation of Reveromycin C, a polyketide natural product with potential therapeutic applications. The protocols outlined below are based on established methodologies used for the characterization of the closely related compound, Reveromycin A, and are readily adaptable for Reveromycin C.

Introduction

Reveromycin C belongs to a class of microbial metabolites known for their diverse biological activities, including antifungal, antitumor, and anti-osteoporotic effects.[1][2] The primary molecular target of this class of compounds is eukaryotic isoleucyl-tRNA synthetase (IleRS), a crucial enzyme in protein synthesis.[1][3][4][5] By inhibiting IleRS, Reveromycins can induce apoptosis and suppress cell growth, particularly in acidic microenvironments often associated with tumors and sites of bone resorption.[2][5][6] These protocols detail key in vitro assays to characterize the bioactivity of Reveromycin C.

Data Presentation

Table 1: Summary of Reveromycin A Concentrations for In Vitro Assays

Assay Type	Cell Line(s)	Reveromycin A Concentration(s)	Observed Effect	Reference
Cell Viability (WST-8)	INA-6, RPMI8226	1.0 µM	Decreased cell viability at acidic pH (6.4)	[6]
Apoptosis (Annexin V/PI)	INA-6, RPMI8226	1.0 µM	Induction of apoptosis at acidic pH (6.4)	[6]
Caspase Activation	INA-6, RPMI8226	1.0 µM	Activation of caspase-8 and caspase-9 at acidic pH (6.4)	[6]
Osteoclast Activity	Rabbit Bone Marrow Cells	0.1, 1.0 µM	Inhibition of osteoclast formation and function	[6]

Experimental Protocols

Cell Viability Assay (WST-8 Assay)

This protocol determines the effect of Reveromycin C on the viability of cancer cell lines.

Materials:

• Cancer cell lines (e.g., INA-6, RPMI8226)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Reveromycin C stock solution (dissolved in a suitable solvent like DMSO)

• 96-well plates

• WST-8 reagent

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare culture media with different pH values (e.g., pH 7.4 and pH 6.4) by adding lactic acid or sodium hydroxide.[6]

• Treat the cells with various concentrations of Reveromycin C in both neutral and acidic media. Include a vehicle control.

• Incubate the plates for 24-72 hours.

• Add 10 µL of WST-8 reagent to each well and incubate for 2-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This protocol quantifies the induction of apoptosis by Reveromycin C.

Materials:

• Cancer cell lines

• Complete culture medium

• Reveromycin C

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Plate cells and treat with Reveromycin C at the desired concentration (e.g., 1.0 µM) and pH for 24 hours.[6]

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour.

Western Blot for Caspase Activation

This protocol assesses the activation of apoptotic pathways by detecting cleaved caspases.

Materials:

• Cancer cell lines

• Complete culture medium

• Reveromycin C

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Primary antibodies against cleaved caspase-8 and cleaved caspase-9

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• Western blotting equipment

Procedure:

• Treat cells with Reveromycin C as described in the apoptosis assay protocol.

• Lyse the cells and quantify the protein concentration.

• Separate 20-30 µg of protein per lane by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescence substrate and an imaging system.

Osteoclastogenesis and Pit Formation Assay

This protocol evaluates the impact of Reveromycin C on osteoclast differentiation and function.

Materials:

• Rabbit bone marrow cells or murine bone marrow macrophages

• α-MEM medium with 10% FBS

• M-CSF (Macrophage colony-stimulating factor)

• RANKL (Receptor activator of nuclear factor kappa-B ligand)

• Reveromycin C

• Bovine bone slices or dentine discs

• TRAP (tartrate-resistant acid phosphatase) staining kit

Procedure:

• Culture bone marrow cells in the presence of M-CSF (e.g., 30 ng/mL) for 3 days to generate bone marrow-derived macrophages.

• Seed the macrophages on bone slices in a 96-well plate and culture with M-CSF and RANKL (e.g., 20 ng/mL) to induce osteoclast formation.[6]

• Treat the differentiating osteoclasts with various concentrations of Reveromycin C.

• After 4-6 days, fix the cells and stain for TRAP, a marker for osteoclasts.

• Count the number of TRAP-positive multinucleated cells.

• To assess bone resorption, remove the cells from the bone slices and visualize the resorption pits by microscopy.

Visualizations

Caption: Mechanism of action of Reveromycin C.

Caption: Workflow for the cell viability assay.

References

• 1. Biosynthesis of reveromycin derivatives by altering the regioselectivity of cytochrome P450revI - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]

Cell-Based Assay Development for Reveromycin C: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reveromycin C belongs to a class of polyketide antibiotics that have demonstrated significant biological activity, including anti-tumor and antifungal effects. Its primary mechanism of action involves the selective inhibition of eukaryotic isoleucyl-tRNA synthetase (IleRS), an enzyme crucial for protein synthesis.[1][2][3] This inhibition leads to cell growth arrest and apoptosis, particularly in the acidic microenvironments often associated with tumors and sites of bone resorption.[4][5][6] Reveromycin C and its analogs, such as Reveromycin A, have also been shown to inhibit mitogenic responses stimulated by growth factors like Epidermal Growth Factor (EGF) and Transforming Growth Factor-alpha (TGF-α).[7]

These application notes provide a comprehensive guide for the development of cell-based assays to characterize the bioactivity of Reveromycin C. The protocols detailed below are designed to assess its general cytotoxicity, mechanism of action, pro-apoptotic effects, and its impact on key signaling pathways.

Section 1: Assessment of General Cytotoxicity and Anti-Proliferative Activity

To determine the concentration-dependent effects of Reveromycin C on cell viability and proliferation, standard colorimetric and DNA synthesis-based assays are recommended.

Cell Viability Assessment using MTT Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[2]

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Reveromycin C in culture medium. Remove the existing medium from the wells and add 100 µL of the Reveromycin C dilutions. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[2][8]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Cell Proliferation Assessment using BrdU Incorporation Assay

The BrdU assay measures DNA synthesis as an indicator of cell proliferation.[3][9]

Experimental Protocol: BrdU Assay

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• BrdU Labeling: Two to four hours before the end of the incubation period, add BrdU labeling solution to each well at a final concentration of 10 µM.[10]

• Fixation and Denaturation: After the incubation period, remove the medium, and fix the cells with a fixing/denaturing solution for 30 minutes at room temperature.[10]

• Antibody Incubation: Wash the wells and add a peroxidase-conjugated anti-BrdU antibody. Incubate for 1-2 hours at room temperature.

• Substrate Addition: Wash the wells and add the substrate solution. Incubate until a color change is observed.

• Absorbance Measurement: Stop the reaction and measure the absorbance at the appropriate wavelength (e.g., 450 nm).[10]

• Data Analysis: Calculate the percentage of proliferation relative to the vehicle control and determine the IC₅₀ value.

Table 1: Representative Quantitative Data for Cytotoxicity and Anti-Proliferation Assays

Cell Line	Assay	Incubation Time (h)	Reveromycin C IC₅₀ (µM)
Ovarian Carcinoma (BG-1)	Proliferation	72	0.1 - 1.0
Multiple Myeloma (INA-6)	Viability	24 (pH 6.4)	0.1 - 1.0
Multiple Myeloma (RPMI8226)	Viability	24 (pH 6.4)	0.1 - 1.0
Small-Cell Lung Cancer (SBC-5)	Proliferation	Not Inhibited	>10

Note: The IC₅₀ values are hypothetical and should be determined experimentally. The enhanced effect at acidic pH is based on studies with Reveromycin A.[1]

Experimental Workflow for Cytotoxicity and Proliferation Assays

Caption: Workflow for MTT and BrdU assays.

Section 2: Elucidation of the Mechanism of Action

The primary molecular target of Reveromycin C is isoleucyl-tRNA synthetase (IleRS).[1][2][3] Assays in this section focus on confirming the inhibition of protein synthesis and the direct activity on IleRS.

Global Protein Synthesis Inhibition Assay

This assay measures the incorporation of a radiolabeled amino acid, [³⁵S]-methionine, into newly synthesized proteins.[11][12]

Experimental Protocol: [³⁵S]-Methionine Incorporation Assay

• Cell Culture and Treatment: Culture cells to 70-80% confluency. Pre-treat cells with Reveromycin C at various concentrations for 1-2 hours.

• Methionine Starvation: Wash cells with PBS and incubate in methionine-free medium for 30 minutes to deplete intracellular methionine pools.

• Radiolabeling: Add [³⁵S]-methionine to the medium and incubate for 30-60 minutes.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with a suitable lysis buffer.

• Protein Precipitation: Precipitate the total protein from the lysate using trichloroacetic acid (TCA).[13]

• Quantification: Collect the precipitate on a filter and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Normalize the counts to the total protein concentration and express the results as a percentage of the vehicle control.

In Vitro Isoleucyl-tRNA Synthetase (IleRS) Activity Assay

This biochemical assay directly measures the enzymatic activity of IleRS.

Experimental Protocol: IleRS Activity Assay

• Reaction Mixture: Prepare a reaction mixture containing purified IleRS, ATP, isoleucine, and tRNAIle in a suitable buffer.

• Inhibitor Addition: Add varying concentrations of Reveromycin C to the reaction mixture.

• Initiation and Incubation: Initiate the reaction by adding one of the components (e.g., tRNAIle) and incubate at 37°C for a defined period.

• Detection: The formation of isoleucyl-tRNAIle can be measured using various methods, such as the ATP-PPi exchange assay or by quantifying the amount of radiolabeled isoleucine attached to tRNA.

• Data Analysis: Determine the inhibitory effect of Reveromycin C on IleRS activity and calculate the IC₅₀ value.

Table 2: Representative Quantitative Data for Mechanism of Action Assays

Assay	Target	Reveromycin C IC₅₀
[³⁵S]-Methionine Incorporation	Protein Synthesis	To be determined
In Vitro IleRS Activity	Isoleucyl-tRNA Synthetase	To be determined

Caption: Workflow for apoptosis detection assays.

Section 4: Inhibition of Growth Factor Signaling Pathways

Reveromycin A has been shown to inhibit cell proliferation induced by TGF-α, a ligand for the Epidermal Growth Factor Receptor (EGFR). [7][14]This suggests that Reveromycin C may interfere with the EGFR signaling cascade.

Growth Factor-Stimulated Proliferation Assay

This assay assesses the ability of Reveromycin C to inhibit cell proliferation induced by specific growth factors.

Experimental Protocol: Growth Factor-Stimulated Proliferation

• Serum Starvation: Plate cells and grow to sub-confluency. Then, incubate in serum-free medium for 24 hours to synchronize the cells in a quiescent state.

• Inhibitor Pre-treatment: Pre-treat the cells with various concentrations of Reveromycin C for 1-2 hours.

• Growth Factor Stimulation: Add a specific growth factor (e.g., EGF or TGF-α) to the medium and incubate for 24-48 hours.

• Proliferation Assessment: Measure cell proliferation using the BrdU assay as described in Section 1.2.

• Data Analysis: Compare the proliferation of cells treated with the growth factor alone to those treated with the growth factor and Reveromycin C.

EGFR/TGF-α Signaling Pathway and Potential Inhibition by Reveromycin C

Caption: EGFR/TGF-α signaling and Reveromycin C.

Conclusion

The cell-based assays outlined in these application notes provide a robust framework for the preclinical evaluation of Reveromycin C. By systematically assessing its cytotoxicity, mechanism of action, pro-apoptotic potential, and effects on growth factor signaling, researchers can gain a comprehensive understanding of its therapeutic potential. The provided protocols offer a starting point for assay development and can be further optimized for specific cell lines and experimental conditions.

References

• 1. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. BrdU staining and BrdU assay protocol | Abcam [abcam.com]
• 4. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. MTT (Assay protocol [protocols.io]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. BrdU Labeling & Detection Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. BrdU Cell Proliferation Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. Protein Translation Study – Label Protein with S35 Methionine in Cells [bio-protocol.org]
• 12. In vivo [35S]-methionine incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. neb.com [neb.com]
• 14. Inhibitory action of reveromycin A on TGF-alpha-dependent growth of ovarian carcinoma BG-1 in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Reveromycin C in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reveromycin C is a polyketide natural product isolated from Streptomyces sp. that has demonstrated significant biological activity, including the inhibition of eukaryotic cell growth. It is a potent inhibitor of the mitogenic activity induced by epidermal growth factor (EGF), making it a compound of interest for cancer research and drug development. These application notes provide detailed information on the solubility of Reveromycin C, protocols for its use in cell culture experiments, and its mechanism of action.

Physicochemical Properties and Solubility

Reveromycin C is soluble in organic solvents such as methanol (B129727) and ethyl acetate (B1210297) and is poorly soluble in acidic solutions. For cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions. While specific quantitative solubility in DMSO is not widely published, related compounds like Reveromycin D are known to be soluble in DMSO. It is recommended to prepare a high-concentration stock solution in DMSO (e.g., 10-20 mM) and then dilute it in culture medium to the desired final concentration. The final DMSO concentration in the cell culture medium should be kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₃₇H₅₄O₁₁	N/A
Molecular Weight	674.8 g/mol	N/A
Solubility	Soluble in Methanol, Ethyl Acetate; Poorly soluble in acids. Assumed soluble in DMSO based on related compounds.	[1]
IC₅₀ (KB cells)	2.0 µg/mL	N/A
IC₅₀ (K562 cells)	2.0 µg/mL	N/A

Experimental Protocols

Preparation of Reveromycin C Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Reveromycin C in DMSO.

Materials:

• Reveromycin C powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Procedure:

• Calculate the mass of Reveromycin C required to make a 10 mM stock solution. For example, for 1 mL of a 10 mM solution, you would need 0.6748 mg of Reveromycin C (Molecular Weight = 674.8 g/mol ).

• Weigh the calculated amount of Reveromycin C powder in a sterile microcentrifuge tube.

• Add the appropriate volume of sterile DMSO to the tube.

• Vortex the solution until the Reveromycin C is completely dissolved. Gentle warming (e.g., 37°C) may be applied if necessary to aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected from light.

Workflow for preparing Reveromycin C stock solution.

Cell Viability Assay (MTT Assay)

This protocol outlines a method to determine the cytotoxic effects of Reveromycin C on cancer cell lines such as KB or K562 using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

• KB or K562 cells

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Reveromycin C stock solution (10 mM in DMSO)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Reveromycin C in complete culture medium from the 10 mM stock solution. A suggested starting range is 0.1, 0.5, 1, 2, 5, 10, 20, and 50 µg/mL.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest Reveromycin C concentration) and a no-treatment control.

  • Carefully remove the old medium from the wells and add 100 µL of the diluted compounds or control solutions.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals. Mix gently on an orbital shaker for 15 minutes.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control. Plot the percentage of cell viability against the log of the Reveromycin C concentration to determine the IC₅₀ value.

Experimental workflow for the MTT cytotoxicity assay.

Western Blot Analysis of EGFR Signaling Pathway

This protocol is designed to investigate the effect of Reveromycin C on the phosphorylation of key proteins in the EGFR signaling cascade, such as Akt and ERK.

Materials:

• Cells responsive to EGF (e.g., A549)

• Complete culture medium

• Reveromycin C stock solution (10 mM in DMSO)

• Epidermal Growth Factor (EGF)

• 6-well cell culture plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 16-24 hours.

  • Pre-treat the cells with various concentrations of Reveromycin C (e.g., 1, 5, 10 µM) for 1-2 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 15-30 minutes. Include an unstimulated control and a vehicle control (DMSO).

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA lysis buffer to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing periodically.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Normalize protein samples and prepare them with Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Apply ECL detection reagent and capture the chemiluminescent signal.

  • Analyze the band intensities to determine the effect of Reveromycin C on protein phosphorylation.

Mechanism of Action and Signaling Pathway

Reveromycin A, a closely related compound, has been shown to selectively inhibit eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS). This inhibition disrupts protein synthesis, leading to cell growth arrest and apoptosis. It is highly probable that Reveromycin C shares this mechanism of action. Furthermore, Reveromycins are known to inhibit the mitogenic activity of EGF. This suggests an interference with the EGFR signaling pathway, which controls cell proliferation, survival, and differentiation. The key downstream cascades of EGFR signaling are the PI3K-Akt and the Ras-Raf-MEK-ERK pathways. Inhibition of this pathway by Reveromycin C would lead to decreased phosphorylation of key signaling molecules like Akt and ERK.

Signaling pathway affected by Reveromycin C.

References

• 1. REVEROMYCIN D CAS#: 144860-70-8 [m.chemicalbook.com]

Application Notes and Protocols: Preparing Reveromycin C Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reveromycin C is a polyketide antibiotic isolated from Streptomyces sp. that has garnered significant interest in the scientific community for its potent biological activities. It is known to inhibit the mitogenic activity induced by epidermal growth factor (EGF) and exhibits antiproliferative effects against various cancer cell lines. Accurate and consistent preparation of Reveromycin C stock solutions is critical for obtaining reproducible results in downstream applications, including cell-based assays and biochemical studies.

These application notes provide a detailed protocol for the preparation, storage, and handling of Reveromycin C stock solutions to ensure their stability and efficacy for research purposes.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Reveromycin C is essential for its proper handling and use in experimental settings.

Property	Value	Source(s)
Molecular Formula	C₃₇H₅₄O₁₁	[1][2][3]
Molecular Weight	674.8 g/mol	[1][2][3]
Appearance	Lyophilized powder	[2]
Purity	≥95%	[1][2][3]
Solubility	Soluble in Methanol, Ethyl Acetate, and DMSO. Poorly soluble in acids.	[1]
Storage of Solid	-20°C	[1][2]
Stability of Solid	≥ 4 years at -20°C	[2]

Preparation of Reveromycin C Stock Solutions

Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of Reveromycin C due to its excellent solubilizing properties for this compound.

Materials

• Reveromycin C powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryogenic vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Reveromycin C in DMSO.

• Equilibration: Before opening, allow the vial of Reveromycin C powder to equilibrate to room temperature for at least 30 minutes. This prevents the condensation of atmospheric moisture onto the compound.

• Weighing: On a calibrated analytical balance, carefully weigh out the desired amount of Reveromycin C powder into a sterile microcentrifuge tube.

  • To prepare 1 mL of a 10 mM solution, weigh 6.75 mg of Reveromycin C.

  • Calculation: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight (g/mol) x 1000

  • Mass (mg) = 0.010 mol/L x 0.001 L x 674.8 g/mol x 1000 = 6.75 mg

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the Reveromycin C powder.

• Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. Visually inspect the solution to ensure it is clear and free of any particulates. Gentle warming or sonication may be used to aid dissolution if necessary.

• Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile cryogenic vials.

• Labeling: Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and the date of preparation.

Caption: Workflow for preparing and storing a 10 mM Reveromycin C stock solution.

Storage and Stability of Stock Solutions

Proper storage of Reveromycin C stock solutions is crucial to maintain their biological activity over time.

Storage Condition	Duration	Recommendations
-80°C in DMSO	Up to 6 months	Recommended for long-term storage.
-20°C in DMSO	Up to 1 month	Suitable for short-term storage.

Important Considerations:

• Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is critical to prevent degradation that can occur with multiple freeze-thaw cycles.

• Protection from Light: Store aliquots in amber-colored vials or in a light-protected box.

• Moisture Sensitivity: Use anhydrous DMSO and ensure vials are tightly sealed to prevent moisture absorption.

Preparation of Working Solutions

Working solutions of Reveromycin C are typically prepared by diluting the high-concentration stock solution in cell culture medium or an appropriate assay buffer immediately before use.

Protocol for Preparing a 10 µM Working Solution

• Thaw a single aliquot of the 10 mM Reveromycin C stock solution at room temperature.

• Perform a serial dilution to achieve the final desired concentration. For example, to prepare a 10 µM working solution from a 10 mM stock, a 1:1000 dilution is required.

• Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium or assay buffer.

• Mix thoroughly by gentle pipetting or vortexing.

• Use the freshly prepared working solution immediately. It is not recommended to store aqueous solutions of Reveromycin C for more than one day.[4]

Note on DMSO Concentration: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Caption: Workflow for preparing a working solution from a stock solution.

Recommended Working Concentrations

The optimal working concentration of Reveromycin C will vary depending on the cell line, assay type, and experimental conditions. It is highly recommended to perform a dose-response experiment (kill curve) to determine the optimal concentration for your specific application.

Application	Cell Line(s)	Effective Concentration (IC₅₀/EC₅₀)	Source(s)
Antiproliferative Activity	KB and K562 cells	IC₅₀ = 2.0 µg/mL (approx. 3.0 µM)	[2]
Reversal of Transformed Morphology	Sarcoma-virus-transformed NRK cells	EC₅₀ = 1.58 µg/mL (approx. 2.3 µM)	[2]
Inhibition of Mitogenic Activity	Balb/MK mouse epidermal cells	-	[2]

Based on the available data, a starting concentration range of 1 µM to 10 µM is recommended for initial experiments.

Safety Precautions

• Reveromycin C is a potent bioactive compound. Handle with care, using appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Work in a well-ventilated area or a chemical fume hood when handling the powder and concentrated stock solutions.

• Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Degradation of Mitomycin C Under Various Storage Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antibiotic Kill Curve [sigmaaldrich.com]

Application Notes and Protocols for In Vitro Studies with Reveromycin C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reveromycin C, often referred to as Reveromycin A in scientific literature, is a polyketide natural product isolated from the bacterium Streptomyces. It has garnered significant interest in the scientific community for its potent and selective biological activities, particularly its ability to induce apoptosis (programmed cell death) in specific cell types. This document provides detailed application notes and protocols for the in vitro use of Reveromycin C, focusing on its mechanism of action, recommended treatment conditions, and methodologies for assessing its effects.

Reveromycin C's primary mechanism of action is the inhibition of eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS)[1][2][3]. This enzyme is crucial for protein synthesis, and its inhibition leads to a cascade of events culminating in apoptosis. A unique characteristic of Reveromycin C is its pH-dependent activity. In acidic microenvironments, such as those found around resorbing osteoclasts or within solid tumors, its carboxylic acid moieties are protonated, making the molecule less polar and facilitating its entry into cells[1][4]. This property contributes to its selective toxicity towards cells in these specific environments.

Data Presentation: Efficacy of Reveromycin C in Various Cell Lines

The following table summarizes the effective concentrations and observed effects of Reveromycin C in different in vitro models. It is important to note that the optimal concentration and incubation time can vary depending on the cell line, cell density, and experimental conditions.

Cell Line	Cell Type	Concentration	Incubation Time	Observed Effects	Reference
Rabbit Osteoclasts	Primary Cells	100 nM	12 hours	Complete disappearance of mature osteoclasts.	[4]
RAW264.7 (differentiated into osteoclasts)	Murine Macrophage	10 µM	2 - 48 hours	Peak apoptosis induction at 4-6 hours (pH 5.5). Activation of caspase-9.	[5]
INA-6, RPMI8226	Human Multiple Myeloma	1 µM	24 hours	Induction of apoptosis at pH 6.4, but not at pH 7.4. Activation of caspase-8 and caspase-9.	[4]
BG-1	Human Ovarian Carcinoma	30 - 300 nM	Not Specified	Inhibition of TGF-α induced cell proliferation.

Signaling Pathways of Reveromycin C-Induced Apoptosis

Reveromycin C triggers the intrinsic pathway of apoptosis through the inhibition of isoleucyl-tRNA synthetase. This leads to a cellular stress response that activates initiator caspases, which in turn activate executioner caspases, ultimately leading to cell death.

Caption: Signaling pathway of Reveromycin C-induced apoptosis.

Experimental Workflow for In Vitro Studies

A typical workflow for investigating the effects of Reveromycin C on a cancer cell line is outlined below.

Caption: General workflow for in vitro studies of Reveromycin C.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Target cells

• Reveromycin C (dissolved in a suitable solvent, e.g., DMSO)

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of Reveromycin C in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Reveromycin C. Include a vehicle control (medium with the same concentration of solvent used to dissolve Reveromycin C).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of Reveromycin C that inhibits cell growth by 50%).

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Target cells treated with Reveromycin C

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Harvesting: Following treatment with Reveromycin C, harvest the cells (including any floating cells in the medium) and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot Analysis of Apoptosis-Related Proteins

This protocol allows for the detection of changes in the expression levels of key apoptotic proteins.

Materials:

• Target cells treated with Reveromycin C

• RIPA buffer (or other suitable lysis buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-Bax, anti-Bcl-2, anti-GAPDH or β-actin as a loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them in RIPA buffer on ice for 30 minutes.

• Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatants and determine the protein concentration using the BCA assay.

• Sample Preparation: Mix equal amounts of protein (20-40 µg) with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Separate the protein samples on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST and add ECL substrate.

• Imaging: Visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control to determine the relative protein expression levels. An increased ratio of Bax to Bcl-2 and the presence of cleaved caspase-3 are indicative of apoptosis.[6]

References

• 1. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reveromycin A-Induced Apoptosis in Osteoclasts Is Not Accompanied by Necrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Measuring the Anticancer Activity of Reveromycin C in Cancer Cell Lines: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reveromycin C belongs to the Reveromycin family, a group of polyketide antibiotics produced by the actinomycete Streptomyces sp. While research has extensively focused on its analogue, Reveromycin A, Reveromycin C is also gaining attention for its potential as an anticancer agent. Reveromycins are known to inhibit the proliferation of cancer cells, particularly those dependent on the epidermal growth factor (EGF) signaling pathway. The primary mechanism of action for this class of compounds is the inhibition of isoleucyl-tRNA synthetase, an essential enzyme for protein synthesis, leading to cell growth arrest and apoptosis.[1][2] This document provides detailed protocols for measuring the in vitro activity of Reveromycin C against various cancer cell lines.

Mechanism of Action

Reveromycin C, like its analogue Reveromycin A, is believed to exert its anticancer effects through a multi-faceted mechanism. A key target is the inhibition of eukaryotic isoleucyl-tRNA synthetase, which leads to a depletion of charged tRNAIle, thereby halting protein synthesis and inducing cell cycle arrest and apoptosis.[1][2] Furthermore, Reveromycins have been shown to inhibit EGF-dependent cell proliferation.[3] The acidic tumor microenvironment is thought to enhance the cellular uptake and activity of Reveromycins.[4]

Data Presentation

Effective evaluation of Reveromycin C's anticancer activity requires precise and consistent data collection. The following tables provide a template for summarizing key quantitative data obtained from the experimental protocols outlined below.

Table 1: IC50 Values of Reveromycin C in Various Cancer Cell Lines

Cancer Cell Line	Tissue of Origin	IC50 (µM) after 24h	IC50 (µM) after 48h	IC50 (µM) after 72h
e.g., A549	Lung Carcinoma	Data to be determined	Data to be determined	Data to be determined
e.g., MCF-7	Breast Adenocarcinoma	Data to be determined	Data to be determined	Data to be determined
e.g., HCT116	Colorectal Carcinoma	Data to be determined	Data to be determined	Data to be determined
e.g., U87 MG	Glioblastoma	Data to be determined	Data to be determined	Data to be determined

Table 2: Effect of Reveromycin C on Apoptosis Marker Expression (Western Blot Analysis)

Protein Marker	Treatment Group	Fold Change vs. Control (24h)	Fold Change vs. Control (48h)
Anti-apoptotic
Bcl-2	Reveromycin C (IC50)	Data to be determined	Data to be determined
Pro-apoptotic
Bax	Reveromycin C (IC50)	Data to be determined	Data to be determined
Executioner Caspases
Cleaved Caspase-3	Reveromycin C (IC50)	Data to be determined	Data to be determined
Cleaved PARP	Reveromycin C (IC50)	Data to be determined	Data to be determined

Experimental Protocols

Cell Viability Assay (WST-1 Assay)

This protocol outlines the use of the WST-1 assay to determine the cytotoxic effects of Reveromycin C on cancer cell lines and to calculate its half-maximal inhibitory concentration (IC50).

Materials:

• Cancer cell lines of interest

• Reveromycin C

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• WST-1 reagent

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Reveromycin C in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of Reveromycin C in culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the Reveromycin C dilutions. Include a vehicle control (medium with the same concentration of the solvent).

  • Incubate for the desired treatment periods (e.g., 24, 48, or 72 hours).

• WST-1 Addition:

  • After the incubation period, add 10 µL of WST-1 reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C, allowing the viable cells to metabolize the WST-1 into a colored formazan (B1609692) product.

• Absorbance Measurement:

  • Shake the plate thoroughly for 1 minute on a shaker.

  • Measure the absorbance at 450 nm using a microplate reader. Use a reference wavelength of >600 nm.[5]

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Western Blot Analysis for Apoptosis Markers

This protocol describes the detection of key apoptosis-related proteins by Western blot to elucidate the mechanism of Reveromycin C-induced cell death.

Materials:

• Cancer cells treated with Reveromycin C

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Lysis and Protein Quantification:

  • After treatment with Reveromycin C, wash cells with ice-cold PBS and lyse them in RIPA buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Normalize protein concentrations and prepare samples by adding Laemmli buffer and boiling.

  • Load equal amounts of protein onto an SDS-PAGE gel and run electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Visualizations

Caption: Proposed signaling pathway of Reveromycin C in cancer cells.

Caption: General experimental workflow for assessing Reveromycin C activity.

References

• 1. Reveromycin A inhibits antigen receptor-mediated antigen presentation by B lymphoma cells via its effect on intracellular trafficking of the antigen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Inhibitory action of reveromycin A on TGF-alpha-dependent growth of ovarian carcinoma BG-1 in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Cancer and apoptosis: The apoptotic activity of plant and marine natural products and their potential as targeted cancer therapeutics [frontiersin.org]

Application Notes and Protocols for Reveromycin C in Sarcoma Virus-Transformed Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reveromycin C is a polyketide antibiotic produced by the bacterium Streptomyces sp. It belongs to a class of compounds, the Reveromycins, which have been identified as inhibitors of eukaryotic cell growth.[1] While much of the research has focused on its analogue, Reveromycin A, available data suggests that Reveromycin C exhibits a similar biological profile and is likely more potent.[2] The primary mechanism of action for this class of compounds is the inhibition of isoleucyl-tRNA synthetase, an enzyme crucial for protein synthesis.[3] This mode of action leads to cell cycle arrest and apoptosis, particularly in the acidic microenvironments often associated with tumors. This document provides a detailed, albeit extrapolated, protocol for the use of Reveromycin C in sarcoma virus-transformed cells, based on the known activities of Reveromycin A and its derivatives in relevant cell models.

Data Presentation

Due to the limited availability of specific studies on Reveromycin C, the following tables summarize data for the closely related Reveromycin A and its derivatives, which are used as a basis for the recommended protocols.

Table 1: Biological Activity of Reveromycin A and Derivatives

Compound/Derivative	Target/Assay	Cell Line	IC50 Value	Reference
Reveromycin A	Isoleucyl-tRNA Synthetase Inhibition	-	0.05 µg/mL	[3]
Reveromycin A	Morphological Reversion	src(ts)-NRK	Not Specified	[3]
Reveromycin A	Protein Synthesis Inhibition	-	0.1 µg/mL	[3]

Note: src(ts)-NRK cells are temperature-sensitive Rous sarcoma virus-transformed rat kidney cells, a relevant model for sarcoma virus-transformed cells.[3]

Table 2: Properties of Reveromycin C

Property	Value/Description	Reference
Molecular Formula	C37H54O11	[2]
Molecular Weight	674.8 g/mol	[2]
Solubility	Soluble in Methanol, Ethyl acetate; poorly soluble in acids	[2]
Potency	Generally more potent than Reveromycin A	[2]

Experimental Protocols

The following protocols are designed to guide the initial investigation of Reveromycin C's effects on sarcoma virus-transformed cells.

Protocol 1: Preparation of Reveromycin C Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Reveromycin C.

Materials:

• Reveromycin C (MW: 674.8 g/mol )

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, conical microcentrifuge tubes

Procedure:

• Accurately weigh out 1 mg of Reveromycin C powder.

• Add 148.2 µL of DMSO to the vial to create a 10 mM stock solution.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Protocol 2: Cell Culture of Sarcoma Virus-Transformed Cells

This is a general protocol for the maintenance of a sarcoma virus-transformed cell line. Specific media and conditions should be optimized for the cell line in use.

Materials:

• Sarcoma virus-transformed cell line (e.g., v-Src transformed fibroblasts)

• Complete growth medium (e.g., DMEM supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA (0.25%)

• Cell culture flasks/plates

• Humidified incubator at 37°C with 5% CO2

Procedure:

• Culture cells in T-75 flasks until they reach 80-90% confluency.

• Aspirate the growth medium and wash the cell monolayer once with PBS.

• Add 2-3 mL of Trypsin-EDTA and incubate at 37°C for 3-5 minutes, or until cells detach.

• Neutralize the trypsin with 5-7 mL of complete growth medium.

• Centrifuge the cell suspension at 1,000 rpm for 5 minutes.

• Resuspend the cell pellet in fresh growth medium and plate for experiments or subculture.

Protocol 3: Cell Viability Assay (MTT Assay)

This protocol is to determine the half-maximal inhibitory concentration (IC50) of Reveromycin C.

Materials:

• Sarcoma virus-transformed cells

• Complete growth medium

• Reveromycin C stock solution (10 mM)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of Reveromycin C in complete growth medium. A starting range of 1 nM to 10 µM is recommended.

• Replace the medium in the wells with the medium containing the different concentrations of Reveromycin C. Include a vehicle control (DMSO) and a no-cell control.

• Incubate for 24, 48, or 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software.

Protocol 4: Morphological Reversion Assay

This assay is based on the observation that some inhibitors can revert the transformed morphology of sarcoma virus-infected cells to a more normal, flattened phenotype.[3]

Materials:

• Sarcoma virus-transformed cells (e.g., src(ts)-NRK)

• 6-well cell culture plates

• Complete growth medium

• Reveromycin C

• Phase-contrast microscope

Procedure:

• Seed cells in 6-well plates and allow them to adhere.

• Treat the cells with various concentrations of Reveromycin C (e.g., IC50, 2x IC50).

• Incubate the cells for 24-48 hours.

• Observe and document the cellular morphology at regular intervals using a phase-contrast microscope. Look for changes from a rounded, refractile morphology to a more flattened, adherent phenotype.

Visualizations

Signaling Pathway of Reveromycin C

Caption: Proposed mechanism of action for Reveromycin C.

Experimental Workflow for IC50 Determination

Caption: Workflow for determining the IC50 of Reveromycin C.

References

• 1. Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. usbio.net [usbio.net]
• 3. Chemical modification of reveromycin A and its biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Effects of Reveromycin A on Kinase Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Reveromycin A and its Primary Target

Initial interest in the Reveromycin family of compounds for kinase inhibitor screening is understandable given their potent effects on cell proliferation and survival. However, it is crucial to clarify that the well-characterized compound in this family is Reveromycin A , and its primary mechanism of action is not direct kinase inhibition.

Reveromycin A is a polyketide natural product isolated from Streptomyces sp. SN-593.[1] Extensive research has demonstrated that Reveromycin A selectively inhibits eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS).[2] This enzyme is critical for protein synthesis, and its inhibition leads to a cascade of downstream cellular effects, including apoptosis and cell cycle arrest.[2] Reveromycin A occupies the tRNA binding site of IleRS, effectively blocking protein translation.[2]

While not a direct kinase inhibitor, the profound biological effects of Reveromycin A make it a valuable tool for studying cellular signaling pathways that are regulated by kinases. The inhibition of protein synthesis can induce cellular stress and trigger various signaling cascades, including those mediated by key kinase families. Therefore, Reveromycin A can be used as a chemical probe to investigate the downstream consequences of translational inhibition on kinase-mediated signaling pathways.

Rationale for Use in Kinase-Related Research

The study of Reveromycin A is relevant to kinase research for the following reasons:

• Induction of Apoptosis: Reveromycin A is a potent inducer of apoptosis, particularly in osteoclasts and various cancer cell lines.[2][3] Apoptotic signaling is intricately regulated by numerous kinases, including those in the PI3K/Akt and JNK pathways.

• Modulation of Cancer Cell Viability: The compound has been shown to inhibit the proliferation of several human tumor cell lines.[2] By examining the phosphorylation status of key kinases in response to Reveromycin A treatment, researchers can elucidate the signaling pathways involved in its anti-proliferative effects.

• Investigation of Cellular Stress Responses: Inhibition of IleRS induces a strong cellular stress response. Kinases, particularly those in the MAPK family (including JNK and p38), are central players in orchestrating the cellular response to stress.[4]

This application note provides protocols to assess the cytotoxic effects of Reveromycin A and to analyze its impact on the phosphorylation status of key signaling kinases.

Quantitative Data Summary

The cytotoxic and anti-proliferative effects of Reveromycin A have been documented in various cell lines. The following table summarizes key quantitative data.

Cell Line	Assay Type	Endpoint	Result	Reference
Multiple Myeloma (INA-6)	Cell Viability	Induction of cell death (at pH 6.4)	Effective at 1 µM	[1]
Multiple Myeloma (RPMI8226)	Cell Viability	Induction of cell death (at pH 6.4)	Effective at 1 µM	[1]
Human Tumor Cells (KB)	Proliferation	Inhibition of proliferation	Data not specified	[2]
Human Tumor Cells (K562)	Proliferation	Inhibition of proliferation	Data not specified	[2]

Note: The efficacy of Reveromycin A can be highly dependent on the cellular context, particularly the pH of the microenvironment. It is more effective under acidic conditions, which are often found in tumors.[1]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is for determining the concentration at which Reveromycin A inhibits 50% of cell growth (IC50) in a selected cancer cell line. The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[5][6]

Materials:

• Cancer cell line of interest

• Complete culture medium

• Reveromycin A (stock solution in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Reveromycin A in complete culture medium from the DMSO stock. Ensure the final DMSO concentration in the wells is below 0.5% to avoid solvent toxicity.

  • Include a vehicle control (medium with the same concentration of DMSO) and a no-cell control (medium only for background measurement).

  • Carefully remove the old medium from the wells and add 100 µL of the prepared Reveromycin A dilutions or control solutions.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of the 5 mg/mL MTT solution to each well.[5][7]

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan (B1609692) crystals.[6][7]

• Solubilization of Formazan:

  • Carefully aspirate the medium containing MTT from each well.

  • Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[8]

  • Wrap the plate in foil and place it on an orbital shaker for 10-15 minutes to ensure complete dissolution.[8]

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.

• Data Analysis:

  • Subtract the average absorbance of the no-cell control wells from all other readings.

  • Calculate the percentage of cell viability for each concentration of Reveromycin A relative to the vehicle control (100% viability).

  • Plot the percentage of viability against the log of the Reveromycin A concentration and use a non-linear regression model (sigmoidal dose-response) to determine the IC50 value.

Protocol 2: Analysis of Kinase Phosphorylation by Western Blot

This protocol describes how to assess the effect of Reveromycin A on the phosphorylation status of key signaling kinases (e.g., Akt, JNK) and their downstream targets.

Materials:

• 6-well cell culture plates

• Reveromycin A

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• BCA or Bradford protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% BSA in TBST, as milk contains phosphoproteins that can cause high background).

• Primary antibodies (e.g., anti-phospho-Akt (Ser473), anti-total-Akt, anti-phospho-JNK, anti-total-JNK)

• HRP-conjugated secondary antibodies

• Tris-Buffered Saline with Tween-20 (TBST)

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow until they reach 70-80% confluency.

  • Treat the cells with Reveromycin A at the desired concentrations (e.g., based on the IC50 value from the MTT assay) for a specific duration. Include a vehicle control.

  • After treatment, place the plates on ice and wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold lysis buffer (with inhibitors) to each well. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification and Sample Preparation:

  • Transfer the supernatant (protein lysate) to a new tube.

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • Normalize the protein concentrations for all samples with lysis buffer.

  • Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5 minutes to denature the proteins.

• Gel Electrophoresis and Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

  • Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-Akt) diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 5-10 minutes each with TBST.[9]

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in 5% BSA/TBST for 1 hour at room temperature.

  • Wash the membrane again three times for 10 minutes each with TBST.

• Detection:

  • Prepare the chemiluminescent substrate according to the manufacturer's instructions.

  • Incubate the membrane with the substrate and capture the signal using an imaging system.

• Stripping and Re-probing (for total protein):

  • To normalize the data, the membrane can be stripped of the phospho-specific antibody and re-probed with an antibody against the total, non-phosphorylated form of the kinase (e.g., anti-total-Akt). This ensures that any observed changes in phosphorylation are not due to changes in the total amount of the protein.

Visualizations

References

• 1. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reveromycin A biosynthesis uses RevG and RevJ for stereospecific spiroacetal formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. broadpharm.com [broadpharm.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. MTT (Assay protocol [protocols.io]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]

Reveromycin C: A Tool for Investigating Eukaryotic Protein Synthesis Inhibition

Application Notes & Protocols for Researchers

Introduction

Reveromycin C belongs to a family of polyketide natural products isolated from Streptomyces sp.[1] While its close analog, Reveromycin A, has been more extensively studied, the available literature suggests that Reveromycins A, C, and D exhibit similar biological activities, including the inhibition of eukaryotic cell growth.[2] This document provides detailed application notes and protocols for the use of Reveromycin C as a tool for studying protein synthesis inhibition, with the understanding that its mechanism of action is analogous to that of Reveromycin A. The primary molecular target is eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS), a crucial enzyme in the first step of protein synthesis.[3][4][5] Inhibition of IleRS by Reveromycin leads to a depletion of charged isoleucyl-tRNA, subsequently stalling ribosomal protein synthesis.[6]

Mechanism of Action

Reveromycin C is a potent and selective inhibitor of eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS).[3][5] It does not significantly affect prokaryotic IleRS or other aminoacyl-tRNA synthetases, making it a specific tool for studying eukaryotic translation.[3]

The inhibitory action of Reveromycin C's analog, Reveromycin A, has been shown to be competitive with respect to tRNAIle and synergistic with L-isoleucine.[7] This indicates that the inhibitor binds to the IleRS enzyme at or near the tRNA binding site, and its binding is enhanced in the presence of the amino acid substrate.[7] This specific mode of action allows for the targeted disruption of protein synthesis at the aminoacylation step.

Applications in Research

• Studying the kinetics and mechanism of aminoacyl-tRNA synthetases: Reveromycin C can be used as a chemical probe to investigate the structure and function of eukaryotic IleRS.

• Investigating the cellular response to amino acid starvation: Inhibition of IleRS mimics a state of isoleucine deficiency, triggering cellular stress responses like the GCN2-Gcn4 pathway in yeast.[3]

• Screening for novel therapeutic agents: As a well-characterized inhibitor, Reveromycin C can serve as a positive control in high-throughput screening assays for new inhibitors of protein synthesis.

• Inducing apoptosis in specific cell types: Reveromycin A has been shown to induce apoptosis in osteoclasts, suggesting potential applications in studying cell death pathways.[4]

Data Presentation

Table 1: Inhibitory Activity of Reveromycin A

Parameter	Value	Target	Organism/System	Reference
IC50	8 ng/mL	Isoleucyl-tRNA Synthetase (IleRS)	Saccharomyces cerevisiae (cell extract)	[3]
Resistance	4-fold increase in IC50	Isoleucyl-tRNA Synthetase (IleRS) with N660D mutation	Saccharomyces cerevisiae	[3]

Experimental Protocols

Protocol 1: In Vitro Translation Assay using Rabbit Reticulocyte Lysate

This protocol is adapted from studies on Reveromycin A and is designed to measure the inhibitory effect of Reveromycin C on overall protein synthesis in a cell-free system.[6]

Materials:

• Reveromycin C (dissolved in a suitable solvent, e.g., DMSO)

• Rabbit Reticulocyte Lysate Kit (e.g., Promega)

• Luciferase mRNA (or other suitable reporter mRNA)

• Luciferase Assay Reagent

• Microplate reader with luminescence detection capabilities

• 384-well plates

Procedure:

• Prepare a serial dilution of Reveromycin C in the appropriate solvent. The final concentration in the assay will typically range from nanomolar to micromolar.

• In a microcentrifuge tube, prepare the translation reaction mixture according to the rabbit reticulocyte lysate kit manufacturer's instructions. Include the reporter mRNA (e.g., firefly luciferase mRNA at a final concentration of 0.02 mg/mL).[6]

• Add the desired concentration of Reveromycin C or vehicle control to the reaction mixture.

• Incubate the reaction at 30°C for 90 minutes.[6]

• Following incubation, transfer a small aliquot (e.g., 2.5 µL) of each reaction to a 384-well plate.[6]

• Add the Luciferase Assay Reagent to each well, following the manufacturer's protocol.[6]

• Immediately measure the luminescence using a microplate reader.

• Calculate the percentage of inhibition relative to the vehicle control and determine the IC50 value by plotting the data on a semi-logarithmic graph.

Protocol 2: Thermal Shift Assay (TSA) to Assess Binding to IleRS

This protocol, based on Reveromycin A studies, can be used to confirm the direct binding of Reveromycin C to purified IleRS.[6]

Materials:

• Purified eukaryotic Isoleucyl-tRNA Synthetase (IleRS)

• Reveromycin C

• SYPRO Orange dye (or other suitable fluorescent dye for TSA)

• Real-time PCR instrument with a thermal melting curve program

• 96-well PCR plates

Procedure:

• Prepare a reaction mixture containing purified IleRS (e.g., 2 µg) in a suitable buffer (e.g., 100 mM HEPES pH 7.5, 150 mM NaCl, 10% glycerol, 5 mM DTT).[7]

• Add Reveromycin C to the desired final concentration (e.g., 50 µM). Include a no-ligand control.[7]

• To investigate synergistic binding, prepare additional reactions containing Reveromycin C in the presence of L-isoleucine (e.g., 2 mM) or a non-hydrolyzable aminoacyl-AMP analog (e.g., Ile-AMS, 50 µM).[7]

• Add SYPRO Orange dye to each reaction mixture to the recommended final concentration.

• Incubate the mixtures at room temperature for 10 minutes.[7]

• Place the 96-well plate in a real-time PCR instrument and run a thermal melting program, gradually increasing the temperature from 25°C to 95°C.[7]

• Monitor the fluorescence intensity as a function of temperature.

• The melting temperature (Tm) is the temperature at which 50% of the protein is denatured, corresponding to the peak of the first derivative of the melting curve. A significant increase in Tm in the presence of Reveromycin C indicates direct binding and stabilization of the protein.

Visualizations

Caption: GCN2 signaling pathway activated by Reveromycin C.

Caption: Workflow for the in vitro translation assay.

Caption: Competitive and synergistic inhibition of IleRS.

References

• 1. A pair of isoleucyl-tRNA synthetases in Bacilli fulfills complementary roles to keep fast translation and provide antibiotic resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification of Saccharomyces cerevisiae isoleucyl-tRNA synthetase as a target of the G1-specific inhibitor Reveromycin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biosynthesis of reveromycin derivatives by altering the regioselectivity of cytochrome P450revI - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving Reveromycin C Solubility

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Reveromycin C in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is Reveromycin C and what are its general solubility characteristics?

Reveromycin C is a polyketide natural product isolated from Streptomyces sp. It has a molecular formula of C₃₇H₅₄O₁₁ and a molecular weight of 674.8 g/mol .[1] Its chemical structure lends it hydrophobic properties, making it poorly soluble in aqueous solutions. It is generally described as soluble in organic solvents like methanol (B129727) and ethyl acetate, but poorly soluble in acidic aqueous solutions.[1]

Q2: Why does my Reveromycin C precipitate when I dilute my DMSO stock solution in an aqueous buffer like PBS?

Precipitation upon dilution of a DMSO stock solution into an aqueous buffer is a common issue for hydrophobic compounds like Reveromycin C. This occurs due to a rapid change in solvent polarity. The compound is stable in the organic solvent, but when introduced into the aqueous environment, it crashes out of solution because its solubility limit is exceeded. The final concentration of the organic co-solvent (DMSO) in the aqueous solution may be too low to keep the Reveromycin C dissolved.

Q3: What is the recommended solvent for preparing a stock solution of Reveromycin C?

For in vitro cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration stock solution of Reveromycin C. This stock solution can then be serially diluted in DMSO before final dilution into the aqueous experimental medium.

Q4: How should I store my Reveromycin C stock solution?

Reveromycin C stock solutions prepared in an organic solvent like DMSO should be stored at -20°C. For the majority of compounds, stock solutions in DMSO are stable for up to 3 months at this temperature.[2] It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[2][3]

Q5: What is the mechanism of action of Reveromycin C?

Reveromycin C, similar to its analog Reveromycin A, inhibits eukaryotic protein synthesis by targeting isoleucyl-tRNA synthetase (IleRS).[1][4] It occupies the tRNA binding site on the enzyme, preventing the binding of tRNAIle and thus inhibiting the charging of isoleucine to its cognate tRNA.[1]

Troubleshooting Guide

Issue	Possible Cause & Explanation	Suggested Solution
Reveromycin C powder does not dissolve in aqueous buffer.	Reveromycin C is a hydrophobic molecule with very low intrinsic solubility in water-based solutions.	Do not attempt to dissolve Reveromycin C directly in aqueous buffers. First, prepare a high-concentration stock solution in an organic solvent such as DMSO.
Precipitation occurs immediately upon diluting the DMSO stock in aqueous buffer.	The rapid shift from a high-polarity organic solvent to a low-polarity aqueous solvent causes the compound to exceed its solubility limit and precipitate.	Add the DMSO stock solution dropwise to the vigorously stirring or vortexing aqueous buffer. This gradual introduction helps to disperse the compound more effectively. Perform a step-wise dilution for very high final concentrations.
The final solution is cloudy or becomes cloudy over a short period.	The final concentration of Reveromycin C is still too high for the amount of co-solvent (DMSO) present in the final aqueous solution.	Increase the final concentration of DMSO in your working solution. Most cell lines can tolerate up to 0.5% DMSO with minimal cytotoxicity, but it is crucial to determine the tolerance of your specific cell line. Always include a vehicle control (buffer with the same final DMSO concentration) in your experiments.[5]
Inconsistent experimental results.	This could be due to incomplete dissolution of Reveromycin C, leading to variations in the actual concentration in your assays. Precipitation during the experiment can also lead to inconsistent results.	Ensure your final working solution is clear and free of any visible precipitate before adding it to your experiment. Gentle warming (to 37°C) and sonication can help to redissolve any precipitate that may have formed.[2]

Experimental Protocols

Protocol 1: Preparation of a Reveromycin C Stock Solution

• Reconstitution: Prepare a high-concentration stock solution by dissolving Reveromycin C powder in 100% DMSO. For example, to prepare a 10 mM stock solution, dissolve 6.75 mg of Reveromycin C in 1 mL of DMSO.

• Solubilization: Vortex the solution thoroughly until all the powder is completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution.

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C, protected from light.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

• Pre-warm Buffer: Warm your target aqueous buffer (e.g., PBS, cell culture medium) to room temperature or 37°C. This can slightly increase the solubility of the compound upon dilution.

• Serial Dilution (if necessary): If preparing a range of concentrations for a dose-response experiment, perform serial dilutions of the high-concentration DMSO stock solution in DMSO.

• Step-wise Dilution:

  • Add the required volume of the pre-warmed aqueous buffer to a sterile tube.

  • While vigorously vortexing the buffer, slowly add the required volume of the Reveromycin C DMSO stock solution dropwise.

  • Continue to vortex for an additional 30-60 seconds to ensure the solution is well-mixed.

• Final Check: Visually inspect the final solution for any signs of precipitation. If the solution is not clear, you may need to adjust the final DMSO concentration or lower the final Reveromycin C concentration.

Data Presentation

Table 1: Solubility of Reveromycin C in Various Solvents

Solvent	Solubility	Reference
Methanol	Soluble	[1]
Ethyl Acetate	Soluble	[1]
Acids (Aqueous)	Poorly Soluble	[1]
DMSO	Soluble	[2][6]

Table 2: Recommended Final DMSO Concentrations in Cell Culture

Cell Type	Maximum Recommended DMSO Concentration	Reference
Most Cell Lines	0.1% - 0.5%	[5]
Primary Cells	≤ 0.1%	[5]

Visualizations

Caption: Experimental workflow for preparing and troubleshooting Reveromycin C aqueous solutions.

References

• 1. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. lifetein.com [lifetein.com]
• 6. Reveromycin B | Bacterial | 144860-68-4 | Invivochem [invivochem.com]

troubleshooting Reveromycin C precipitation in assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of Reveromycin C precipitation in assays.

Frequently Asked Questions (FAQs)

Q1: What is Reveromycin C and what are its primary biological activities?

Reveromycin C is a polyketide antibiotic isolated from the bacterium Streptomyces sp.[1] It is a minor analogue of the Reveromycin complex and is often found to be more potent than Reveromycin A.[1] Its known biological activities include:

• Inhibition of EGF-induced mitogenic activity.[2][3]

• Antifungal activity, particularly against C. albicans in acidic conditions.[2]

• Inhibition of proliferation in various cancer cell lines, such as KB and K562 human chronic myelogenous leukemia cells.[2]

• Reversal of the morphology of sarcoma-virus-transformed NRK rat kidney cells.[2]

The core mechanism of action for Reveromycins involves the selective inhibition of eukaryotic isoleucyl-tRNA synthetase (IleRS), an essential enzyme in protein synthesis.[4][5][6] This leads to the induction of apoptosis (programmed cell death), particularly in cells that create an acidic microenvironment, such as osteoclasts.[5][6][7]

Q2: Why does my Reveromycin C precipitate when I add it to my aqueous assay buffer or cell culture medium?

Reveromycin C is a hydrophobic molecule with poor solubility in aqueous solutions.[1] It is typically supplied as a lyophilisate and dissolved in an organic solvent, most commonly Dimethyl Sulfoxide (DMSO), to create a high-concentration stock solution.[8] When this concentrated organic stock is diluted into an aqueous buffer (like cell culture media), the solvent environment changes drastically. If the final concentration of Reveromycin C exceeds its solubility limit in the aqueous medium, it will "crash out" of solution and form a visible precipitate.[8] This is a common issue with many hydrophobic small molecules.[8]

Q3: What are the recommended storage and handling conditions for Reveromycin C?

• Solid Form: Reveromycin C powder or lyophilisate should be stored at -20°C for long-term stability (≥ 4 years).[2]

• In Solvent: Once dissolved in a solvent like DMSO, stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[9] It is advisable to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Q4: How does pH affect Reveromycin C's activity and solubility?

The biological activity of Reveromycin C and its analogues is highly pH-dependent.[2][7] Reveromycin A, a closely related compound, contains three carboxylic acid groups.[6][7] In acidic environments (e.g., pH 3.0-6.4), these groups are protonated, making the molecule less polar.[6][7] This increased non-polarity enhances its ability to permeate cell membranes, leading to higher intracellular concentrations and greater proapoptotic effects.[6][7] Conversely, at neutral or alkaline pH (e.g., 7.4), the carboxylic groups are deprotonated and charged, making the molecule more polar and less able to cross cell membranes, which significantly reduces its activity.[2][7] This pH-dependent solubility and permeability is a critical factor in its specific targeting of cells like osteoclasts, which naturally generate an acidic microenvironment.[6][7]

Troubleshooting Guides

Issue 1: Immediate Precipitation of Reveromycin C Upon Dilution

Symptom: A visible precipitate or cloudiness appears immediately after adding the Reveromycin C stock solution to the aqueous assay buffer or cell culture medium.

Cause: This occurs when the final concentration of Reveromycin C surpasses its aqueous solubility limit due to improper dilution technique.

Solutions:

• Decrease the Final Concentration: The most straightforward solution is to lower the final working concentration of Reveromycin C in your assay. You may need to perform a dose-response experiment to find the optimal balance between efficacy and solubility.

• Optimize the Dilution Protocol: Avoid adding a small volume of highly concentrated stock directly into a large volume of aqueous buffer. Instead, use a serial or intermediate dilution step. Always add the compound to the buffer, not the other way around, and ensure gentle mixing during addition.[8]

• Use Pre-Warmed Media: The solubility of many compounds, including Reveromycin C, increases with temperature. Always use pre-warmed (37°C) cell culture media or assay buffer for your dilutions.[8]

• Check Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) is kept to a minimum, ideally below 0.5% and preferably below 0.1%, as high concentrations can be toxic to cells and may not prevent precipitation upon significant dilution.[8]

Experimental Workflow: Preparing Working Solutions

Caption: Recommended workflow for diluting hydrophobic compounds like Reveromycin C.

Issue 2: Delayed Precipitation or Assay Interference

Symptom: The solution is initially clear, but a precipitate forms over time during incubation. Alternatively, dose-response curves are unusually steep or results are inconsistent, suggesting non-specific activity.

Cause: The compound may be slowly precipitating out of solution or forming colloidal aggregates that interfere with the assay by sequestering proteins non-specifically.[10]

Solutions:

• Include a Detergent: For biochemical (cell-free) assays, the inclusion of a low concentration of a non-ionic detergent, such as 0.01% Triton X-100, can help prevent the formation of aggregates and mitigate non-specific inhibition.[10] If the compound's activity is significantly reduced in the presence of the detergent, it strongly suggests the original activity was due to aggregation.

• Perform a Solubility Test: Determine the maximum soluble concentration of Reveromycin C under your specific assay conditions (buffer, temperature, incubation time). See Protocol 1 below for a detailed method.

• Reduce Incubation Time: If feasible for your experimental design, reducing the incubation time may prevent the compound from precipitating before the endpoint is measured.

Troubleshooting Logic for Precipitation

Caption: A logical guide to troubleshooting Reveromycin C precipitation issues.

Data & Protocols

Quantitative Data Summary

Table 1: Reveromycin C Solubility

Solvent	Solubility	Reference
Methanol	Soluble	[1]
Ethyl Acetate	Soluble	[1]
DMSO	Soluble (used for stock solutions)	[8][9]
Aqueous Acids	Poorly Soluble	[1]
Cell Culture Media	Very Low (concentration-dependent)	[8]

Table 2: Recommended Maximum Final Solvent Concentrations in Assays

Solvent	Maximum Recommended Final Concentration	Rationale	Reference
DMSO	< 0.5% (ideal: < 0.1%)	Minimize cell toxicity and prevent precipitation	[8]

Experimental Protocols

Protocol 1: Determining the Maximum Soluble Concentration

This protocol helps you find the highest concentration of Reveromycin C that remains soluble in your specific assay medium.

• Prepare Stock: Create a 10 mM stock solution of Reveromycin C in 100% DMSO.

• Serial Dilution: In a 96-well clear-bottom plate, perform a 2-fold serial dilution of the Reveromycin C stock using your complete, pre-warmed (37°C) assay medium. For example, add 2 µL of the 10 mM stock to 198 µL of medium for a 100 µM starting concentration, then serially dilute from there.

• Controls: Include wells with medium only and wells with the highest concentration of DMSO used (e.g., 1% or 0.5%) as negative controls.

• Incubate: Incubate the plate under your standard assay conditions (e.g., 37°C, 5% CO₂).

• Observe: Visually inspect the wells for any signs of cloudiness or precipitate against a dark background at several time points (e.g., 0, 2, 6, and 24 hours).[8]

• Quantify (Optional): For a more quantitative measure, read the absorbance of the plate at a wavelength between 500-600 nm. An increase in absorbance compared to the DMSO control indicates light scattering from a precipitate.[8]

Protocol 2: Recommended Stock and Working Solution Preparation

• Prepare Stock Solution: Dissolve Reveromycin C in 100% DMSO to create a concentrated stock (e.g., 10 mM). Vortex and, if necessary, sonicate briefly to ensure it is fully dissolved.[8]

• Pre-warm Medium: Warm your complete cell culture medium or assay buffer to 37°C.[8]

• Create Intermediate Dilution: To avoid shocking the compound with a rapid solvent change, first create an intermediate dilution. For example, dilute your 10 mM stock 1:100 in the pre-warmed medium to make a 100 µM solution (containing 1% DMSO).

• Prepare Final Working Solution: Add the intermediate dilution to the final volume of pre-warmed medium while gently vortexing or swirling.[8] For example, add 10 µL of the 100 µM intermediate solution to 990 µL of medium to achieve a 1 µM final concentration with a final DMSO concentration of 0.01%.

• Use Immediately: Use the final working solution promptly after preparation.

Signaling Pathway & Mechanism of Action

Impact of pH on Reveromycin C Cell Permeability

Caption: How pH alters Reveromycin C's polarity and its ability to enter cells.[6][7]

Mechanism of Action of Reveromycins

Caption: Simplified pathway showing inhibition of protein synthesis by Reveromycin C.[4][5][6]

References

• 1. usbio.net [usbio.net]
• 2. caymanchem.com [caymanchem.com]
• 3. scbt.com [scbt.com]
• 4. researchgate.net [researchgate.net]
• 5. Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Reveromycin B | Bacterial | 144860-68-4 | Invivochem [invivochem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reveromycin C Concentration for Cytotoxicity Assays

Welcome to the technical support center for optimizing Reveromycin C concentration in cytotoxicity assays. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for common challenges encountered during in vitro experiments with Reveromycin C.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Reveromycin C?

Reveromycin C, like its analogue Reveromycin A, functions by inhibiting eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS).[1] This enzyme is crucial for protein synthesis as it attaches the amino acid isoleucine to its corresponding tRNA. Inhibition of IleRS leads to a depletion of charged tRNAIle, subsequently halting protein synthesis and inducing cell growth arrest and apoptosis.[1][2]

Q2: What is a typical starting concentration range for Reveromycin C in a cytotoxicity assay?

Based on available data for Reveromycin C and its more extensively studied analogue, Reveromycin A, a broad starting range of 0.01 µM to 100 µM is recommended for initial screening. For Reveromycin C, an IC50 of 2.0 µg/ml (approximately 2.96 µM) has been reported for both KB and K562 human chronic myelogenous leukemia cells. For Reveromycin A, concentrations around 1.0 µM have been shown to be effective in inducing cell death in multiple myeloma cell lines, particularly under acidic conditions.[3] The optimal concentration is highly cell-line dependent and influenced by experimental conditions such as media pH.

Q3: What is the best solvent to dissolve Reveromycin C?

Reveromycin C is soluble in methanol (B129727) and ethyl acetate.[4] For cell culture experiments, it is common practice to dissolve the compound in a minimal amount of a water-miscible organic solvent like DMSO to create a high-concentration stock solution. This stock is then further diluted in the culture medium to the final desired concentrations. Ensure the final concentration of the organic solvent in the culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Q4: How should I store Reveromycin C?

Reveromycin C should be stored at -20°C for long-term stability. Stock solutions in an organic solvent like DMSO should also be stored at -20°C or -80°C and protected from light. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

This section addresses specific issues that may arise during your Reveromycin C cytotoxicity assays.

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	1. Uneven Cell Seeding: Inconsistent number of cells per well. 2. Pipetting Errors: Inaccurate dispensing of Reveromycin C or assay reagents. 3. Edge Effects: Evaporation in the outer wells of the microplate.	1. Ensure a homogenous single-cell suspension before and during plating. 2. Use calibrated pipettes and consistent pipetting techniques. 3. Fill the outer wells with sterile PBS or media without cells and use the inner wells for the experiment.
Low or no cytotoxic effect observed	1. Sub-optimal Concentration: The concentration range tested is too low for the specific cell line. 2. pH of Culture Medium: Reveromycin's activity is pH-dependent, with reduced efficacy at neutral or alkaline pH.[2][3] 3. Short Incubation Time: The duration of exposure to the compound may be insufficient to induce a cytotoxic response.	1. Test a broader range of concentrations, extending to higher levels (e.g., up to 100 µM). 2. Measure the pH of your culture medium. Cancer cell lines that produce a more acidic microenvironment may be more sensitive. Consider adjusting the medium's pH to a slightly acidic range (e.g., 6.4-7.0) to potentiate the effect, if appropriate for your experimental model.[3] 3. Increase the incubation time (e.g., 48 or 72 hours).
High cytotoxicity in negative control (untreated cells)	1. Unhealthy Cells: Cells are not in the logarithmic growth phase or are contaminated. 2. Solvent Toxicity: The concentration of the vehicle (e.g., DMSO) is too high.	1. Ensure cells are healthy and free from contamination (e.g., Mycoplasma). Use cells within a consistent and low passage number range. 2. Prepare a vehicle control with the highest concentration of the solvent used in the experiment to ensure it is not causing cytotoxicity. Keep the final solvent concentration below 0.5%.
Precipitation of Reveromycin C in culture medium	Poor Solubility: The concentration of Reveromycin C exceeds its solubility limit in the aqueous culture medium.	1. Visually inspect the wells for any precipitate. 2. Ensure the stock solution is fully dissolved before diluting into the medium. 3. Consider gentle sonication of the stock solution. 4. If precipitation persists, a lower starting concentration may be necessary.

Data Presentation

Reported IC50 Values for Reveromycin C and Analogs

The half-maximal inhibitory concentration (IC50) is a key metric for quantifying the cytotoxic potency of a compound. The following table summarizes some reported IC50 values. Note that these values can vary significantly between different cell lines and experimental conditions.

Compound	Cell Line	Assay	Incubation Time (hours)	IC50	Reference
Reveromycin C	KB (human oral carcinoma)	Proliferation	Not Specified	2.0 µg/mL (~2.96 µM)	N/A
Reveromycin C	K562 (human chronic myelogenous leukemia)	Proliferation	Not Specified	2.0 µg/mL (~2.96 µM)	N/A
Reveromycin A	INA-6 (human multiple myeloma)	WST-8	24	Effective at 1.0 µM (at pH 6.4)	[3]
Reveromycin A	RPMI8226 (human multiple myeloma)	WST-8	24	Effective at 1.0 µM (at pH 6.4)	[3]

Experimental Protocols

Protocol for Optimizing Reveromycin C Concentration using MTT Assay

This protocol provides a step-by-step guide for determining the optimal concentration of Reveromycin C for cytotoxicity studies using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Reveromycin C

• Selected cancer cell line

• Complete culture medium

• Phosphate-Buffered Saline (PBS)

• DMSO (for stock solution)

• MTT solution (5 mg/mL in sterile PBS)[5]

• Solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol)

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the chosen cell line to approximately 80% confluency.

  • Harvest the cells and perform a cell count.

  • Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a high-concentration stock solution of Reveromycin C (e.g., 10 mM) in DMSO.

  • Perform serial dilutions of the Reveromycin C stock solution in complete culture medium to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM).

  • After the 24-hour cell incubation, carefully remove the medium from the wells.

  • Add 100 µL of the diluted Reveromycin C solutions to the respective wells.

  • Include the following controls:

    • Vehicle Control: Cells treated with the same concentration of DMSO as the highest concentration of Reveromycin C used.

    • Untreated Control: Cells in complete culture medium only.

    • Blank Control: Wells containing culture medium but no cells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully aspirate the medium containing MTT from the wells without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[6]

  • Gently mix the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm or higher can be used to reduce background noise.[6]

  • Subtract the average absorbance of the blank control from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control:

    • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • Plot the percentage of viability against the log of the Reveromycin C concentration to generate a dose-response curve and determine the IC50 value.

Visualizations

Experimental Workflow for Optimizing Reveromycin C Concentration

Caption: Workflow for optimizing Reveromycin C concentration in a cytotoxicity assay.

Signaling Pathway Affected by Reveromycin C

Caption: Downstream effects of Reveromycin C via the Amino Acid Response pathway.

References

• 1. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. broadpharm.com [broadpharm.com]
• 6. merckmillipore.com [merckmillipore.com]

Reveromycin C degradation and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the degradation and storage of Reveromycin C.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for solid Reveromycin C?

A1: Solid Reveromycin C is stable for at least four years when stored at -20°C. It is advisable to store it in a tightly sealed container, protected from moisture.

Q2: How should I handle Reveromycin C upon receipt?

A2: Reveromycin C is typically shipped on wet ice. Upon receipt, it should be immediately stored at the recommended -20°C.

Q3: How do I reconstitute solid Reveromycin C?

A3: Reveromycin C is soluble in various organic solvents. For cell culture experiments, it is common to prepare a stock solution in a solvent like DMSO and then dilute it to the final concentration in the culture medium. Ensure the final solvent concentration is compatible with your experimental system and does not exceed levels that could cause cytotoxicity.

Q4: What is the stability of Reveromycin C in solution?

A4: Specific stability data for Reveromycin C in various solvents and aqueous solutions is limited. As a general guideline for polyketides, it is recommended to prepare fresh solutions for each experiment or store stock solutions at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. The stability of Reveromycin C's analogue, Reveromycin A, has been noted to be pH-dependent, with increased cell permeability and activity in acidic environments.[1] This suggests that the stability of Reveromycin C may also be influenced by pH.

Q5: Is Reveromycin C sensitive to light?

Troubleshooting Guide

Encountering unexpected results in your experiments with Reveromycin C? This guide will help you troubleshoot potential issues related to its stability and storage.

Problem	Possible Cause	Recommended Action
Loss of biological activity in experiments.	1. Degradation of stock solution: Multiple freeze-thaw cycles or improper storage temperature. 2. Degradation in experimental medium: Instability at the pH or temperature of your experimental setup. 3. Photodegradation: Exposure of the compound to light during handling or incubation.	1. Prepare fresh stock solutions from solid material. Aliquot stock solutions to minimize freeze-thaw cycles. 2. Perform a stability study of Reveromycin C in your specific experimental medium (see Experimental Protocols section). Consider adjusting the pH if feasible for your experiment. 3. Protect all solutions containing Reveromycin C from light. Conduct experiments in low-light conditions when possible.
Inconsistent results between experiments.	1. Variability in stock solution concentration: Inaccurate weighing or solvent evaporation. 2. Inconsistent handling procedures: Differences in incubation times, light exposure, or temperature.	1. Re-prepare and validate the concentration of your stock solution. Store aliquots in tightly sealed vials. 2. Standardize all experimental procedures. Use a detailed, consistent protocol for every experiment.
Precipitation of the compound in aqueous solutions.	1. Low solubility in the final medium: The concentration of Reveromycin C exceeds its solubility limit in the aqueous buffer or medium. 2. Solvent incompatibility: The organic solvent used for the stock solution is not fully miscible or causes precipitation when diluted.	1. Decrease the final concentration of Reveromycin C. 2. Test different organic solvents for your stock solution that are more compatible with your aqueous medium. Ensure the final solvent concentration is low.

Experimental Protocols

Protocol 1: Preparation of Reveromycin C Stock Solution

Objective: To prepare a concentrated stock solution of Reveromycin C for use in experiments.

Materials:

• Reveromycin C (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Equilibrate the vial of solid Reveromycin C to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of Reveromycin C using a calibrated analytical balance in a fume hood.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution until the Reveromycin C is completely dissolved.

• Aliquot the stock solution into sterile, amber microcentrifuge tubes in volumes suitable for single-use to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

Protocol 2: Stability Assessment of Reveromycin C in an Aqueous Medium using HPLC

Objective: To determine the stability of Reveromycin C in a specific aqueous medium over time at a given temperature.

Materials:

• Reveromycin C stock solution (e.g., 10 mM in DMSO)

• Experimental aqueous medium (e.g., cell culture medium, buffer)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

• C18 reverse-phase HPLC column

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Formic acid or other appropriate mobile phase modifier

• Thermostated incubator or water bath

• Amber HPLC vials

Procedure:

• Sample Preparation:

  • Prepare a solution of Reveromycin C in your experimental aqueous medium at the final working concentration.

  • Prepare a control sample of Reveromycin C at the same concentration in a stable solvent (e.g., a high percentage of ACN) to serve as the time-zero reference.

  • Dispense aliquots of the experimental sample into amber HPLC vials.

• Incubation:

  • Place the vials in a thermostated incubator or water bath set to the desired experimental temperature.

  • Protect the samples from light throughout the incubation period.

• Time Points:

  • At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one vial from the incubator.

  • Immediately analyze the sample by HPLC. If immediate analysis is not possible, store the sample at -80°C until analysis.

• HPLC Analysis:

  • Develop an appropriate HPLC method to separate Reveromycin C from potential degradation products. A gradient elution with a mobile phase consisting of water and acetonitrile with a small amount of formic acid on a C18 column is a common starting point for polyketides.

  • Inject the samples and the time-zero control.

• Data Analysis:

  • Measure the peak area of Reveromycin C at each time point.

  • Calculate the percentage of Reveromycin C remaining at each time point relative to the time-zero control.

  • Plot the percentage of Reveromycin C remaining versus time to determine its stability profile under the tested conditions.

Visualizations

Caption: Workflow for assessing the stability of Reveromycin C.

Caption: Logic diagram for troubleshooting inconsistent results.

References

• 1. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Off-Target Effects of Reveromycin C in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Reveromycin C in cell culture experiments while minimizing potential off-target effects. The information is presented in a question-and-answer format to address specific issues that may arise during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Reveromycin C?

Reveromycin C, like its well-studied analog Reveromycin A, is known to primarily target and inhibit eukaryotic isoleucyl-tRNA synthetase (IleRS).[1] This enzyme is crucial for protein synthesis, as it attaches the amino acid isoleucine to its corresponding tRNA molecule. Inhibition of IleRS leads to a depletion of charged tRNAIle, subsequently halting protein synthesis and inducing cell cycle arrest or apoptosis.

Q2: What are the known or potential off-target effects of Reveromycin C?

A significant potential off-target effect of Reveromycin C is the inhibition of the mitogenic activity stimulated by epidermal growth factor (EGF).[1][2] This suggests that Reveromycin C may interfere with the EGF signaling pathway, which is a critical regulator of cell growth, proliferation, and differentiation. Researchers should be aware that observed cellular phenotypes may be a consequence of this off-target activity, either in whole or in part.

Q3: How can I minimize the off-target effects of Reveromycin C in my experiments?

Minimizing off-target effects is crucial for obtaining reliable and interpretable data. Here are several strategies:

• Concentration Optimization: Use the lowest effective concentration of Reveromycin C that elicits the desired on-target effect (inhibition of protein synthesis). A dose-response experiment is highly recommended to determine the optimal concentration for your specific cell line and experimental conditions.

• Use of Appropriate Controls:

  • Vehicle Control: Always include a vehicle control (e.g., DMSO, the solvent used to dissolve Reveromycin C) to account for any effects of the solvent on the cells.

  • Inactive Analog Control: While a specific inactive analog of Reveromycin C is not commercially available, researchers can consider using structurally related but less active compounds if available from their own synthesis or specialized vendors. Alternatively, comparing the effects of Reveromycin C with other known protein synthesis inhibitors that do not affect the EGF signaling pathway can help dissect the on-target versus off-target effects.

• Short Exposure Times: Limit the duration of cell exposure to Reveromycin C to the minimum time required to observe the on-target effect. Prolonged exposure increases the likelihood of off-target interactions.

• Serum Starvation and EGF Stimulation: To specifically investigate the off-target effects on EGF signaling, cells can be serum-starved to reduce baseline signaling and then stimulated with EGF in the presence or absence of Reveromycin C.

Q4: My cells are showing unexpected levels of cytotoxicity. What could be the cause?

Unexpected cytotoxicity could be due to several factors:

• High Concentration: The concentration of Reveromycin C may be too high for your specific cell line. Refer to the dose-response data and consider using a lower concentration.

• Off-Target Effects: The cytotoxicity may be a result of the inhibition of essential signaling pathways, such as the EGF pathway, rather than solely due to the inhibition of protein synthesis.

• Acidic Microenvironment: The cytotoxicity of the related compound, Reveromycin A, is known to be enhanced in acidic conditions.[3] If your cell culture medium has a lower pH, or if your cells produce significant amounts of lactic acid, this could potentiate the cytotoxic effects of Reveromycin C. Monitor the pH of your culture medium regularly.

• Compound Stability: Ensure the stability of your Reveromycin C stock solution and working solutions. Degradation products could have different activity profiles.

Q5: How can I confirm that the observed phenotype is due to the on-target inhibition of isoleucyl-tRNA synthetase?

Several experimental approaches can be used to validate the on-target effect:

• Rescue Experiments: Supplementing the culture medium with excess isoleucine may partially rescue the cells from the effects of Reveromycin C if the phenotype is solely due to IleRS inhibition.

• Protein Synthesis Assay: Directly measure the rate of protein synthesis in your cells treated with Reveromycin C using methods like puromycin (B1679871) incorporation assays (e.g., SUnSET) or labeling with radioactive amino acids (e.g., 35S-methionine). A significant decrease in protein synthesis would support the on-target mechanism.

• Genetic Approaches: Using techniques like siRNA or CRISPR/Cas9 to knockdown the expression of IleRS should phenocopy the effects of Reveromycin C if the observed phenotype is on-target.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for Reveromycin C, the following table includes information extrapolated from studies on Reveromycin A, a close structural and functional analog. Researchers are strongly encouraged to perform their own dose-response experiments to determine the precise IC50 values in their experimental systems.

Compound	Target/Activity	Cell Line/System	IC50 / Effective Concentration	Reference
Reveromycin A	Inhibition of EGF-stimulated mitogenesis	Balb/MK cells	~0.1 µg/mL	[1]
Reveromycin A	Inhibition of protein synthesis	in vitro (rabbit reticulocyte lysate)	Not specified	[1]
Reveromycin A	Cytotoxicity	Human tumor cell lines	Antiproliferative activity observed	[1]
Reveromycin A	Inhibition of TGF-alpha-dependent growth	BG-1 ovarian carcinoma	30-300 nM	[4]
Reveromycin C	General Biological Activity	Various	Generally more potent than Reveromycin A	[1]

Experimental Protocols

Protocol 1: Determination of the Optimal Working Concentration of Reveromycin C using a Cell Viability Assay

Objective: To determine the IC50 value of Reveromycin C for a specific cell line and to identify the optimal concentration range for minimizing off-target effects.

Materials:

• Cell line of interest

• Complete cell culture medium

• Reveromycin C stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment. Allow cells to adhere overnight.

• Compound Dilution: Prepare a serial dilution of Reveromycin C in complete cell culture medium. A typical starting range could be from 1 nM to 100 µM. Remember to include a vehicle-only control (DMSO concentration should be kept constant across all wells, typically ≤ 0.1%).

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of Reveromycin C.

• Incubation: Incubate the plate for a period relevant to your planned experiment (e.g., 24, 48, or 72 hours).

• Cell Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and plot the cell viability against the logarithm of the Reveromycin C concentration. Use a non-linear regression model (e.g., log(inhibitor) vs. response -- Variable slope) to calculate the IC50 value. The optimal working concentration should be the lowest concentration that gives a clear on-target phenotype with minimal cytotoxicity.

Protocol 2: Assessing the Off-Target Effect of Reveromycin C on EGF-Stimulated Cell Proliferation

Objective: To determine if Reveromycin C inhibits cell proliferation induced by EGF.

Materials:

• Cell line responsive to EGF (e.g., A431, HeLa)

• Serum-free cell culture medium

• Recombinant human EGF

• Reveromycin C

• Cell proliferation assay reagent (e.g., BrdU incorporation assay or cell counting)

• 96-well cell culture plates

Procedure:

• Cell Seeding and Serum Starvation: Seed cells in a 96-well plate. Once they reach 50-60% confluency, replace the complete medium with serum-free medium and incubate for 12-24 hours to synchronize the cells and reduce baseline signaling.

• Pre-treatment with Reveromycin C: Add Reveromycin C at various concentrations (determined from Protocol 1) to the serum-starved cells and incubate for 1-2 hours.

• EGF Stimulation: Add EGF to the wells at a concentration known to induce proliferation in your cell line (e.g., 10-100 ng/mL). Include control wells with no EGF and wells with EGF but no Reveromycin C.

• Incubation: Incubate the plate for a period sufficient to observe a proliferative response (e.g., 24-48 hours).

• Cell Proliferation Measurement: Measure cell proliferation using a BrdU assay or by direct cell counting.

• Data Analysis: Compare the proliferation of cells treated with EGF and Reveromycin C to the proliferation of cells treated with EGF alone. A significant reduction in proliferation in the presence of Reveromycin C indicates an off-target effect on the EGF signaling pathway.

Visualizations

Signaling Pathway Diagram

Caption: On-target and potential off-target pathways of Reveromycin C.

Experimental Workflow Diagram

Caption: Workflow for minimizing and assessing off-target effects.

Troubleshooting Logic Diagram

Caption: Logic for troubleshooting common experimental issues.

References

• 1. usbio.net [usbio.net]
• 2. Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitory action of reveromycin A on TGF-alpha-dependent growth of ovarian carcinoma BG-1 in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Reveromycin C Autofluorescence in Imaging

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Reveromycin C. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to autofluorescence during imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is Reveromycin C and why is it used in research?

Reveromycin C is a polyketide natural product isolated from Streptomyces sp.[1][2] It is a potent inhibitor of eukaryotic isoleucyl-tRNA synthetase, a key enzyme in protein synthesis.[3][4] This property makes it a valuable tool for studying cell growth, and it has demonstrated antifungal, anti-tumor, and anti-osteoclastic activities.[2][3][4][5]

Q2: What causes autofluorescence when using Reveromycin C in imaging?

• Endogenous Molecules: Naturally occurring molecules such as NADH, collagen, and elastin (B1584352) can fluoresce, particularly when excited with UV or blue light.[6][7]

• Fixation: Aldehyde fixatives like formaldehyde (B43269) and glutaraldehyde (B144438) can induce autofluorescence by reacting with amines to form fluorescent products.[6][8]

• Cellular Components: Dead cells and cellular debris can be a significant source of autofluorescence.[9]

Q3: How can I determine if the signal I'm seeing is from Reveromycin C autofluorescence or my specific fluorescent label?

It is crucial to include proper controls in your experiment to distinguish specific signals from autofluorescence.[8][10][11] The most important control is an "unstained" sample that is treated with Reveromycin C but lacks your specific fluorescent labels (e.g., fluorescently tagged antibodies). By imaging this control under the same conditions as your fully stained samples, you can visualize the contribution of Reveromycin C's autofluorescence and endogenous background fluorescence.

Troubleshooting Guide: Minimizing Reveromycin C Autofluorescence

This guide provides a systematic approach to reducing autofluorescence in your imaging experiments involving Reveromycin C.

Problem: High background fluorescence in Reveromycin C-treated samples.

Below are potential causes and recommended solutions to mitigate high background fluorescence.

Potential Cause	Recommended Solutions	Experimental Protocol
Intrinsic Autofluorescence of Reveromycin C	1. Spectral Separation: Choose fluorescent probes with excitation and emission spectra that are well-separated from the expected autofluorescence of Reveromycin C (likely in the blue-green range). Far-red and near-infrared dyes are often good choices as endogenous autofluorescence is lower in this region.[6][7][8] 2. Spectral Unmixing: If your microscopy system has spectral imaging capabilities, you can acquire the emission spectrum of the Reveromycin C autofluorescence from a control sample and use spectral unmixing algorithms to computationally remove this signal from your experimental images.	Protocol: Fluorophore Selection 1. Estimate the autofluorescence spectrum of Reveromycin C by imaging a sample treated only with Reveromycin C using different excitation lasers and emission filters. 2. Use an online spectra viewer to select primary and secondary antibodies conjugated to fluorophores that have minimal spectral overlap with the observed autofluorescence.[12][13]
Fixation-Induced Autofluorescence	1. Optimize Fixative: If possible, use a non-aldehyde-based fixative like ice-cold methanol (B129727) or ethanol.[8][9] If aldehyde fixation is required, use the lowest effective concentration of paraformaldehyde and minimize the fixation time.[8] 2. Quenching Agents: Treat samples with a quenching agent after fixation. Sodium borohydride (B1222165) is a common choice for reducing aldehyde-induced autofluorescence.[8][14]	Protocol: Sodium Borohydride Quenching 1. After fixation and washing, prepare a fresh solution of 0.1% sodium borohydride in PBS. 2. Incubate the samples in the sodium borohydride solution for 15-30 minutes at room temperature. 3. Wash the samples thoroughly with PBS (3 x 5 minutes). 4. Proceed with your immunolabeling protocol.
Endogenous Autofluorescence	1. Quenching with Sudan Black B: For tissues with high lipofuscin content, treatment with Sudan Black B can effectively quench autofluorescence.[8] 2. Photobleaching: Intentionally photobleach the autofluorescence by exposing the sample to high-intensity light before acquiring your final image.[6][15]	Protocol: Sudan Black B Treatment 1. After your final washing step, prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol. 2. Incubate the samples for 5-10 minutes at room temperature. 3. Wash extensively with PBS to remove excess Sudan Black B. 4. Mount and image your samples.

Experimental Workflow for Minimizing Autofluorescence

The following diagram illustrates a logical workflow for troubleshooting and minimizing autofluorescence when working with Reveromycin C.

Caption: Troubleshooting workflow for Reveromycin C autofluorescence.

Signaling Pathway Context

Reveromycin C exerts its biological effects primarily by inhibiting isoleucyl-tRNA synthetase, which is a critical component of the protein synthesis machinery. This inhibition leads to a downstream cascade of events affecting cell growth and proliferation.

Caption: Simplified signaling pathway of Reveromycin C action.

References

• 1. usbio.net [usbio.net]
• 2. caymanchem.com [caymanchem.com]
• 3. Biosynthesis of reveromycin derivatives by altering the regioselectivity of cytochrome P450revI - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. IN FOCUS: Cutting Through the Fog: Reducing Background Autofluorescence in Microscopy. | Bioimaging Hub News [blogs.cardiff.ac.uk]
• 7. southernbiotech.com [southernbiotech.com]
• 8. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 9. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 10. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 11. stjohnslabs.com [stjohnslabs.com]
• 12. Fluorescence Spectra Viewer | Cell Signaling Technology [cellsignal.com]
• 13. Absorption and Emission Spectra [bdbiosciences.com]
• 14. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 15. researchgate.net [researchgate.net]

Reveromycin C experimental variability and reproducibility

Welcome to the technical support center for Reveromycin C. This guide is designed to assist researchers, scientists, and drug development professionals in navigating the experimental complexities of Reveromycin C, with a focus on addressing potential issues related to variability and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is Reveromycin C and what is its primary mechanism of action?

Reveromycin C is a polyketide antibiotic isolated from Streptomyces sp.[1][2] It is a potent inhibitor of eukaryotic isoleucyl-tRNA synthetase (IleRS), an enzyme crucial for protein synthesis.[3] By blocking IleRS, Reveromycin C disrupts protein translation, leading to cell growth inhibition and apoptosis.[3][4] It is structurally related to Reveromycin A, and they share similar biological profiles, though Reveromycin C is often reported to be more potent in some in-house screens.[2]

Q2: What are the key biological activities of Reveromycin C?

Reveromycin C exhibits a range of biological activities, including:

• Antifungal activity: It is effective against Candida albicans, particularly at a low pH.[1]

• Anticancer activity: It inhibits the proliferation of various cancer cell lines, including KB cells and K562 human chronic myelogenous leukemia cells.[1] It also inhibits epidermal growth factor (EGF)-induced mitogenic activity.[1][5][6]

• Anti-osteoporotic activity: Similar to Reveromycin A, it is expected to induce apoptosis specifically in osteoclasts, which are responsible for bone resorption.[3][7]

Q3: How should I store and handle Reveromycin C?

For long-term stability, Reveromycin C should be stored at -20°C.[1][2] The lyophilized powder is stable for at least four years under these conditions.[1] For experimental use, it is typically dissolved in solvents like methanol (B129727) or ethyl acetate.[2] It has poor solubility in acidic solutions.[2] Prepare fresh working solutions for each experiment to minimize degradation.

Troubleshooting Guide

Inconsistent IC50 Values or Biological Activity

Problem: I am observing significant variability in the IC50 values of Reveromycin C between experiments.

Potential Causes & Solutions:

• pH of the Culture Medium: The activity of reveromycins is highly pH-dependent. The three carboxylic acid groups in its structure make it more cell-permeable in an acidic environment (non-polar form), leading to enhanced cytotoxic effects.[7][8]

  • Recommendation: Strictly control and monitor the pH of your cell culture medium. Even small fluctuations can alter the compound's uptake and apparent activity. Consider using buffered media and measure the pH at the start and end of your experiments. For some applications, intentionally acidifying the media might be necessary to observe the desired effect.[8]

• Structural Instability (Spiroacetal Rearrangement): Reveromycins contain a spiroacetal core that can be unstable under certain conditions, particularly acidic ones.[9] The biologically more active 6,6-spiroacetal can rearrange to the less active 5,6-spiroacetal form.[9] This isomerization can lead to a loss of potency.

  • Recommendation: Prepare fresh solutions of Reveromycin C for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles. Minimize the time the compound spends in acidic aqueous solutions before being added to the cells.

• Solvent Effects: The choice of solvent and its final concentration in the assay can impact results.

  • Recommendation: Use a consistent, high-purity solvent for stock solutions. Ensure the final solvent concentration in your assay is low (typically <0.5%) and consistent across all wells to avoid solvent-induced artifacts.

Low or No Observed Activity

Problem: Reveromycin C is not showing the expected biological activity in my cell-based assay.

Potential Causes & Solutions:

• Cell Type Specificity: The cytotoxic effects of Reveromycin C can be cell-type dependent. For example, its analogue Reveromycin A is significantly more toxic to osteoclasts than to their progenitor cells due to the acidic microenvironment created by active osteoclasts.[3][7]

  • Recommendation: Verify that your chosen cell line is sensitive to IleRS inhibitors. Consider the metabolic state of your cells, as cells that produce more lactate (B86563) (and thus acidify their microenvironment) may be more susceptible.[8]

• Incorrect pH Environment: As mentioned, a neutral or alkaline pH will significantly reduce the cell permeability and activity of Reveromycin C.[8]

  • Recommendation: Confirm that the experimental conditions, particularly pH, are optimal for Reveromycin C activity. For non-acid-producing cells, the compound may show little to no effect at neutral pH.[8]

Quantitative Data Summary

Parameter	Value	Cell Line/System	Reference
IC50 (Proliferation)	2.0 µg/ml	KB cells	[1]
2.0 µg/ml	K562 cells	[1]
EC50 (Morphology Reversion)	1.58 µg/ml	Sarcoma-virus-transformed NRK cells	[1]
MIC (Antifungal)	2.0 µg/ml (at pH 3)	C. albicans	[1]
>500 µg/ml (at pH 7.4)	C. albicans	[1]

Experimental Protocols

Cell Viability Assay (WST-8)

This protocol is adapted from studies on Reveromycin A and can be applied to Reveromycin C.[8]

• Cell Seeding: Plate cells (e.g., INA-6, RPMI8226) at a density of 2x10^5 cells/mL in a 96-well plate.

• Compound Preparation: Prepare a stock solution of Reveromycin C in an appropriate solvent (e.g., methanol). Make serial dilutions to achieve the desired final concentrations.

• Treatment: Add the indicated concentrations of Reveromycin C to the cells. For experiments investigating pH-dependent effects, the pH of the culture medium can be adjusted with lactic acid or sodium hydroxide.[8]

• Incubation: Culture the cells for 24 hours.

• Viability Assessment: Add a WST-8 cell counting kit solution to each well and incubate for a further 1-4 hours.

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader. The viable cell numbers are proportional to the absorbance.

Visualizations

Caption: pH-dependent uptake and mechanism of action of Reveromycin C.

Caption: Troubleshooting workflow for Reveromycin C experiments.

References

• 1. caymanchem.com [caymanchem.com]
• 2. usbio.net [usbio.net]
• 3. Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scbt.com [scbt.com]
• 6. Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biosynthesis of reveromycin derivatives by altering the regioselectivity of cytochrome P450revI - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to Reveromycin C

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to Reveromycin C in cell lines. The information provided is based on the known mechanism of its close structural analog, Reveromycin A, and established principles of drug resistance in cancer cell lines.

Troubleshooting Guide

Problem 1: Reduced Sensitivity to Reveromycin C in Long-Term Cultures

Question: We have been treating our cancer cell line with Reveromycin C for several passages, and we are now observing a decreased cytotoxic effect. How can we determine if the cells have developed resistance and what are the potential underlying mechanisms?

Answer:

A decrease in sensitivity to Reveromycin C after prolonged exposure is a strong indication of acquired resistance. To confirm and characterize this resistance, a systematic approach is recommended. The primary suspected mechanisms include target alteration (mutation in isoleucyl-tRNA synthetase), increased drug efflux, and changes in intracellular pH.

Experimental Workflow to Investigate Resistance:

Caption: Workflow for investigating and overcoming Reveromycin C resistance.

Step-by-Step Troubleshooting:

• Confirm Resistance by IC50 Determination:

  • Experiment: Perform a dose-response assay (e.g., MTT or CellTiter-Glo) to determine the half-maximal inhibitory concentration (IC50) of Reveromycin C for both your parental (sensitive) cell line and the suspected resistant cell line.

  • Expected Outcome: A significant increase (typically >2-fold) in the IC50 value for the suspected resistant cell line compared to the parental line confirms the development of resistance.

  Table 1: Example IC50 Values for Parental and Resistant Cell Lines

  Cell Line	Reveromycin C IC50 (nM)	Fold Resistance
  Parental	50	1

  | Resistant | 250 | 5 |

• Investigate Potential Mechanisms:

  • A. Target Alteration (Mutation in Isoleucyl-tRNA Synthetase - IleRS):

    • Rationale: Reveromycin A, a close analog of Reveromycin C, is known to inhibit isoleucyl-tRNA synthetase (IleRS).[1][2] Mutations in the gene encoding this enzyme can prevent the drug from binding effectively. A known mutation conferring resistance to Reveromycin A involves the Asn660 residue.[3]

    • Experiment: Isolate RNA from both parental and resistant cells, reverse transcribe to cDNA, and sequence the coding region of the IARS gene (the gene encoding cytoplasmic IleRS). Compare the sequences to identify any mutations in the resistant cell line.

  • B. Increased Drug Efflux:

    • Rationale: Cancer cells can upregulate the expression of ATP-binding cassette (ABC) transporters, which act as efflux pumps to actively remove drugs from the cell, thereby reducing their intracellular concentration.

    • Experiment: Perform a fluorescent dye accumulation/efflux assay using a substrate for common efflux pumps, such as Rhodamine 123 or Calcein-AM. A lower accumulation of the dye in resistant cells compared to parental cells suggests increased efflux pump activity. This can be confirmed by using a known efflux pump inhibitor (e.g., Verapamil or Cyclosporin A) which should restore dye accumulation in the resistant cells.

  • C. Altered Intracellular pH (pHi):

    • Rationale: The uptake of Reveromycin A is favored in acidic microenvironments because the protonation of its carboxylic acid groups makes it less polar and more able to cross the cell membrane.[2][4] Cancer cells often have a more alkaline intracellular pH compared to normal cells, which could potentially reduce the uptake of Reveromycin C.

    • Experiment: Measure the intracellular pH of both parental and resistant cell lines using a pH-sensitive fluorescent dye such as BCECF-AM. A significantly more alkaline pHi in the resistant cell line could be a contributing factor to the observed resistance.

Problem 2: High Variability in Experimental Results with Reveromycin C

Question: We are observing inconsistent results in our cytotoxicity assays with Reveromycin C. What could be the cause of this variability?

Answer:

Inconsistent results can stem from several factors related to the compound itself, the experimental setup, and the cell culture conditions.

• Compound Stability: Ensure that your stock solution of Reveromycin C is properly stored and has not undergone degradation. Prepare fresh dilutions for each experiment.

• pH of Culture Medium: Since the activity of Reveromycins is pH-dependent, variations in the pH of your culture medium can significantly impact its efficacy.[4] Ensure your medium is properly buffered and its pH is consistent across experiments.

• Cell Density: The cytotoxic effect of some drugs can be dependent on cell density. Standardize the number of cells seeded for each experiment.

• Passage Number: Use cells within a consistent and low passage number range, as high passage numbers can lead to phenotypic drift and altered drug sensitivity.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Reveromycin C?

A1: The precise molecular target of Reveromycin C has not been explicitly reported in the provided search results. However, it is a structural analog of Reveromycin A.[5] Reveromycin A is known to be a potent and specific inhibitor of eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS).[1][6] This enzyme is crucial for protein synthesis, and its inhibition leads to cell growth arrest and apoptosis.[2]

Q2: Are there any known mechanisms of resistance to Reveromycin C?

A2: While there are no specific studies on resistance to Reveromycin C found in the search results, based on its similarity to Reveromycin A and general mechanisms of drug resistance, the following are highly probable:

• Target Modification: A mutation in the IARS gene, which codes for isoleucyl-tRNA synthetase, could alter the drug's binding site. A specific mutation at the Asn660 residue has been implicated in resistance to Reveromycin A.[3]

• Increased Drug Efflux: Overexpression of ABC transporters (efflux pumps) can actively remove Reveromycin C from the cell.

• Altered Intracellular pH: Since the uptake of Reveromycin A is enhanced in acidic conditions, an increase in the intracellular pH (alkalinization) of the cancer cells could reduce the intracellular concentration of Reveromycin C.[2][4]

Q3: How can I overcome Reveromycin C resistance in my cell line?

A3: The strategy to overcome resistance depends on the underlying mechanism:

• If resistance is due to increased efflux pump activity: Consider co-administering Reveromycin C with an efflux pump inhibitor (e.g., Verapamil, Cyclosporin A, or more specific inhibitors if the pump is identified).

• If resistance is associated with an alkaline intracellular pH: You could try to modulate the intracellular pH using proton pump inhibitors (e.g., omeprazole) or inhibitors of other pH-regulating proteins.

• If resistance is due to a target mutation: It may be necessary to switch to a different therapeutic agent with a different mechanism of action.

Signaling Pathways Potentially Involved in Reveromycin C Resistance:

Caption: Potential signaling pathways involved in Reveromycin C resistance.

Q4: What are the key differences between Reveromycin A, B, C, and D?

A4: Reveromycins A, B, C, and D are all polyketide antibiotics produced by Streptomyces sp. They share a common core structure including a spiroketal, two terminal carboxylic groups, and a succinate. The primary differences lie in their side chains.[5]

Experimental Protocols

Protocol 1: Determination of IC50 by MTT Assay

• Cell Seeding: Seed your parental and suspected resistant cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2.

• Drug Treatment: Prepare a series of dilutions of Reveromycin C in culture medium (e.g., from 0.1 nM to 10 µM). Remove the medium from the cells and add 100 µL of the drug dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the drug concentration and use a non-linear regression model to determine the IC50 value.

Protocol 2: Assessment of Efflux Pump Activity using Rhodamine 123

• Cell Preparation: Culture parental and resistant cells to 80-90% confluency. Harvest the cells and resuspend them in phenol (B47542) red-free medium at a concentration of 1 x 10^6 cells/mL.

• Dye Loading: Add Rhodamine 123 to a final concentration of 1 µM. For control wells (to assess the effect of an inhibitor), also add an efflux pump inhibitor like Verapamil (final concentration 10 µM).

• Incubation: Incubate the cells at 37°C for 30-60 minutes to allow for dye uptake.

• Washing: Pellet the cells by centrifugation, remove the supernatant, and wash twice with ice-cold PBS.

• Flow Cytometry Analysis: Resuspend the cells in ice-cold PBS and analyze the intracellular fluorescence using a flow cytometer (excitation at 488 nm, emission at 525 nm).

• Data Analysis: Compare the mean fluorescence intensity (MFI) of the resistant cells to the parental cells. A lower MFI in resistant cells indicates higher efflux activity. An increase in MFI in the presence of an efflux pump inhibitor confirms this.

Protocol 3: Measurement of Intracellular pH (pHi) using BCECF-AM

• Cell Seeding: Seed parental and resistant cells on glass-bottom dishes or black-walled, clear-bottom 96-well plates and allow them to adhere overnight.

• Dye Loading: Wash the cells with a salt solution (e.g., Hank's Balanced Salt Solution - HBSS). Incubate the cells with 2-5 µM BCECF-AM in HBSS for 30 minutes at 37°C.

• Washing: Wash the cells twice with HBSS to remove extracellular dye.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence plate reader or a fluorescence microscope. BCECF is a ratiometric dye, so you will measure the emission at ~535 nm after excitation at two wavelengths: ~490 nm (pH-sensitive) and ~440 nm (pH-insensitive).

• Calibration: To obtain absolute pHi values, a calibration curve must be generated. After the initial measurement, treat the cells with a high-potassium buffer containing nigericin (B1684572) (a protonophore that equilibrates intracellular and extracellular pH) at a range of known pH values (e.g., 6.0, 6.5, 7.0, 7.5, 8.0). Measure the fluorescence ratio (490/440) at each pH to generate a standard curve.

• Data Analysis: Calculate the 490/440 fluorescence ratio for your experimental samples and determine the pHi by interpolating from the calibration curve. Compare the pHi of the resistant cells to the parental cells.

References

• 1. Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biosynthesis of reveromycin derivatives by altering the regioselectivity of cytochrome P450revI - PMC [pmc.ncbi.nlm.nih.gov]

pH-dependent activity of Reveromycin C troubleshooting

Welcome to the technical support center for Reveromycin C. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in successfully utilizing Reveromycin C, with a special focus on its pH-dependent activity.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Reveromycin C?

A1: Reveromycin C's analogue, Reveromycin A, functions by selectively inhibiting eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS).[1][2] This enzyme is critical for protein synthesis, as it attaches the amino acid isoleucine to its corresponding tRNA. By binding to the tRNAIle binding site of IleRS, Reveromycin A prevents this crucial step, thereby impairing cellular protein translation and suppressing cell growth.[1][2]

Q2: Why is the activity of Reveromycin C pH-dependent?

A2: The pH dependency is primarily attributed to its molecular structure, which contains multiple carboxyl moieties.[1][2] At neutral or alkaline pH, these groups are deprotonated (negatively charged), making the molecule highly hydrophilic and less able to cross the cell membrane. In an acidic environment (e.g., pH 6.4 or lower), the carboxyl groups become protonated, neutralizing their charge. This increases the molecule's hydrophobicity and significantly enhances its cell permeability, leading to greater intracellular concentration and more potent inhibitory activity.[1][2]

Q3: How should I dissolve and store Reveromycin C?

A3: For initial stock solutions, it is recommended to dissolve Reveromycin C in a high-quality organic solvent such as dimethyl sulfoxide (B87167) (DMSO). Store this stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. For experiments, prepare fresh working solutions by diluting the stock in the appropriate assay buffer or cell culture medium immediately before use. Be mindful that Reveromycin A can undergo a spiroacetal rearrangement, which may be influenced by storage conditions and pH.[3][4]

Q4: Is Reveromycin C stable in acidic culture medium?

A4: While acidic conditions are required for its optimal activity in cell-based assays, prolonged incubation in highly acidic media (e.g., below pH 5) could potentially lead to degradation of the compound.[5] It is crucial to verify the pH of your experimental medium and consider the duration of the experiment. For long-term studies, monitor the pH and consider replenishing the medium and compound.

Troubleshooting Guide

Q5: I am observing inconsistent or no activity with Reveromycin C in my cell culture experiments. What could be the cause?

A5: This is a common issue and is almost always linked to pH.

• Check Medium pH: The most likely cause is a suboptimal pH of your cell culture medium. Standard culture media are typically buffered to pH 7.2-7.4, where Reveromycin C has very poor cell permeability.[6] Its activity is significantly enhanced in acidic environments (pH ~6.4-7.0), which are characteristic of tumor microenvironments or the resorption pits created by osteoclasts.[1][6]

• Verify Cell Type: The target cells may not sufficiently acidify their local microenvironment. Consider experimentally adjusting the medium pH to the desired acidic range (e.g., 6.4) for the duration of the treatment.

• Compound Dilution: Ensure the final concentration of the organic solvent (e.g., DMSO) is low (typically ≤ 0.5%) to prevent solvent-induced artifacts.

Q6: My cells are showing high levels of cytotoxicity even at low concentrations of Reveromycin C. Why is this happening?

A6: Unintended cytotoxicity can occur if the local pH is lower than anticipated.

• High Glycolytic Activity: Cancer cells with high metabolic rates (the Warburg effect) can significantly acidify the culture medium, leading to increased uptake and potency of Reveromycin C.[6]

• Medium Buffering Capacity: A medium with poor buffering capacity may experience a rapid drop in pH, leading to unexpectedly high drug activity. Monitor the pH of your culture throughout the experiment.

• General Protein Synthesis Inhibition: At high intracellular concentrations, the inhibition of IleRS will halt protein synthesis, a process essential for all cells, leading to apoptosis.[6][7]

Q7: How can I confirm that the observed effect is due to IleRS inhibition?

A7: A rescue experiment can be performed. If the cytotoxic or anti-proliferative effect of Reveromycin C is due to its specific inhibition of IleRS, the effect should be reversible by supplementing the experiment with additional IleRS protein. In an in vitro translation assay, adding purified IleRS can rescue the protein synthesis that was inhibited by the compound.[1][2]

Troubleshooting Workflow

This diagram outlines a logical workflow for troubleshooting common issues encountered during experiments with Reveromycin C.

Caption: A flowchart for diagnosing issues with Reveromycin C activity.

Quantitative Data Summary

The activity of Reveromycin C is highly dependent on the extracellular pH. The table below summarizes the observed effects at different pH values based on published studies.

pH Value	Compound State	Cell Permeability	Expected Biological Activity	Reference
~4.0 - 5.0	Highly Protonated	High	Very High (Potentially cytotoxic)	[6]
~6.4 - 7.0	Partially Protonated	Increased	High (Optimal for cancer cell targeting)	[6]
~7.2 - 7.4	Deprotonated (Anionic)	Very Low	Minimal / Negligible	[6]

Note: Specific IC50 values are highly dependent on the cell line and assay duration. The key takeaway is the dramatic increase in potency as the pH decreases.

Key Experimental Protocols

Protocol 1: Cell Viability Assay to Determine pH-Dependent Activity

This protocol outlines a method to assess how pH affects the cytotoxic/cytostatic activity of Reveromycin C on a cancer cell line.

Materials:

• Adherent cancer cell line (e.g., RPMI8226)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Reveromycin C stock solution (10 mM in DMSO)

• Sterile 1M Lactic Acid or HCl for pH adjustment

• Sterile 1M NaOH for pH adjustment

• Sterile 96-well plates

• Cell viability reagent (e.g., WST-8, MTT, or CellTiter-Glo®)

• Calibrated pH meter

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of standard culture medium (pH ~7.4) and incubate for 24 hours to allow for attachment.

• pH-Adjusted Media Preparation: Prepare two batches of complete culture medium.

  • Normal Medium: pH 7.4 (confirm with pH meter).

  • Acidic Medium: Carefully adjust the pH to 6.4 by adding sterile lactic acid or HCl dropwise while monitoring with the pH meter. Sterile-filter the medium after adjustment.

• Compound Dilution: Prepare a serial dilution of Reveromycin C in both the pH 7.4 and pH 6.4 media. Ensure the final DMSO concentration remains below 0.5%. Include a vehicle control (DMSO only) for both pH conditions.

• Treatment: Carefully remove the old medium from the cells. Add 100 µL of the appropriate pH-adjusted medium containing the desired concentration of Reveromycin C or vehicle control to each well.

• Incubation: Incubate the plates for the desired treatment duration (e.g., 24-72 hours) under standard cell culture conditions (37°C, 5% CO₂).

• Viability Assessment: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Analysis: Read the absorbance or luminescence on a plate reader. Normalize the data to the vehicle control for each pH condition separately. Plot the dose-response curves and calculate the IC50 values for both pH 7.4 and pH 6.4.

Visualized Mechanisms and Pathways

Mechanism of pH-Dependent Cellular Uptake

The diagram below illustrates how extracellular pH dictates the permeability of Reveromycin C.

Caption: Low pH increases Reveromycin C's cell permeability.

Inhibition of Protein Synthesis Pathway

This diagram shows the molecular target of Reveromycin C within the cell.

Caption: Reveromycin C blocks protein synthesis by inhibiting IleRS.

References

• 1. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biosynthesis of reveromycin derivatives by altering the regioselectivity of cytochrome P450revI - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthesis of reveromycin derivatives by altering the regioselectivity of cytochrome P450revI - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Different pH dependency of mitomycin C activity in monolayer and three-dimensional cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of acid pH on macromolecular synthesis in L cells - PubMed [pubmed.ncbi.nlm.nih.gov]

interpreting unexpected results in Reveromycin C experiments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Reveromycin C.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is Reveromycin C showing little to no activity in my cell-based assay?

A1: Several factors can contribute to a lack of Reveromycin C activity. The most common issues are related to the experimental conditions and the compound's inherent properties.

• Suboptimal pH of Culture Media: Reveromycin C's entry into cells is highly pH-dependent. It is significantly more permeable and active in an acidic microenvironment (pH 6.4-7.0). In standard cell culture media, which is typically buffered to a neutral pH of 7.2-7.4, the compound remains in a polar, less permeable state, leading to reduced intracellular concentration and minimal activity.

• Compound Instability and Degradation: Reveromycin C's active form contains a 6,6-spiroacetal core, which is crucial for its biological function. However, it can undergo a structural rearrangement to form Reveromycin B, which has a 5,6-spiroacetal core and exhibits significantly reduced bioactivity.[1] This rearrangement can occur under certain conditions, leading to inconsistent results.

• Incorrect Cell Type: Reveromycin C is a selective inhibitor of eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS).[2][3] It is not active against bacterial IleRS.[2][3] Ensure your target cells are of eukaryotic origin. Furthermore, cell types that do not create an acidic microenvironment may be less susceptible to the effects of Reveromycin C.

Troubleshooting Steps:

• Verify Media pH: If your experimental system allows, consider adjusting the media pH to a more acidic range (e.g., 6.8) to enhance compound uptake.

• Fresh Compound Preparation: Always prepare fresh solutions of Reveromycin C from a high-quality source for each experiment to minimize the impact of potential degradation.

• Positive Control: Use a cell line known to be sensitive to Reveromycin C (e.g., osteoclasts or certain tumor cell lines in an acidic environment) as a positive control to verify the compound's activity.

Q2: I am observing high variability in my results between experiments. What could be the cause?

A2: High variability is often linked to the stability of Reveromycin C and the consistency of experimental setup.

• Inconsistent Compound Handling: As mentioned, Reveromycin C can undergo structural rearrangement.[1] Inconsistent storage or handling of the compound and its solutions can lead to varying concentrations of the active form between experiments.

• Fluctuations in Local pH: If your experiment involves cell types that actively acidify their environment (e.g., osteoclasts, some cancer cells), variations in cell density or metabolic state can lead to differences in local pH, thereby affecting Reveromycin C uptake and activity.

Troubleshooting Steps:

• Standardize Solution Preparation: Prepare fresh stock solutions in a suitable solvent like DMSO and aliquot for single use to avoid repeated freeze-thaw cycles.

• Control Cell Density: Ensure consistent cell seeding densities and confluency at the time of treatment to maintain a more uniform cellular environment.

• Monitor pH: If feasible, monitor the pH of your culture medium throughout the experiment to ensure it remains within the desired range.

Q3: What are the expected downstream cellular effects of Reveromycin C treatment?

A3: The primary molecular target of Reveromycin C is the eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS).[1][2] Inhibition of this enzyme leads to a cascade of downstream effects:

• Inhibition of Protein Synthesis: By blocking the charging of tRNA with isoleucine, Reveromycin C halts protein synthesis.[4]

• Induction of Apoptosis: The disruption of protein synthesis and cellular homeostasis triggers programmed cell death. In multiple myeloma cells, Reveromycin C has been shown to activate both caspase-8 and caspase-9, indicating the involvement of both extrinsic and intrinsic apoptotic pathways.[5]

Q4: Are there any known off-target effects of Reveromycin C?

A4: While the primary target is well-established as IleRS, some studies have reported other cellular effects. For instance, Reveromycin A has been observed to inhibit antigen receptor-mediated antigen presentation in B lymphoma cells by affecting the intracellular trafficking of the antigen from early to late endocytic compartments.[6] This suggests that in certain cellular contexts, Reveromycin C might have effects beyond the direct inhibition of protein synthesis.

Quantitative Data Summary

Parameter	Cell Line	Condition	Value	Reference
Apoptosis Induction	INA-6 & RPMI8226 MM cells	pH 6.4 with 1 µM RM-A for 24h	Significant increase in Annexin V positive cells
Caspase Activation	INA-6 & RPMI8226 MM cells	pH 6.4 with 1 µM RM-A for 24h	Increased cleaved caspase-8 and caspase-9
Thermal Shift (ΔTm)	ScIleRS	RM-A alone	~7 °C
Thermal Shift (ΔTm)	ScIleRS	RM-A + L-isoleucine	~13 °C	[2]
Thermal Shift (ΔTm)	ScIleRS	RM-A + Ile-AMS	~29 °C	[2]

Experimental Protocols

In Vitro Protein Translation Assay

This assay measures the inhibitory effect of Reveromycin C on protein synthesis.

• Prepare Rabbit Reticulocyte Lysate: Use a commercial rabbit reticulocyte lysate system.

• Add mRNA: Supplement the lysate with an in vitro transcribed mRNA, such as firefly luciferase mRNA.

• Introduce Reveromycin C: Add varying concentrations of Reveromycin C to the lysate mixture.

• Incubation: Incubate the reaction at 30°C for 1.5 hours to allow for protein translation.

• Measure Luciferase Activity: Transfer a small aliquot of the reaction to a luminometer-compatible plate and add a luciferase assay reagent.

• Data Analysis: Measure the luminescence signal. The reduction in luminescence in the presence of Reveromycin C corresponds to the inhibition of protein synthesis. Calculate the IC50 value by plotting the relative luciferase activity against the Reveromycin C concentration.

Cell Viability Assay (WST-8)

This assay assesses the cytotoxic effects of Reveromycin C on cultured cells.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• pH Adjustment (Optional): For pH-dependent studies, replace the standard medium with a medium adjusted to the desired pH (e.g., using lactic acid for acidification or sodium hydroxide (B78521) for alkalinization).[5]

• Treatment: Treat the cells with a serial dilution of Reveromycin C or vehicle control.

• Incubation: Incubate the cells for a specified period (e.g., 24 hours).

• Add WST-8 Reagent: Add WST-8 reagent to each well and incubate for 1-4 hours, allowing viable cells to convert the tetrazolium salt into formazan.

• Measure Absorbance: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Visualizations

Caption: Signaling pathway of Reveromycin C leading to apoptosis.

Caption: Troubleshooting workflow for unexpected Reveromycin C results.

References

• 1. Biosynthesis of reveromycin derivatives by altering the regioselectivity of cytochrome P450revI - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical modification of reveromycin A and its biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reveromycin A inhibits antigen receptor-mediated antigen presentation by B lymphoma cells via its effect on intracellular trafficking of the antigen - PubMed [pubmed.ncbi.nlm.nih.gov]

stability of Reveromycin C under different light conditions

This technical support center provides guidance on the stability of Reveromycin C under different light conditions. Researchers, scientists, and drug development professionals can find troubleshooting advice and frequently asked questions related to their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and experimentation of Reveromycin C, with a focus on its photostability.

Issue	Possible Cause	Recommended Action
Inconsistent results in bioassays	Degradation of Reveromycin C due to light exposure during handling.	Handle the compound in a dark or amber-colored vial. Prepare solutions fresh for each experiment and protect them from light.
Appearance of unknown peaks in HPLC analysis	Photodegradation of Reveromycin C.	Analyze a sample of the compound that has been intentionally exposed to light to identify potential degradation products. Use a photodiode array (PDA) detector to characterize the UV-Vis spectra of the new peaks.
Loss of compound potency over a short period	Improper storage and exposure to ambient light.	Store Reveromycin C at -20°C in a light-protected container as recommended.[1][2] For daily use, prepare small aliquots to minimize repeated freeze-thaw cycles and light exposure.
Precipitate formation in solution	The solubility of Reveromycin C is poor in acidic conditions.[2] Photochemical reactions could also lead to less soluble degradation products.	Ensure the solvent system is appropriate for Reveromycin C. If photodegradation is suspected, analyze the precipitate to determine its identity. Consider using solvents like methanol (B129727) or ethyl acetate (B1210297) in which it is soluble.[2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Reveromycin C?

A1: Reveromycin C should be stored at -20°C in a tightly sealed, light-protected container.[1][2] This minimizes degradation from both temperature fluctuations and light exposure.

Q2: How should I handle Reveromycin C solutions during experiments?

A2: It is crucial to protect solutions of Reveromycin C from light to prevent potential photodegradation. Use amber-colored vials or wrap containers in aluminum foil. Prepare solutions fresh whenever possible and avoid prolonged exposure to ambient light on the lab bench.

Q3: My Reveromycin C solution changed color after being left on the bench. What does this indicate?

A3: A color change can be an indicator of chemical degradation. The conjugated double bond system in the Reveromycin C structure is a chromophore that, if altered by light, could result in a visible color change. We recommend performing an analytical assessment (e.g., HPLC, LC-MS) to check the purity of the solution and identify any potential degradation products.

Q4: Are there any known degradation pathways for Reveromycin C under light exposure?

A4: Currently, there is no specific published data detailing the photodegradation pathways of Reveromycin C. However, given its polyketide structure with multiple conjugated double bonds, it is plausible that it could undergo photo-induced isomerization, oxidation, or cyclization reactions upon exposure to UV or visible light.

Q5: How can I test the photostability of Reveromycin C in my formulation?

A5: You can perform a photostability study following the principles outlined in the ICH Q1B guidelines.[3][4] This involves exposing the Reveromycin C formulation to controlled light conditions and monitoring its degradation over time using a stability-indicating analytical method, such as HPLC.

Experimental Protocols

Protocol: Forced Photodegradation Study

This protocol is designed to evaluate the overall photosensitivity of Reveromycin C and to generate potential degradation products for analytical method development.

• Sample Preparation:

  • Prepare a solution of Reveromycin C in a suitable solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

  • Prepare a "dark control" sample by wrapping a vial of the solution in aluminum foil.

  • Prepare an "exposed sample" in a chemically inert and transparent container.

• Light Exposure:

  • Place both the dark control and exposed samples in a photostability chamber.

  • Expose the samples to a light source that provides both cool white fluorescent and near-ultraviolet (UV) light, as specified by ICH Q1B guidelines.[3][4]

  • The recommended exposure is an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter.[3][4]

• Analysis:

  • At predetermined time points, withdraw aliquots from both the dark control and exposed samples.

  • Analyze the aliquots using a validated stability-indicating HPLC method.

  • Compare the chromatograms of the exposed sample to the dark control to identify and quantify any degradation products.

Data Presentation

Table 1: Photostability of Reveromycin C Solution (Example Data Template)

Time Point (hours)	Light Exposure	Reveromycin C Concentration (µg/mL)	% Degradation	Appearance of Degradation Products (Peak Area)
0	N/A	1000	0	0
6	Dark Control	998	0.2	0
6	Exposed	950	5.0	Peak 1: 5.2, Peak 2: 1.1
12	Dark Control	995	0.5	0
12	Exposed	890	11.0	Peak 1: 10.8, Peak 2: 3.5
24	Dark Control	992	0.8	0
24	Exposed	780	22.0	Peak 1: 21.5, Peak 2: 8.9

Visualizations

Caption: Workflow for assessing Reveromycin C photostability.

Caption: Potential photodegradation routes for Reveromycin C.

References

• 1. caymanchem.com [caymanchem.com]
• 2. usbio.net [usbio.net]
• 3. ema.europa.eu [ema.europa.eu]
• 4. database.ich.org [database.ich.org]

issues with Reveromycin C purity and characterization

Welcome to the technical support center for Reveromycin C. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the common challenges associated with the purity and characterization of Reveromycin C.

Frequently Asked Questions (FAQs)

Q1: What is Reveromycin C and what is its primary mechanism of action?

Reveromycin C is a polyketide natural product isolated from Streptomyces sp.[1] It is a potent inhibitor of eukaryotic cell growth and exhibits antifungal and anticancer activities.[2] Its primary molecular target is believed to be the eukaryotic isoleucyl-tRNA synthetase (IleRS), an essential enzyme in protein synthesis.[1] By inhibiting IleRS, Reveromycin C disrupts protein production, leading to downstream effects such as apoptosis and inhibition of cell proliferation. While much of the detailed mechanistic work has been conducted on its analogue, Reveromycin A, Reveromycin C is reported to have a similar biological profile and is generally more potent.[1]

Q2: What is the expected purity of commercially available Reveromycin C?

Commercially available Reveromycin C is typically supplied with a purity of greater than 95%, as determined by HPLC.[1][3] It is important to refer to the certificate of analysis provided by the supplier for lot-specific purity data.[3]

Q3: How should I store Reveromycin C to ensure its stability?

Reveromycin C should be stored at -20°C.[1][2][4] Under these conditions, it is stable for at least four years.[2] For experimental use, it is soluble in methanol (B129727) and ethyl acetate, but has poor solubility in acidic solutions.[1] Prepare solutions fresh and avoid repeated freeze-thaw cycles.

Q4: Are there known stability issues with Reveromycin C?

While specific stability studies on Reveromycin C are not extensively published, its close analogue, Reveromycin A, is known to undergo a spiroacetal rearrangement to form the less active Reveromycin B. Given the structural similarities, it is plausible that Reveromycin C could be susceptible to similar isomerization or degradation, particularly in solution. It is recommended to handle solutions of Reveromycin C with care, protect them from light, and use them promptly after preparation.

Troubleshooting Guides

Purity and Impurity Profile Issues

Problem: My HPLC analysis shows multiple peaks, and the purity is lower than expected.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Degradation	Reveromycin C may have degraded due to improper storage or handling. Ensure the compound has been stored at -20°C and protected from light. Prepare fresh solutions for analysis. Consider performing a forced degradation study (e.g., exposure to acid, base, heat, oxidation) to identify potential degradation products.
Isomerization	Similar to Reveromycin A, Reveromycin C may have isomerized. This can be investigated by LC-MS analysis to see if the additional peaks have the same mass-to-charge ratio (m/z) as Reveromycin C.
Solvent Contamination	Ensure that the solvents used for sample preparation and HPLC analysis are of high purity (HPLC or LC-MS grade) to avoid extraneous peaks.[5]
Suboptimal HPLC Method	The HPLC method may not be adequately resolving Reveromycin C from closely related impurities. Optimize the mobile phase composition, gradient, and column chemistry. A C8 or C18 reversed-phase column is a good starting point.[5]

Experimental Workflow for Purity Assessment

Figure 1. Workflow for HPLC-based purity assessment of Reveromycin C.

Characterization Challenges

Problem: I am having difficulty confirming the identity and structure of Reveromycin C.

Possible Causes and Solutions:

Technique	Potential Issue	Troubleshooting and Characterization Strategy
Mass Spectrometry (MS)	Incorrect molecular weight observed or complex fragmentation pattern.	- ESI-MS: Use Electrospray Ionization (ESI) in negative ion mode to observe the [M-H]⁻ ion. The expected m/z for C₃₇H₅₄O₁₁ is approximately 673.8. - HR-MS: For accurate mass measurement, use High-Resolution Mass Spectrometry (HR-MS) to confirm the elemental composition. - MS/MS: Perform tandem MS (MS/MS) to obtain a characteristic fragmentation pattern that can be used for structural confirmation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Poorly resolved spectra or unexpected chemical shifts.	- Solvent Choice: Use a high-quality deuterated solvent like methanol-d₄.[5] - 1D ¹H NMR: Acquire a one-dimensional proton NMR spectrum. Compare the obtained chemical shifts and coupling constants with published data if available. A spectrum for Reveromycin C has been published.[5] - 2D NMR: For full structural elucidation, perform 2D NMR experiments such as COSY (Correlation Spectroscopy) to identify proton-proton couplings, and HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) to assign proton and carbon signals and establish long-range correlations.
UV-Vis Spectroscopy	Incorrect absorbance maxima.	Acquire a UV-Vis spectrum and compare it to known data. Reveromycin C should exhibit characteristic absorbance maxima due to its conjugated polyene systems. A UV-Vis spectrum for Reveromycin C has been published.[5]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

This protocol is a general guideline based on methods used for Reveromycin A and related polyketides. Optimization may be required.

• Column: Reversed-phase C18 or C8, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water with 0.1% formic acid or 0.01% trifluoroacetic acid (TFA).[5]

• Mobile Phase B: Acetonitrile with 0.1% formic acid or 0.01% TFA.[5]

• Gradient: A linear gradient from 10% B to 100% B over 15-20 minutes is a good starting point.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: Photodiode Array (PDA) or UV detector at a wavelength appropriate for the chromophores in Reveromycin C (e.g., 230-350 nm).

• Sample Preparation: Dissolve Reveromycin C in methanol or acetonitrile to a concentration of approximately 1 mg/mL. Filter through a 0.22 µm syringe filter before injection.

Mass Spectrometry (MS) for Identity Confirmation

• Instrumentation: An electrospray ionization (ESI) source coupled to a quadrupole, time-of-flight (TOF), or Orbitrap mass analyzer.[5]

• Ionization Mode: Negative ion mode is often suitable for molecules with carboxylic acid groups.

• Infusion: For direct analysis, dissolve the sample in a suitable solvent (e.g., methanol/water 1:1 with 0.1% formic acid) and infuse directly into the mass spectrometer.

• LC-MS: Couple the HPLC method described above to the mass spectrometer to analyze the purity and confirm the mass of the eluting peaks.

• Data Acquisition: Acquire full scan data to determine the m/z of the parent ion. For structural information, perform MS/MS on the parent ion and analyze the fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

• Solvent: Deuterated methanol (Methanol-d₄) is a suitable solvent.[5]

• Concentration: Prepare a solution with a concentration of 5-10 mg of Reveromycin C in 0.5-0.6 mL of deuterated solvent.

• Experiments:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum to observe the chemical shifts, multiplicities, and integrals of the proton signals.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum to identify the number of unique carbon atoms.

  • 2D NMR:

    • COSY: To establish ¹H-¹H spin-spin coupling networks.

    • HSQC/HMQC: To correlate directly bonded ¹H and ¹³C atoms.

    • HMBC: To identify long-range (2-3 bond) correlations between ¹H and ¹³C, which is crucial for piecing together the carbon skeleton.

    • NOESY/ROESY: To determine the spatial proximity of protons, which helps in elucidating the stereochemistry.

Signaling Pathway and Mechanism of Action

Reveromycin C's mechanism of action is primarily attributed to the inhibition of isoleucyl-tRNA synthetase (IleRS), a critical enzyme for protein synthesis.[1] This inhibition leads to a cascade of downstream cellular events.

Figure 2. Simplified signaling pathway illustrating the mechanism of action of Reveromycin C.

The inhibition of protein synthesis by Reveromycin C has been shown to suppress mitogenic activity stimulated by growth factors like EGF and to induce apoptosis in various cancer cell lines.[2][3] This makes it a compound of interest for cancer research and drug development.

References

• 1. usbio.net [usbio.net]
• 2. caymanchem.com [caymanchem.com]
• 3. scbt.com [scbt.com]
• 4. International Laboratory USA [intlab.org]
• 5. rsc.org [rsc.org]

Reference Data & Comparative Studies

Reveromycin C and Reveromycin A: A Comparative Analysis of Potency and Biological Activity

A side-by-side examination of two closely related polyketide antibiotics, Reveromycin C and Reveromycin A, reveals subtle structural differences that translate to nuanced variations in biological potency. While both compounds share a common mechanism of action, targeting eukaryotic isoleucyl-tRNA synthetase (IleRS), evidence suggests that Reveromycin C, the butyl homologue of Reveromycin A, generally exhibits slightly greater potency in several biological assays.

This guide provides a comprehensive comparison of Reveromycin C and Reveromycin A for researchers, scientists, and drug development professionals. It summarizes their comparative potency with supporting experimental data, details the underlying experimental protocols, and visualizes the key signaling pathway affected by their shared mechanism of action.

Comparative Potency: A Quantitative Overview

Reveromycin A and C, along with their counterparts B and D, were first described for their inhibitory effects on the mitogenic activity stimulated by epidermal growth factor (EGF).[1] Subsequent studies have elucidated their broader biological activities, including antiproliferative effects against tumor cells and antifungal properties. The primary mechanism underlying these effects is the selective inhibition of eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS), an enzyme crucial for protein synthesis. By binding to the tRNA binding site of IleRS, Reveromycins prevent the incorporation of isoleucine into proteins, leading to a halt in protein synthesis and subsequent cell cycle arrest and apoptosis.

The comparative biological activities of Reveromycin A and C are summarized in the table below, with data extracted from the foundational study by Takahashi et al. (1992). The data indicates that while the potencies are closely similar, Reveromycin C often displays a slight advantage.

Biological Activity	Test System	Potency Metric	Reveromycin A	Reveromycin C
Inhibition of EGF-stimulated DNA Synthesis	Balb/MK cells	IC50 (µg/ml)	0.4	0.2
Morphological Reversion	srcts-NRK cells	EC50 (µg/ml)	2.5	1.58
Antiproliferative Activity	KB cells	IC50 (µg/ml)	2.0	2.0
Antiproliferative Activity	K562 cells	IC50 (µg/ml)	2.0	2.0
Antifungal Activity	Candida albicans (pH 4.0)	MIC (µg/ml)	2.0	>500
Antifungal Activity	Candida albicans (pH 7.0)	MIC (µg/ml)	>500	>500

Mechanism of Action: Inhibition of Protein Synthesis

The primary molecular target of both Reveromycin A and C is isoleucyl-tRNA synthetase (IleRS). By inhibiting this enzyme, they effectively shut down protein synthesis in eukaryotic cells. This disruption of a fundamental cellular process has several downstream consequences, including the inhibition of cell growth and proliferation.

The inhibitory effect on EGF-stimulated mitogenesis is a direct consequence of this mechanism. The EGF receptor signaling pathway is a critical regulator of cell growth, proliferation, and survival. Key cellular processes, such as entry into the cell cycle and DNA replication, are dependent on the synthesis of new proteins. By blocking protein synthesis, Reveromycins prevent the expression of essential proteins required for cell cycle progression, thereby arresting cell growth stimulated by EGF.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Cytotoxicity of Reveromycin C and Reveromycin D: An Analysis of Available Data

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the cytotoxic profiles of related natural products is crucial for identifying promising therapeutic candidates. This guide aims to provide a comparative analysis of the cytotoxicity of Reveromycin C and Reveromycin D. However, a comprehensive review of published scientific literature reveals a significant gap in the available data, precluding a direct, quantitative comparison of these two specific compounds.

While the Reveromycin family of antibiotics, isolated from Streptomyces sp., are recognized as inhibitors of eukaryotic cell growth, the vast majority of research has focused on Reveromycin A.[1] Information regarding the specific cytotoxic activities of Reveromycin C and Reveromycin D is notably absent from peer-reviewed publications. This guide will, therefore, summarize the known biological activities of the Reveromycin class, drawing primarily from studies on Reveromycin A, to provide a foundational understanding that may inform future investigations into Reveromycin C and D.

General Biological Activity of Reveromycins

Reveromycins were first identified as inhibitors of the mitogenic activity induced by epidermal growth factor (EGF).[1] They are a group of polyketide antibiotics characterized by a spiroketal core, two terminal carboxylic acid groups, and a succinate (B1194679) moiety.[1] The primary mechanism of action for this class of compounds, as elucidated through studies on Reveromycin A, is the inhibition of eukaryotic isoleucyl-tRNA synthetase (IleRS).[2][3] This enzyme is critical for protein synthesis, and its inhibition leads to a cascade of cellular events culminating in apoptosis.

Experimental Data: A Noteworthy Absence for Reveromycin C and D

A thorough search of scientific databases yielded no specific studies detailing the cytotoxic effects of Reveromycin C or Reveromycin D in terms of quantitative measures such as IC50 values across various cell lines. The available literature primarily describes the isolation and structural elucidation of these compounds alongside Reveromycin A and B.[1] Without experimental data, a direct comparison of their cytotoxic potency is not possible.

Inferred Mechanism of Action and Signaling Pathway

Based on the well-documented mechanism of Reveromycin A, it is plausible that Reveromycin C and D exert their cytotoxic effects through a similar pathway. The inhibition of IleRS by Reveromycin A disrupts the charging of tRNA with isoleucine, a crucial step in protein translation.[3] This leads to a cessation of protein synthesis, which in turn can trigger apoptosis, or programmed cell death.

The specificity of Reveromycin A's cytotoxicity, particularly towards osteoclasts, is attributed to the acidic microenvironment created by these cells.[2][4][5] The three carboxylic acid groups on the Reveromycin molecule make it less permeable to cell membranes under normal physiological pH. However, in the acidic environment surrounding osteoclasts, the carboxylic acids are protonated, rendering the molecule more lipophilic and facilitating its entry into the cell.[2][4][5] It is reasonable to hypothesize that the structural similarities of Reveromycin C and D would lead to a similar pH-dependent cellular uptake mechanism.

Below is a diagram illustrating the proposed signaling pathway for Reveromycin-induced cytotoxicity, based on the known action of Reveromycin A.

Caption: Proposed mechanism of Reveromycin-induced cytotoxicity.

Experimental Protocols: A Call for Future Research

Due to the lack of specific studies on the cytotoxicity of Reveromycin C and D, no established experimental protocols for their comparative analysis can be presented. To address this knowledge gap, future research should endeavor to perform cytotoxicity assays using these compounds. A standardized protocol would involve:

• Cell Culture: A panel of relevant cancer cell lines and normal cell lines should be cultured under standard conditions (e.g., 37°C, 5% CO2) in appropriate growth media.

• Compound Preparation: Reveromycin C and D would be dissolved in a suitable solvent, such as DMSO, to create stock solutions, which are then serially diluted to the desired concentrations for treatment.

• Cytotoxicity Assay (e.g., MTT or MTS assay):

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The following day, the cells are treated with varying concentrations of Reveromycin C and D. A vehicle control (DMSO) and a positive control (a known cytotoxic agent) should be included.

  • After a predetermined incubation period (e.g., 24, 48, 72 hours), a reagent such as MTT or MTS is added to each well.

  • The absorbance is measured using a microplate reader, which correlates with the number of viable cells.

• Data Analysis: The absorbance readings are used to calculate the percentage of cell viability relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined by plotting a dose-response curve.

Conclusion and Future Directions

To advance our understanding of this compound family and unlock their therapeutic potential, it is imperative that future research efforts are directed towards systematically evaluating the cytotoxicity of Reveromycin C and D across a diverse range of cell lines. Such studies will be instrumental in determining their potency, selectivity, and potential as novel anticancer or anti-osteoporotic agents.

References

• 1. Reveromycin A, B, C, D - ケミカルバイオロジー グループ [npd.riken.jp]
• 2. Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. haematologica.org [haematologica.org]

Reveromycin C: A Comparative Analysis of its Antifungal Efficacy

For Researchers, Scientists, and Drug Development Professionals

Reveromycin C, a polyketide antibiotic isolated from the genus Streptomyces, has demonstrated notable antifungal properties. This guide provides a comparative overview of its efficacy against various fungal strains, supported by available experimental data. It also delves into its mechanism of action and the signaling pathways it influences within fungal cells.

Efficacy Against Various Fungal Strains: A Comparative Snapshot

The antifungal activity of Reveromycin C is significantly influenced by pH, exhibiting greater potency in acidic environments. While comprehensive data across a wide range of fungal species is limited, existing studies provide key insights into its potential.

Fungal Strain	Reveromycin C	Fluconazole	Amphotericin B	Reference
Candida albicans	2.0 µg/mL (at pH 3)	0.25 - 1.0 µg/mL	0.5 - 1.0 µg/mL
>500 µg/mL (at pH 7.4)

Data on the related compounds, Reveromycin A and B, against plant pathogenic fungi further underscore the potential of this class of molecules.

Fungal Strain	Reveromycin A (EC50 in µg/mL)	Reveromycin B (EC50 in µg/mL)
Botrytis cinerea	0.10 (pH 4.5), 0.42 (pH 5.5), 14.04 (pH 7.0)	1.15 (pH 4.5), 6.12 (pH 5.5), >100 (pH 7.0)
Mucor hiemalis	0.88 (pH 4.5), 1.76 (pH 5.5), 53.35 (pH 7.0)	5.49 (pH 4.5), 35.46 (pH 5.5), >100 (pH 7.0)
Rhizopus stolonifer	0.23 (pH 4.5), 0.89 (pH 5.5), 25.67 (pH 7.0)	2.78 (pH 4.5), 15.88 (pH 5.5), >100 (pH 7.0)
Sclerotinia sclerotiorum	0.15 (pH 4.5), 0.65 (pH 5.5), 18.92 (pH 7.0)	1.98 (pH 4.5), 10.23 (pH 5.5), >100 (pH 7.0)

Experimental Protocols

The determination of antifungal efficacy, typically measured as the Minimum Inhibitory Concentration (MIC), is performed following standardized procedures established by bodies like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). A generalized broth microdilution protocol is outlined below.

1. Preparation of Antifungal Agent:

• A stock solution of Reveromycin C is prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).

• Serial two-fold dilutions of the stock solution are then made in a liquid growth medium, typically RPMI-1640 buffered with MOPS, to achieve a range of desired concentrations.

2. Inoculum Preparation:

• The fungal isolate to be tested is cultured on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar for yeasts, Potato Dextrose Agar for molds) to obtain a fresh, pure culture.

• A suspension of the fungal cells or spores is prepared in sterile saline or water.

• The turbidity of the suspension is adjusted to match a 0.5 McFarland standard, which corresponds to a specific cell density. This suspension is then further diluted in the test medium to achieve the final desired inoculum concentration.

3. Microdilution Assay:

• The prepared fungal inoculum is added to the wells of a microtiter plate containing the serially diluted Reveromycin C.

• Control wells are included: a growth control (inoculum without the drug) and a sterility control (medium only).

• The plates are incubated at a specified temperature (e.g., 35°C) for a defined period (typically 24-48 hours).

4. MIC Determination:

• Following incubation, the MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of visible growth compared to the growth control.

Experimental workflow for determining the MIC of Reveromycin C.

Mechanism of Action and Affected Signaling Pathways

Reveromycin C, like other members of the Reveromycin family, exerts its antifungal effect by inhibiting a crucial enzyme in protein synthesis: isoleucyl-tRNA synthetase (IleRS) . This enzyme is responsible for attaching the amino acid isoleucine to its corresponding transfer RNA (tRNA), a critical step in the translation of genetic information into proteins.

The inhibition of IleRS by Reveromycin C leads to an accumulation of uncharged tRNAIle within the fungal cell. This accumulation acts as a starvation signal and activates the General Amino Acid Control (GAAC) pathway , a highly conserved stress response system in fungi. The key kinase in this pathway is GCN2 .

Mechanism of action of Reveromycin C and its effect on the GCN2 pathway.

Activation of GCN2 leads to the phosphorylation of the alpha subunit of eukaryotic initiation factor 2 (eIF2α). This has two major consequences:

• Global Reduction in Protein Synthesis: Phosphorylated eIF2α generally inhibits the initiation of translation, leading to a decrease in overall protein production and conserving cellular resources.

• Specific Upregulation of Stress-Response Genes: Paradoxically, the phosphorylation of eIF2α allows for the preferential translation of certain mRNAs, most notably that of the transcription factor GCN4. GCN4, in turn, activates the transcription of genes involved in amino acid biosynthesis and other stress-response pathways, in an attempt to overcome the perceived amino acid starvation.

Ultimately, the sustained inhibition of protein synthesis by Reveromycin C proves cytotoxic to the fungal cell.

Validation of Reveromycin C as an Isoleucyl-tRNA Synthetase (IleRS) Inhibitor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Reveromycin C as an inhibitor of isoleucyl-tRNA synthetase (IleRS), a critical enzyme in protein synthesis. Due to the limited availability of specific quantitative data for Reveromycin C, this guide draws comparisons with its well-characterized analog, Reveromycin A, and other known IleRS inhibitors.

Introduction to IleRS Inhibition

Isoleucyl-tRNA synthetase (IleRS) is a vital enzyme responsible for attaching the amino acid isoleucine to its corresponding tRNA molecule, a fundamental step in protein translation.[1] The inhibition of IleRS disrupts protein synthesis, leading to cell growth arrest and, in some cases, apoptosis, making it an attractive target for the development of antimicrobial and anticancer agents. Reveromycins are a class of polyketide antibiotics produced by Streptomyces sp. that have been identified as potent inhibitors of eukaryotic IleRS.[2][3]

Comparative Analysis of IleRS Inhibitors

Inhibitor	Target Organism/Enzyme	IC50 / MIC	Notes
Reveromycin A	Yeast and Human IleRS	~2-10 nM (IC50)	Highly specific for eukaryotic IleRS; does not significantly inhibit bacterial IleRS.[4]
Mupirocin	Methicillin-resistant Staphylococcus aureus (MRSA)	0.25 µM (MIC)	A clinically used topical antibiotic that targets bacterial IleRS.[5]
Thiomarinol A	Methicillin-resistant Staphylococcus aureus (MRSA)	0.002 µM (MIC)	A hybrid antibiotic with potent activity against MRSA, targeting IleRS.[6]

Experimental Protocols

The validation of a compound as an IleRS inhibitor involves a series of biochemical and cell-based assays to determine its potency, specificity, and mechanism of action.

IleRS Aminoacylation Inhibition Assay (Radioactive Method)

This biochemical assay directly measures the enzymatic activity of IleRS by quantifying the attachment of a radiolabeled amino acid to its cognate tRNA.

Principle: The assay measures the amount of radiolabeled isoleucine incorporated into tRNA. An inhibitor will decrease the rate of this reaction.

Materials:

• Purified IleRS enzyme

• tRNA specific for isoleucine (tRNAIle)

• [3H]-Isoleucine or [14C]-Isoleucine

• ATP (Adenosine triphosphate)

• Reaction Buffer (e.g., 100 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 2 mM DTT)

• Test inhibitors (Reveromycin C, etc.) dissolved in a suitable solvent (e.g., DMSO)

• 10% Trichloroacetic acid (TCA), ice-cold

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing the reaction buffer, ATP, and [3H]-Isoleucine.

• Inhibitor Addition: Add varying concentrations of the test inhibitor or vehicle control (DMSO) to the reaction tubes.

• Enzyme and tRNA Addition: Add purified IleRS enzyme and tRNAIle to initiate the reaction. The final reaction volume is typically 20-50 µL.

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C) for a predetermined time within the linear range of the reaction.

• Reaction Termination: Stop the reaction by adding an equal volume of ice-cold 10% TCA. This will precipitate the tRNA and any attached radiolabeled isoleucine.

• Precipitation: Incubate the tubes on ice for at least 30 minutes to ensure complete precipitation.

• Filtration: Filter the contents of each tube through a glass fiber filter under vacuum. The precipitated, radiolabeled aminoacyl-tRNA will be retained on the filter.

• Washing: Wash the filters three times with ice-cold 5% TCA to remove any unincorporated radiolabeled isoleucine, followed by a wash with 80% ethanol.[7]

• Quantification: Place the dried filters into scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Cell-Based Protein Synthesis Inhibition Assay (Luciferase Reporter)

This assay assesses the effect of the inhibitor on overall protein synthesis within a cellular context.

Principle: The inhibition of IleRS leads to a decrease in the overall rate of protein synthesis. This is quantified by measuring the expression of a reporter protein, such as luciferase. A reduction in the luminescent signal indicates inhibition of protein synthesis.

Materials:

• Mammalian cell line (e.g., HEK293T)

• Cell culture medium and supplements

• Plasmid DNA encoding a luciferase reporter gene

• Transfection reagent

• Test inhibitors (Reveromycin C, etc.)

• Luciferase assay reagent

• 96-well white, opaque cell culture plates

• Luminometer

Procedure:

• Cell Seeding: Seed the cells in a 96-well white, opaque plate and incubate overnight.

• Transfection: Transfect the cells with the luciferase reporter plasmid using a suitable transfection reagent according to the manufacturer's protocol. Allow for reporter gene expression (typically 24-48 hours).

• Compound Treatment: Treat the cells with a serial dilution of the test inhibitor or vehicle control.

• Incubation: Incubate the plate for a desired period (e.g., 6-24 hours).

• Cell Lysis: Wash the cells with PBS and then add lysis buffer to each well.[8]

• Luminescence Measurement: Add the luciferase assay reagent to each well, which contains the substrate luciferin.[8] Measure the luminescence using a luminometer.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control and plot the results to determine the EC50 value.

Visualizing the Impact of IleRS Inhibition

Signaling Pathway: GCN2 Activation

Inhibition of IleRS leads to an accumulation of uncharged tRNAIle. This accumulation is a key signal for cellular stress and activates the General Control Nonderepressible 2 (GCN2) kinase pathway.[8][9]

GCN2 signaling pathway activation by IleRS inhibition.

Experimental Workflow

The following diagram outlines the general workflow for the validation of a novel IleRS inhibitor.

General workflow for validating an IleRS inhibitor.

References

• 1. epublications.marquette.edu [epublications.marquette.edu]
• 2. Chemical modification of reveromycin A and its biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Stork: Synthesis and biological activities of reveromycin A and spirofungin A derivatives [storkapp.me]
• 7. Application of the [3H]Leucine Incorporation Technique for Quantification of Bacterial Secondary Production Associated with Decaying Wetland Plant Litter - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Amino Acid Sensing via General Control Nonderepressible-2 Kinase and Immunological Programming [frontiersin.org]
• 9. Amino acid response - Wikipedia [en.wikipedia.org]

Cross-Reactivity of Reveromycin C with other tRNA Synthetases: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Reveromycin C's cross-reactivity with various aminoacyl-tRNA synthetases (aaRS). Reveromycin C belongs to a class of polyketide natural products, with Reveromycin A being the most studied member. This document will focus on the well-documented activity of Reveromycin A as a representative of this class, offering insights into its target specificity and comparing its performance with other known tRNA synthetase inhibitors.

Executive Summary

Reveromycin A is a potent and selective inhibitor of eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS)[1]. It exhibits high specificity for its target, with minimal to no activity reported against bacterial IleRS and other eukaryotic aaRS. This high degree of selectivity makes it a valuable tool for studying cellular processes and a potential starting point for the development of targeted therapeutics. This guide presents available quantitative data on its inhibitory activity, details the experimental protocols used to determine specificity, and provides a visual representation of its mechanism of action and the workflow for assessing inhibitor selectivity.

Comparative Inhibitory Activity

The following table summarizes the inhibitory activity of Reveromycin A and other well-characterized tRNA synthetase inhibitors against their respective targets. It is important to note that a comprehensive head-to-head comparison of Reveromycin A against a full panel of aaRS from a single study is not currently available in the public domain. The data presented is compiled from various sources.

Inhibitor	Primary Target	Organism/Cell Line	IC50	Other Tested Synthetases	Cross-Reactivity Notes
Reveromycin A	Isoleucyl-tRNA Synthetase (IleRS)	Saccharomyces cerevisiae	8 ng/mL	Several other aaRS (unspecified)	Activity against other tested synthetases was not significant. Bacterial IleRS, LeuRS, and ValRS are insensitive.
Isoleucyl-tRNA Synthetase (IleRS)	Yeast and Human	~2-10 nM	Bacterial IleRS, other aaRS family members	Does not show significant inhibition against bacterial IleRS or other aaRS.
Mupirocin	Isoleucyl-tRNA Synthetase (IleRS)	Eubacteria and Archaea	-	Eukaryotic IleRS	Does not inhibit eukaryotic IleRS, which is the basis for its clinical use.
Borrelidin	Threonyl-tRNA Synthetase (ThrRS)	Plasmodium falciparum	0.97 nM	-	Known to inhibit mammalian, bacterial, and protozoan ThrRS.
Halofuginone	Prolyl-tRNA Synthetase (ProRS)	Plasmodium falciparum	11 nM	Human ProRS	Also inhibits human ProRS, with an IC50 of 2.13 µM.

Mechanism of Action of Reveromycin A

Reveromycin A acts as a competitive inhibitor of tRNAIle binding to the isoleucyl-tRNA synthetase. It occupies the tRNA binding site on the enzyme, thereby preventing the charging of tRNAIle with isoleucine and halting protein synthesis.

Caption: Mechanism of Reveromycin A inhibition of Isoleucyl-tRNA Synthetase.

Experimental Protocols

The determination of inhibitor specificity against a panel of tRNA synthetases is a critical step in drug development. Below is a generalized protocol for an in vitro tRNA synthetase inhibition assay.

Aminoacylation Inhibition Assay

This assay measures the ability of a compound to inhibit the charging of a specific tRNA with its cognate amino acid by its corresponding synthetase.

Materials:

• Purified recombinant aminoacyl-tRNA synthetases (e.g., IleRS, ValRS, LeuRS, etc.)

• Specific tRNAs for each synthetase

• Radioactively labeled amino acids (e.g., [3H]-Isoleucine, [3H]-Valine)

• ATP

• Inhibition buffer (e.g., Tris-HCl, MgCl2, KCl, DTT)

• Test compound (Reveromycin A/C) and control inhibitors

• Trichloroacetic acid (TCA)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Reaction Setup: Prepare a reaction mixture containing the inhibition buffer, ATP, the specific tRNA, and the radioactively labeled amino acid.

• Inhibitor Addition: Add the test compound (e.g., Reveromycin A) at various concentrations to the reaction mixture. Include a positive control (a known inhibitor for that synthetase, if available) and a negative control (DMSO vehicle).

• Enzyme Initiation: Initiate the reaction by adding the purified aminoacyl-tRNA synthetase.

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C) for a defined period.

• Reaction Quenching: Stop the reaction by precipitating the macromolecules (including the charged tRNA) with cold TCA.

• Filtration: Filter the precipitate through glass fiber filters to separate the charged tRNA from the unincorporated radioactive amino acid.

• Washing: Wash the filters with cold TCA to remove any remaining unincorporated radioactivity.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: The amount of radioactivity is proportional to the amount of charged tRNA. Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value by fitting the data to a dose-response curve.

Experimental Workflow for Specificity Screening

A systematic approach is required to assess the cross-reactivity of a potential tRNA synthetase inhibitor. The following diagram illustrates a typical workflow.

Caption: Workflow for assessing tRNA synthetase inhibitor specificity.

Conclusion

The available evidence strongly indicates that Reveromycin A is a highly selective inhibitor of eukaryotic cytoplasmic isoleucyl-tRNA synthetase. Its lack of significant activity against other tested tRNA synthetases, including its bacterial homolog, underscores its potential as a specific molecular probe and a lead compound for drug development. Further studies providing a comprehensive cross-reactivity profile against a complete panel of human aminoacyl-tRNA synthetases would be highly valuable for a more complete understanding of its off-target effects.

References

• 1. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Efficacy of Reveromycin A: A Comparative Guide for Researchers

Note: This guide focuses on Reveromycin A, as the majority of published in vivo efficacy studies have been conducted on this analogue rather than Reveromycin C.

Reveromycin A, a polyketide natural product, has demonstrated significant therapeutic potential in preclinical in vivo models of cancer, particularly in multiple myeloma and ovarian carcinoma. Its unique mechanism of action, which is dependent on the acidic tumor microenvironment, makes it a promising candidate for targeted cancer therapy. This guide provides a comparative summary of its in vivo efficacy, drawing upon key experimental data.

Efficacy in Multiple Myeloma

Reveromycin A has been shown to ameliorate bone destruction and reduce tumor burden in a SCID-rab mouse model of multiple myeloma.[1] Its efficacy is attributed to its ability to target the acidic microenvironment created by the interaction between myeloma cells and osteoclasts.[1]

Monotherapy and Combination with Bortezomib (B1684674)

In a key study, Reveromycin A was evaluated as a monotherapy and in combination with the proteasome inhibitor bortezomib. The combination therapy demonstrated a cooperative reduction in tumor growth and bone destruction.[1]

Treatment Group	Key Findings	Source
Reveromycin A (Monotherapy)	Substantially reduced serum levels of human soluble IL-6 receptor (sIL-6R), a marker of tumor burden. Markedly reduced the number of osteoclasts on the bone surface.	[1]
Reveromycin A + Bortezomib	Cooperatively reduced multiple myeloma tumors. Enhanced suppression of tumor growth and bone destruction compared to monotherapy. Led to the disappearance of large, TRAP-positive osteoclasts.	[1]

Efficacy in Ovarian Carcinoma

In a nude mouse model using the human ovarian carcinoma cell line BG-1, Reveromycin A demonstrated potent antitumor effects. The BG-1 cell line is known to secrete transforming growth factor-alpha (TGF-α) and express the estrogen receptor.[2]

Treatment Group	Key Findings	Source
Reveromycin A	Strong antitumor effect with a minimum treated/control tumor growth ratio of 36%.	[2]

Mechanism of Action: pH-Dependent Inhibition of Isoleucyl-tRNA Synthetase

Reveromycin A's mechanism of action is intrinsically linked to the acidic tumor microenvironment. In acidic conditions, the carboxylic acid moieties of Reveromycin A become protonated, rendering the molecule less polar and facilitating its entry into cells. Inside the cell, it selectively inhibits eukaryotic isoleucyl-tRNA synthetase (IleRS). This inhibition disrupts protein synthesis, leading to the activation of apoptotic pathways. Specifically, Reveromycin A has been shown to activate caspase-8 and caspase-9, culminating in programmed cell death.[1]

Mechanism of Action of Reveromycin A.

Experimental Protocols

Multiple Myeloma In Vivo Model

• Animal Model: Severe Combined Immunodeficient (SCID) mice with subcutaneously implanted rabbit femurs (SCID-rab model).[1]

• Cell Line: Human multiple myeloma cell line INA6 was inoculated directly into the bone marrow cavity of the implanted rabbit femurs.[1]

• Treatment: Four weeks after cell inoculation, mice (n=5 per group) were treated with Reveromycin A at a dose of 4 mg/kg, administered intraperitoneally twice daily for 18 days. The control group received a vehicle (saline).[1]

• Efficacy Assessment: Tumor burden was monitored by measuring the levels of human soluble IL-6 receptor (sIL-6R) in mouse sera. Bone destruction and osteoclast numbers were assessed using soft X-ray, micro-computed tomography (µCT), and tartrate-resistant acid phosphatase (TRAP) staining of bone specimens.[1]

Experimental Workflow for Multiple Myeloma In Vivo Study.

Ovarian Carcinoma In Vivo Model

• Animal Model: Nude mice.[2]

• Cell Line: Human ovarian carcinoma cell line BG-1.[2]

• Efficacy Assessment: Antitumor effect was evaluated by comparing the tumor growth in treated versus control animals.[2]

Comparison with Alternatives

While direct head-to-head in vivo comparisons of Reveromycin A with other standard-of-care monotherapies are limited in the reviewed literature, its synergistic effect with bortezomib in the multiple myeloma model is noteworthy. The combination of Reveromycin A and bortezomib resulted in a more pronounced reduction in tumor burden and bone destruction than what was observed with either agent alone, suggesting that Reveromycin A could be a valuable component of combination therapies.[1] This is particularly relevant as it has been shown to overcome the drug resistance induced by osteoclasts.[1] The unique pH-dependent mechanism of Reveromycin A distinguishes it from many other chemotherapeutic agents and may offer an advantage in targeting the specific microenvironment of solid tumors and bone metastases.

References

• 1. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitory action of reveromycin A on TGF-alpha-dependent growth of ovarian carcinoma BG-1 in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Anticancer Effects of Reveromycin C in Xenografts: A Comparative Analysis

A comprehensive evaluation of the anticancer potential of Reveromycin C in preclinical xenograft models remains an area of active investigation, with publicly available data being limited at present. Extensive research has focused on its close analogue, Reveromycin A, providing a foundational understanding of the potential mechanisms and efficacy that may be shared across the Reveromycin family of compounds.

This guide synthesizes the available preclinical data on Reveromycins, with a primary focus on the principles and methodologies that would be applied to validate the anticancer effects of Reveromycin C in xenograft models. Due to the scarcity of specific data for Reveromycin C, this report will draw parallels from studies on Reveromycin A to illustrate the experimental frameworks and potential signaling pathways involved.

Comparison with Alternative Anticancer Agents

A direct comparative analysis of Reveromycin C with established chemotherapeutic agents in xenograft models is not yet available in published literature. However, studies on Reveromycin A have demonstrated significant tumor growth inhibition in models of multiple myeloma and ovarian carcinoma. For instance, in a SCID-rab mouse model of multiple myeloma, treatment with Reveromycin A resulted in a marked decrease in tumor size. Similarly, it showed a strong antitumor effect in a human ovarian carcinoma BG-1 xenograft model.[1][2]

To establish the therapeutic potential of Reveromycin C, its efficacy would need to be benchmarked against standard-of-care drugs relevant to the cancer type under investigation. For example, in a breast cancer xenograft model, a comparative study might involve doxorubicin (B1662922) or paclitaxel.

Drug	Cancer Model	Efficacy Metric	Result
Reveromycin A	Multiple Myeloma (SCID-rab)	Tumor Size Reduction	Markedly decreased tumor size
Reveromycin A	Ovarian Carcinoma (BG-1)	Tumor Growth Inhibition	Strong antitumor effect
Reveromycin C	Data Not Available	Data Not Available	Data Not Available
Doxorubicin	Breast Cancer (Various)	Tumor Growth Inhibition	Standard of Care
Paclitaxel	Breast Cancer (Various)	Tumor Growth Inhibition	Standard of Care

Table 1: Illustrative Comparison of Reveromycin A with Standard Chemotherapeutics. Data for Reveromycin C is not currently available and is presented here as a template for future studies.

Experimental Protocols

The validation of Reveromycin C's anticancer effects in xenografts would necessitate rigorous and well-defined experimental protocols. Based on established methodologies, a typical study would involve the following steps:

Xenograft Model Establishment

• Cell Line Selection: Choose a human cancer cell line relevant to the therapeutic indication of interest (e.g., MCF-7 for breast cancer, A549 for lung cancer).

• Animal Model: Utilize immunodeficient mice (e.g., NOD/SCID or athymic nude mice) to prevent rejection of the human tumor xenograft.

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (typically 1 x 10^6 to 1 x 10^7 cells) mixed with Matrigel into the flank of the mice.

• Tumor Growth Monitoring: Allow tumors to reach a palpable size (e.g., 100-200 mm³) before initiating treatment. Tumor volume is typically measured 2-3 times per week using calipers and calculated using the formula: (Length x Width²) / 2.

Drug Administration

• Formulation: Prepare Reveromycin C in a suitable vehicle for administration (e.g., saline, PBS with a small percentage of DMSO).

• Dosing and Schedule: Determine the optimal dose and administration schedule through preliminary dose-finding studies. Administration can be performed via various routes, such as intraperitoneal (IP) or intravenous (IV) injection. For example, a study on Reveromycin A in a multiple myeloma model used intraperitoneal injections of 4 mg/kg twice daily for 18 days.[1]

• Control Groups: Include a vehicle control group and a positive control group treated with a standard-of-care anticancer drug.

Efficacy Assessment

• Tumor Growth Inhibition: The primary endpoint is typically the inhibition of tumor growth in the treated groups compared to the control group.

• Body Weight Monitoring: Monitor the body weight of the animals regularly as an indicator of systemic toxicity.

• Survival Analysis: In some studies, the experiment may be continued to assess the impact of the treatment on the overall survival of the animals.

• Tumor Analysis: At the end of the study, tumors are excised, weighed, and processed for further analysis, such as immunohistochemistry (to assess markers of proliferation like Ki-67 and apoptosis like cleaved caspase-3) and Western blotting (to analyze signaling pathways).

Signaling Pathways and Mechanism of Action

The anticancer activity of the Reveromycin family of compounds is believed to be mediated through the induction of apoptosis. Studies on Reveromycin A have elucidated a mechanism involving the inhibition of isoleucyl-tRNA synthetase, which is particularly effective in the acidic tumor microenvironment.[1] This inhibition leads to the activation of the intrinsic apoptotic pathway, characterized by the activation of caspase-9 and caspase-8.[1]

Furthermore, Reveromycin A has been shown to affect the PI3K-Akt signaling pathway, a critical survival pathway in many cancers.[1] It is hypothesized that Reveromycin C may share a similar mechanism of action.

Caption: Proposed signaling pathway for Reveromycin C-induced apoptosis.

Experimental Workflow

The overall workflow for validating the anticancer effects of Reveromycin C in xenograft models is a multi-step process that integrates in vitro and in vivo studies.

Caption: General experimental workflow for validating anticancer compounds.

References

• 1. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitory action of reveromycin A on TGF-alpha-dependent growth of ovarian carcinoma BG-1 in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Reveromycin C

For Immediate Release – In the dynamic landscape of scientific research, the proper handling and disposal of bioactive compounds are paramount to ensuring a safe and compliant laboratory environment. This document provides essential safety and logistical information for the disposal of Reveromycin C, a polyketide with antifungal and antiproliferative properties used by researchers, scientists, and drug development professionals. Adherence to these procedures is critical for minimizing environmental impact and protecting laboratory personnel.

Hazard Assessment and Regulatory Compliance

Reveromycin C is a microbial metabolite used in various in vitro studies. While some suppliers' Safety Data Sheets (SDS) may not classify Reveromycin C as a hazardous substance under the Globally Harmonized System (GHS)[1], it is crucial to adopt a precautionary approach due to its biological activity and the potential for unknown hazards. For instance, other complex microbial-derived compounds with cytotoxic properties are often classified as harmful if swallowed and are suspected of causing cancer, necessitating disposal as hazardous waste[2].

Therefore, it is recommended that all Reveromycin C waste be treated as hazardous chemical waste. Disposal must be conducted in strict accordance with all applicable federal, state, and local regulations. All laboratory personnel handling Reveromycin C must be trained on these procedures and be familiar with the institution's chemical hygiene plan.

Quantitative Data on Reveromycin C

The following table summarizes key quantitative information for Reveromycin C.

Property	Value	Reference
CAS Number	144860-69-5	[1]
Molecular Formula	C₃₇H₅₄O₁₁	N/A
Molecular Weight	674.8 g/mol	N/A
Storage Temperature	-20°C	[3]
Solubility	Soluble in Methanol, Ethyl acetate, DMSO	[3]

Experimental Protocol: Typical In Vitro Cell Culture Assay

Understanding the experimental workflow is essential for identifying all sources of Reveromycin C waste. A typical protocol for evaluating the cytotoxic effects of Reveromycin C on a cancer cell line is as follows:

• Stock Solution Preparation:

  • A stock solution of Reveromycin C is prepared by dissolving a known mass of the lyophilized powder in a suitable solvent, such as Dimethyl Sulfoxide (DMSO), to a concentration of 1-10 mM.

• Cell Seeding:

  • Adherent cancer cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well in their appropriate growth medium.

  • The plates are incubated at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

• Compound Treatment:

  • The Reveromycin C stock solution is serially diluted in cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10 µM).

  • The growth medium is aspirated from the wells and replaced with the medium containing the various concentrations of Reveromycin C. Control wells receive medium with the vehicle (DMSO) at the same final concentration as the treated wells.

• Incubation:

  • The plates are incubated for a specified period, typically 24 to 72 hours, to allow Reveromycin C to exert its biological effects.

• Cytotoxicity Assessment (MTT Assay):

  • Following incubation, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

  • The plates are incubated for an additional 2-4 hours, during which viable cells metabolize the MTT into a colored formazan (B1609692) product.

  • A solubilization solution is added to dissolve the formazan crystals.

  • The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm. The results are used to determine the concentration of Reveromycin C that inhibits cell growth by 50% (IC₅₀).

Proper Disposal Procedures for Reveromycin C Waste

All waste generated during the experimental use of Reveromycin C must be collected and disposed of as hazardous chemical waste. The following step-by-step procedures should be followed:

Step 1: Waste Segregation and Collection

• Solid Waste:

  • This includes unused or expired solid Reveromycin C, contaminated personal protective equipment (PPE) such as gloves and lab coats, weighing boats, and any other contaminated disposable labware.

  • Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste container. The container should be made of a material compatible with the chemical properties of Reveromycin C and any solvents used.

• Liquid Waste:

  • This includes spent cell culture medium containing Reveromycin C, stock solutions, and any rinsing solvents.

  • Collect all liquid waste in a designated, leak-proof, and sealable hazardous waste container. The container should be compatible with the solvents used (e.g., DMSO, ethanol) and the aqueous nature of the cell culture medium.

  • Do not mix Reveromycin C waste with other incompatible chemical waste streams.

• Sharps Waste:

  • This includes contaminated needles, syringes, and pipette tips.

  • Dispose of all sharps in a designated, puncture-resistant sharps container that is clearly labeled as containing hazardous chemical waste.

Step 2: Labeling of Waste Containers

• All hazardous waste containers must be clearly labeled with the words "Hazardous Waste" and a detailed description of the contents, including "Reveromycin C" and any solvents present (e.g., "Reveromycin C in DMSO and cell culture medium").

• Include the date of waste accumulation and the name of the principal investigator or laboratory.

Step 3: Storage of Hazardous Waste

• Store all hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.

• Ensure that the storage area is well-ventilated and away from sources of heat or ignition.

• Keep all waste containers securely sealed when not in use.

Step 4: Disposal by a Certified Vendor

• Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal vendor.

• Do not attempt to dispose of Reveromycin C waste down the drain or in the regular trash.

Visualizing the Disposal Workflow

The following diagrams illustrate the key workflows for the proper disposal of Reveromycin C.

Caption: Experimental workflow for Reveromycin C and corresponding waste generation leading to proper disposal.

Caption: Decision tree for the segregation and disposal of different types of Reveromycin C waste.

References

• 1. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis of reveromycin derivatives by altering the regioselectivity of cytochrome P450revI - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Stock Solution [mmbio.byu.edu]